(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Core Science & Biosynthesis

An In-depth Technical Guide to (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine: Synthesis, Properties, and Applications

For the attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a chiral diamine with significant potential in pharmaceutical and materials science. Due to the specificity of this molecule, this document synthesizes information from closely related compounds and established synthetic methodologies to present a thorough technical profile.

Molecular Identity and Physicochemical Properties

Table 1: Physicochemical Properties of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and Related Compounds

Property	(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (Predicted)	(S)-1-(2,5-Dichlorophenyl)ethanamine[1]	1-(2,4-Dichlorophenyl)ethane-1,2-diamine hydrochloride[2]
Molecular Formula	C₈H₁₀Cl₂N₂	C₈H₉Cl₂N	C₈H₁₂Cl₄N₂ (as HCl salt)
Molecular Weight	205.08 g/mol	190.07 g/mol	278.0 g/mol (as HCl salt)
Appearance	Likely a colorless to pale yellow oil or a low-melting solid	-	-
Boiling Point	Predicted to be >250 °C at atmospheric pressure	-	-
Melting Point	Dependent on crystalline form	-	-
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and dichloromethane. The hydrochloride salt should be water-soluble.	-	-
CAS Number	Not assigned	1212141-14-4	40658-78-4 (for HCl salt)

Strategic Synthesis Pathways

The asymmetric synthesis of chiral 1,2-diamines is a well-established field in organic chemistry, offering several viable routes to (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.[3] A logical starting point for the synthesis is the readily available 2',5'-dichloroacetophenone.[4][5]

Synthesis of the Precursor: 2',5'-Dichloroacetophenone

The key precursor, 2',5'-dichloroacetophenone, can be synthesized via a Friedel-Crafts acylation of 1,4-dichlorobenzene.[5]

Protocol 1: Friedel-Crafts Acylation for 2',5'-Dichloroacetophenone [5]

• To a stirred solution of 1,4-dichlorobenzene (1.0 eq) in a suitable solvent (e.g., dichloromethane or nitrobenzene) at 0 °C, add anhydrous aluminum chloride (1.1 eq).

• Slowly add acetyl chloride (1.05 eq) to the reaction mixture, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours.

• The reaction is then quenched by carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by vacuum distillation or recrystallization to yield 2',5'-dichloroacetophenone.

Asymmetric Synthesis of the Chiral Diamine

Several asymmetric methods can be employed to convert 2',5'-dichloroacetophenone into the target chiral diamine.

A common strategy involves the asymmetric reductive amination of the ketone. This can be achieved in a stepwise or a one-pot fashion.

Workflow 1: Asymmetric Synthesis via Reductive Amination

Caption: Asymmetric synthesis workflow starting from 2',5'-dichloroacetophenone.

Another approach involves the use of chiral auxiliaries to direct the stereochemistry of the amination step.

Protocol 2: Asymmetric Synthesis using a Chiral Auxiliary

• Condense 2',5'-dichloroacetophenone with a chiral auxiliary, such as (R)- or (S)-α-methylbenzylamine, to form a chiral imine.

• Reduce the imine with a non-chiral reducing agent (e.g., sodium borohydride). The chiral auxiliary directs the hydride attack to one face of the imine, leading to a diastereomeric excess of one amine.

• Separate the diastereomers by chromatography.

• Remove the chiral auxiliary by hydrogenolysis.

• Introduce the second amino group. This can be achieved through various methods, such as conversion of a hydroxyl group (if a chiral amino alcohol auxiliary was used) to an azide followed by reduction, or through the opening of a transient aziridine.[3]

• Deprotect the amino groups to yield the final product.

Modern asymmetric catalysis offers more direct routes. For instance, copper-catalyzed reductive couplings of imines can produce chiral 1,2-diamines with high enantioselectivity.[6]

Workflow 2: Copper-Catalyzed Asymmetric Synthesis

Caption: Conceptual workflow for copper-catalyzed asymmetric synthesis.

Potential Applications in Drug Discovery and Development

Chiral 1,2-diamines are privileged structures in medicinal chemistry due to their ability to form stable complexes with metal ions and to interact with biological targets in a stereospecific manner.[7] Dichlorophenyl-substituted compounds, in particular, have shown a range of biological activities.

• Anticancer Agents: Ethylenediamine derivatives with dichlorophenyl groups have been investigated for their affinity to the estradiol receptor and their potential as hormone-sensitive breast cancer treatments.[8][9] The stereochemistry of these molecules is often crucial for their biological activity.

• Enzyme Inhibitors: The dichlorophenyl moiety can be found in potent enzyme inhibitors. For example, a derivative of 1-(2,4-dichlorophenyl)ethanol is a powerful inhibitor of allene oxide synthase, with one enantiomer being significantly more active than the other.[10]

• Precursors for Bioactive Molecules: As a chiral building block, (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine can be used in the synthesis of more complex pharmaceutical agents and agrochemicals.[11] The vicinal diamine functionality is a key feature in many biologically active compounds.

Analytical Characterization

The structural confirmation and determination of enantiomeric purity are critical for any application of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. A combination of analytical techniques is typically employed.[12][13]

Table 2: Analytical Techniques for the Characterization of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Technique	Purpose	Expected Observations
¹H and ¹³C NMR Spectroscopy	Structural elucidation and confirmation of the carbon-hydrogen framework.	The ¹H NMR spectrum would show characteristic signals for the aromatic protons (with splitting patterns consistent with 1,2,4-trisubstitution), the two methine protons, and the amine protons. The ¹³C NMR would show distinct signals for the dichlorophenyl carbons, the two aliphatic carbons, and any protecting groups.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (205.08 g/mol ), along with a characteristic isotopic pattern due to the two chlorine atoms.
Chiral High-Performance Liquid Chromatography (HPLC)	Separation and quantification of the enantiomers to determine enantiomeric excess (ee).	Using a suitable chiral stationary phase, the two enantiomers of 1-(2,5-Dichlorophenyl)ethane-1,2-diamine would be resolved into two separate peaks, allowing for the calculation of the enantiomeric purity.
X-ray Crystallography	Unambiguous determination of the absolute stereochemistry (if a suitable crystal can be obtained).	Provides the three-dimensional structure of the molecule, confirming the (1S) configuration.
Circular Dichroism (CD) Spectroscopy	To provide information about the stereochemistry in solution.	The CD spectrum would show a characteristic pattern of positive and negative Cotton effects, which can be correlated with the absolute configuration.

Workflow 3: Quality Control and Characterization

Caption: A typical workflow for the analytical characterization and quality control of the target molecule.

Conclusion

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine represents a valuable chiral building block with considerable potential in the development of new pharmaceuticals and other functional materials. While direct experimental data for this specific molecule is limited, established synthetic methodologies for chiral 1,2-diamines provide clear pathways for its preparation. Its structural similarity to compounds with known biological activity suggests that it is a promising candidate for further investigation in drug discovery programs. The analytical techniques outlined in this guide are essential for ensuring the quality and stereochemical integrity of this and related chiral molecules.

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• Google Patents. (1968). A process for the preparation of 2,4-and 2,5-dichloroacetophenone and trichloroacetophenones (GB1118864A).
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• Patsnap Synapse. (2024). What is Ethylenediamine Dihydrochloride used for?.
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• Babalola, S. A., et al. (2023). Synergistic Drug-Drug Interactions (DDIs) Effects on Anti-Inflammatory Activities of N-phenyl-2,4-Dichlorophenylhydrazone and Piroxicam. Journal of Medicinal Chemistry and Drug Design, 4(1).
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Unlocking the Therapeutic Promise of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine: A Technical Guide for Drug Discovery

An In-depth Exploration of a Chiral Diamine Scaffold with Potential in Modern Therapeutics

Introduction: The Strategic Importance of Chiral Diamines in Medicinal Chemistry

Chiral 1,2-diamines are a privileged scaffold in drug discovery, renowned for their presence in numerous biologically active compounds and their utility as ligands in asymmetric synthesis.[1] Their stereospecific arrangement allows for precise interactions with biological targets, making them a cornerstone in the development of novel therapeutics. This guide delves into the therapeutic potential of a specific, yet underexplored, member of this class: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. While direct research on this molecule is nascent, this document will synthesize information from structurally related compounds to build a compelling case for its investigation and to provide a roadmap for its exploration in drug discovery programs. The unique substitution pattern of the dichlorophenyl ring combined with the chiral diamine backbone suggests potential for novel pharmacological activities.

Physicochemical Properties and Structural Features

The foundational step in evaluating a compound's therapeutic potential lies in understanding its chemical identity. The properties of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine are detailed below, with some parameters estimated based on closely related analogs.

Property	Value	Source/Method
Molecular Formula	C8H10Cl2N2	-
Molecular Weight	205.08 g/mol	[2]
Chirality	(1S)-enantiomer	-
Appearance	Expected to be a solid at room temperature	Inferred from similar compounds
Solubility	Likely soluble in organic solvents and aqueous acidic solutions	Inferred from amine functional groups
InChI Key	IVVIPUWVXFLYSU-YFKPBYRVSA-N

The presence of two amine functional groups imparts basicity and potential for hydrogen bonding, which are critical for molecular recognition at biological targets. The dichlorophenyl group contributes to the lipophilicity of the molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The specific 2,5-dichloro substitution pattern differentiates it from more commonly studied 3,4- or 2,4-dichloro analogs, potentially leading to unique binding interactions and metabolic pathways.[2]

Potential Therapeutic Applications: An Analog-Based Postulation

While direct biological data for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is limited, the known activities of structurally similar compounds provide a strong basis for postulating its therapeutic potential.

Central Nervous System (CNS) Disorders

Derivatives of dichlorophenyl ethanediamine and related structures have shown promise in the treatment of CNS disorders. For instance, some dichlorophenyl compounds have been investigated as antiepileptic drugs.[3] Furthermore, the core structure shares similarities with precursors to compounds that act on neurotransmitter systems. The ethanediamine moiety is a common feature in molecules designed to interact with aminergic G-protein coupled receptors.

Oncology

Platinum-based complexes of substituted ethylenediamines have been synthesized and evaluated for their cytotoxic effects on cancer cells.[4] These complexes often function as DNA-intercalating agents. The (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine could serve as a chiral ligand for novel metal-based anticancer agents, where the stereochemistry could influence both efficacy and toxicity profiles. Research on ring-substituted [1,2-bis(4-hydroxyphenyl)ethylenediamine]dichloroplatinum(II) complexes has demonstrated selective effects on hormone-dependent mammary carcinomas.[4]

Antimicrobial and Antiviral Agents

The 1,2-diamine scaffold is a key component in various antimicrobial and antiviral agents. The ability of the two amine groups to be protonated and interact with negatively charged biological macromolecules, such as nucleic acids and proteins, is a potential mechanism for antimicrobial activity. The specific chlorine substitution pattern on the phenyl ring could enhance lipophilicity, facilitating membrane transport and intracellular accumulation.

Synthetic Pathways and Chiral Resolution: A Methodological Overview

The synthesis of enantiomerically pure 1,2-diamines is a well-established field in organic chemistry.[1][5] The following workflow outlines a general approach for the synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Caption: A generalized synthetic workflow for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Key Synthetic Considerations:

• Asymmetric Synthesis: Direct asymmetric synthesis is often preferred to avoid the challenges of chiral resolution. This can be achieved through methods such as catalytic asymmetric hydrogenation of a corresponding imine or the use of chiral auxiliaries.

• Chiral Resolution: If a racemic mixture is synthesized, classical resolution using chiral acids or enzymatic resolution can be employed to separate the enantiomers.

• Starting Materials: The synthesis would likely commence from 2,5-dichloroacetophenone or a related precursor.

Proposed Experimental Protocols for Biological Evaluation

To investigate the therapeutic potential of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a tiered approach to biological screening is recommended.

Initial Cytotoxicity and Safety Profiling

Objective: To determine the general cytotoxicity of the compound and establish a safe concentration range for further in vitro assays.

Protocol:

• Cell Lines: A panel of representative human cell lines (e.g., HEK293 for non-cancerous, and a panel of cancer cell lines like MCF-7, A549, and HCT116).

• Assay: MTT or PrestoBlue™ cell viability assay.

• Procedure:

  • Plate cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a serial dilution of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (e.g., from 0.1 µM to 100 µM) for 48-72 hours.

  • Add the viability reagent and incubate according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence to determine cell viability.

• Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) for each cell line.

Target-Based Screening: CNS Receptors and Ion Channels

Objective: To identify potential interactions with key CNS targets.

Workflow:

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Safety Data Sheet (SDS) and hazards for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

An In-Depth Technical Guide to the Safety Data Sheet (SDS) and Hazards for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Introduction: A Proactive Approach to Safety for Novel Chemical Entities

In the landscape of drug discovery and chemical research, scientists frequently work with novel compounds for which comprehensive safety data is not yet available. (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is one such compound. A diligent search for a specific Safety Data Sheet (SDS) for this molecule reveals a lack of publicly available, regulatorily-approved documentation. This is a common scenario for research chemicals that have not yet entered large-scale production or regulatory review.

However, the absence of a formal SDS does not preclude a rigorous assessment of its potential hazards. As experienced scientists, we can and must predict the safety profile of a new chemical entity (NCE) by employing a foundational principle of toxicology and chemical safety: hazard assessment by structural analogy .[1] This involves dissecting the molecule into its core structural motifs and examining the known hazards of well-characterized compounds that share these motifs.

This guide provides a comprehensive safety and handling protocol for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine based on this principle. We will analyze the hazards associated with its two primary components: the 2,5-dichlorophenyl group and the ethane-1,2-diamine (ethylenediamine) backbone . By synthesizing this information, we will construct a robust, inferred hazard profile and establish the necessary protocols to ensure the safety of all research personnel. This proactive approach is a cornerstone of a strong laboratory safety culture when dealing with the unknown.[2][3]

Hazard Analysis by Structural Analogy

Part A: The 2,5-Dichlorophenyl Moiety

The presence of a dichlorinated benzene ring is a significant indicator of potential hazards. Chlorinated aromatic compounds, as a class, warrant careful handling due to their toxicological and ecotoxicological profiles.

• Irritation and Corrosivity: Dichlorophenols are known to be irritants to the skin, eyes, and respiratory tract.[4] Prolonged contact can lead to severe irritation or even chemical burns.[5] The International Chemical Safety Card for 2,5-dichlorophenol explicitly states it is severely irritating and exposure could cause chloracne.[4]

• Toxicity: Halogenated hydrocarbons, including dichlorophenyl derivatives, can be harmful if inhaled, ingested, or absorbed through the skin.[5][6] Systemic effects following exposure to related compounds can include damage to the liver and kidneys.[5] While the specific toxicity of the 2,5-dichloro substitution on an ethanediamine has not been studied, the general principle of toxicity for chlorinated phenols provides a strong basis for caution.

• Environmental Hazards: Chlorinated organic compounds are often persistent in the environment and can be toxic to aquatic life.[4] This necessitates responsible disposal procedures to prevent environmental contamination.

Part B: The Ethane-1,2-diamine (Ethylenediamine) Moiety

The ethane-1,2-diamine portion of the molecule is highly reactive and presents significant, well-documented hazards. Ethylenediamine is a potent base and a known sensitizer.

• Corrosivity (Skin and Eyes): Ethylenediamine is classified as causing severe skin burns and eye damage (GHS Skin Corrosion Category 1B and Eye Damage Category 1).[7][8] Contact can cause irreversible tissue damage. The substance is corrosive to the eyes, skin, and respiratory tract.[7] Even brief contact can result in redness, pain, and severe burns.

• Respiratory and Skin Sensitization: A critical hazard of ethylenediamine is its ability to act as a sensitizer. It is classified as a Respiratory Sensitizer Category 1 and a Skin Sensitizer Category 1.[8] This means that initial exposure may not cause a reaction, but subsequent exposures, even to minute quantities, can trigger a severe allergic response, such as allergic contact dermatitis or occupational asthma.[9][10] This sensitization is an immunological response and is a primary concern for anyone handling the compound.[11]

Synthesized Hazard Profile for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

By combining the hazards of both structural motifs, we can construct a conservative and protective hazard profile for the target compound. The highly reactive and corrosive nature of the diamine backbone, coupled with the irritant and toxic potential of the dichlorophenyl group, demands that this compound be handled as a hazardous substance.

The following table summarizes the inferred GHS classification. This is not a formal, registered classification but a scientifically-grounded prediction to guide safe laboratory practices.

Hazard Class	Inferred GHS Category	Pictogram	Signal Word	Inferred Hazard Statements (H-Statements)
Skin Corrosion/Irritation	Category 1B	ngcontent-ng-c747876706="" class="ng-star-inserted">	Danger	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Irritation	Category 1		Danger	H318: Causes serious eye damage.[12]
Respiratory Sensitization	Category 1		Danger	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
Skin Sensitization	Category 1		Warning	H317: May cause an allergic skin reaction.[13]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4 (Assumed)		Warning	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.[14]
Hazardous to the Aquatic Environment	Category 2 (Assumed)		Warning	H411: Toxic to aquatic life with long lasting effects.

This table represents an inferred hazard profile based on structural analogy and is intended for risk assessment in a research setting.

Risk Assessment and Management Workflow

Before handling any new chemical, a formal risk assessment should be performed.[1][2] This process is critical for identifying potential hazards and implementing appropriate control measures.

Caption: Risk assessment workflow for a novel chemical.

Experimental Protocols: Safe Handling and PPE

Given the inferred corrosive and sensitizing properties, all work with (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine must be conducted within a certified chemical fume hood.[6]

Required Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory.[12]

• Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves are required. Given the amine and chlorinated structure, nitrile gloves may offer initial protection, but for prolonged handling or in case of a spill, heavier-duty gloves like butyl or Viton should be considered. Always check the glove manufacturer's compatibility chart. Double-gloving is recommended.[15]

• Respiratory Protection: Work must be performed in a fume hood to prevent inhalation.[11] If there is any risk of the fume hood failing or for emergency response, a self-contained breathing apparatus (SCBA) should be available.[7]

Step-by-Step Handling Procedure (Weighing and Dissolving):

• Preparation: Don all required PPE before entering the designated work area. Ensure the chemical fume hood is functioning correctly (check airflow monitor).

• Staging: Place all necessary equipment (balance, weigh paper, spatula, beaker, solvent, magnetic stir bar) inside the fume hood before retrieving the chemical container.

• Weighing: Retrieve the chemical container. To minimize static discharge, use an anti-static weigh boat or grounding strap if available. Carefully open the container inside the fume hood. Use a clean spatula to transfer the desired amount of solid to the weigh paper or boat on the balance.

• Transfer: Promptly and carefully transfer the weighed solid into the designated beaker.

• Dissolution: Slowly add the desired solvent to the beaker containing the solid. Do not add the solid to the solvent, to avoid splashing of the more hazardous component. If the dissolution is exothermic, add the solvent in small portions and allow the solution to cool.

• Cleanup of Tools: Immediately decontaminate the spatula and any other tools with an appropriate solvent (e.g., ethanol), collecting the rinse as halogenated waste. Dispose of the used weigh paper in the solid hazardous waste stream.

• Storage: Securely close the main chemical container and wipe it down with a damp cloth before returning it to its designated storage location.

• Final Decontamination: Wipe down the work surface inside the fume hood. Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and water.[16]

Emergency Procedures

First Aid Measures

• Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[17] Because of the corrosive nature, a safety shower should be used for large area contact.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[17]

• Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for breathing. If breathing is difficult, trained personnel should give oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7]

Chemical Spill Response

For any spill, the primary goal is to ensure personnel safety and then contain the spill.[18]

Caption: Emergency workflow for a chemical spill.

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. The storage area should be segregated from incompatible materials such as strong oxidants, acids, and acid chlorides.[5][7] Store in a designated cabinet for corrosive and toxic materials.

• Disposal: This compound must be disposed of as hazardous waste. Due to the presence of chlorine atoms, it must be segregated into the halogenated organic waste stream.[6][19] Do not mix with non-halogenated waste, as this significantly increases disposal costs and complexity.[20][21] Collect all waste, including contaminated materials and rinsates, in a properly labeled, sealed container for pickup by certified hazardous waste disposal personnel.[22]

Conclusion

While a specific Safety Data Sheet for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is not currently available, a comprehensive safety protocol can be effectively established through hazard assessment by structural analogy. The corrosive and sensitizing properties of the ethylenediamine backbone, combined with the irritant and toxic potential of the dichlorophenyl moiety, classify this compound as hazardous. Strict adherence to the protocols outlined in this guide—including the mandatory use of a chemical fume hood and appropriate PPE, following detailed handling procedures, and preparing for emergencies—is essential for mitigating risk and ensuring a safe research environment.

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An In-depth Technical Guide to the Molecular Weight and Physical Characteristics of Chiral Dichlorophenyl Diamines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral vicinal diamines are a critical class of compounds in modern chemistry, serving as indispensable building blocks in the synthesis of pharmaceuticals and as ligands in asymmetric catalysis. Their defined stereochemistry is pivotal for achieving the desired biological activity and enantioselectivity in chemical transformations. Among these, dichlorophenyl diamines represent a significant subclass, where the introduction of chlorine atoms onto the phenyl ring can modulate the molecule's electronic properties, lipophilicity, and metabolic stability—factors of paramount importance in drug design.[1] This guide provides a comprehensive overview of the molecular weight and key physical characteristics of various dichlorophenyl diamine isomers, offering foundational data for researchers in drug discovery and chemical synthesis. While many dichlorophenyl diamine isomers exist, not all are chiral. Chirality in this context primarily arises from the substitution pattern on the phenyl ring, creating a molecule that is non-superimposable on its mirror image. This guide will focus on isomers where this structural feature is present, as well as common achiral isomers for comparative purposes.

Molecular Weight and Core Physicochemical Properties

The molecular formula for dichlorophenyl diamine is C₆H₆Cl₂N₂, yielding a molecular weight of approximately 177.03 g/mol .[2][3][4] This value is consistent across all isomers. However, the physical properties such as melting point, boiling point, and solubility can vary significantly due to the different spatial arrangements of the chloro and amino functional groups. These differences influence the intermolecular forces, crystal packing, and interaction with solvents.

Table 1: Molecular Weight and Physical Properties of Dichlorophenyl Diamine Isomers

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Appearance
4,5-Dichloro-1,2-phenylenediamine	5348-42-5	177.03[2]	158 - 164[5]	291.88 (rough estimate)[5]	Dark brown to brown or dark purple to purple crystals or powder[5][6]
2,5-Dichloro-1,4-phenylenediamine	20103-09-7	177.03[7]	164 - 168[8]	291.88 (rough estimate)[9]	White to brown powder to crystal[8]
3,5-Dichloro-1,2-diaminobenzene	5233-04-5	177.03[3]	60 - 65[10]	Not available	Solid[10]
2,6-Dichloro-1,4-phenylenediamine	609-20-1	177.03[11]	122 - 127[11]	291.88 (rough estimate)[11]	Pale brown to light brown solid[11]

Note: The chirality of dichlorophenyl diamine isomers is determined by their substitution pattern. For instance, 4,5-dichloro-1,2-phenylenediamine is achiral due to a plane of symmetry. However, derivatives of these compounds, or more complex structures incorporating a dichlorophenyl diamine moiety, can be chiral.

Solubility Profile

The solubility of dichlorophenyl diamines is a critical parameter for their application in both synthesis and biological assays. Generally, these compounds exhibit low solubility in water but are more soluble in organic solvents.

For example, 4,5-dichloro-1,2-phenylenediamine is reported to be soluble in methanol and dimethyl sulfoxide (DMSO), but insoluble in water.[12] The solubility in various solvents is a key consideration for reaction conditions, purification, and formulation development. The presence of both amino and chloro groups allows for a range of intermolecular interactions, including hydrogen bonding (from the amino groups) and dipole-dipole interactions. The interplay of these forces, along with the overall molecular symmetry, dictates the solubility in a given solvent.

Factors influencing solubility include:

• Solvent Polarity : Polar aprotic solvents like DMSO and DMF are often effective due to their ability to solvate both the polar amino groups and the dichlorophenyl ring.

• Temperature : Solubility generally increases with temperature.

• pH : The basicity of the amino groups means that solubility can be significantly affected by pH. In acidic solutions, the formation of ammonium salts can increase aqueous solubility.

Chirality and Optical Activity

A defining characteristic of a chiral molecule is its ability to rotate the plane of polarized light, a phenomenon known as optical activity.[13][14] This property is quantified by the specific rotation, [α], which is a constant for a given enantiomer under specific conditions (temperature, wavelength, solvent, and concentration).[15][16][17]

The specific rotation is a crucial parameter for:

• Characterizing Enantiomers : The two enantiomers of a chiral compound will rotate plane-polarized light to an equal and opposite degree.[14][18]

• Determining Enantiomeric Purity : The measurement of optical rotation can be used to determine the enantiomeric excess of a sample.

It is important to note that there is no direct correlation between the R/S designation of a chiral center and the direction (+ or -) of specific rotation.[14][17]

Experimental Protocols

1. Determination of Melting Point

The melting point is a fundamental physical property used to identify and assess the purity of a crystalline solid.

Methodology:

• A small, dry sample of the dichlorophenyl diamine isomer is finely powdered and packed into a capillary tube to a depth of 2-3 mm.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting point range. A narrow melting point range is indicative of a pure compound.

Causality Behind Experimental Choices:

• Fine Powder : Ensures uniform heat distribution throughout the sample.

• Slow Heating Rate : Allows for thermal equilibrium between the sample and the thermometer, leading to an accurate measurement.

2. Determination of Solubility

Assessing the solubility of a compound in various solvents is crucial for its application in synthesis and pharmacology.

Methodology (Qualitative):

• Add a small, pre-weighed amount of the dichlorophenyl diamine isomer (e.g., 1-5 mg) to a test tube.

• Add a small volume of the solvent to be tested (e.g., 1 mL).

• Agitate the mixture vigorously (e.g., by vortexing) for a set period (e.g., 1-2 minutes).

• Visually inspect the solution for the presence of undissolved solid.

• If the solid dissolves completely, the compound is considered soluble. If not, it is classified as sparingly soluble or insoluble. This can be done at room temperature and with gentle heating to assess temperature effects.

Causality Behind Experimental Choices:

• Vigorous Agitation : Ensures maximum contact between the solute and solvent to facilitate dissolution.

• Visual Inspection : A simple and rapid method for a qualitative assessment of solubility. For quantitative analysis, techniques like UV-Vis spectroscopy or HPLC would be employed after separating any undissolved solid.

3. Measurement of Specific Rotation

For chiral dichlorophenyl diamine derivatives, measuring the specific rotation is essential for stereochemical characterization.

Methodology:

• Prepare a solution of the chiral compound of a known concentration (c, in g/100 mL) in a suitable solvent.

• Fill a polarimeter cell of a known path length (l, in decimeters).

• Measure the observed optical rotation (α) using a polarimeter, typically at the sodium D-line (589 nm) and a standard temperature (e.g., 20 °C).

• Calculate the specific rotation using the formula: [α] = α / (l × c).[15]

Causality Behind Experimental Choices:

• Known Concentration and Path Length : These are critical parameters in the formula for calculating specific rotation, ensuring reproducibility and comparability of results.[15]

• Standard Wavelength and Temperature : Specific rotation is dependent on these conditions, so standardization is necessary for consistent data.[16]

Logical Relationships and Applications

The physical properties of dichlorophenyl diamines are intrinsically linked to their molecular structure. The positions of the chloro and amino groups influence the molecule's polarity, ability to form hydrogen bonds, and overall symmetry, which in turn dictate its melting point, solubility, and chromatographic behavior.

Caption: Interplay of molecular structure, physical properties, and applications of dichlorophenyl diamines.

In drug development, these physical characteristics are critical for predicting the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a potential drug candidate.[1] For instance, solubility directly impacts bioavailability, while lipophilicity, influenced by the dichlorophenyl moiety, affects membrane permeability. In asymmetric catalysis, chiral dichlorophenyl diamine derivatives can be employed as ligands for metal catalysts, where their stereochemistry dictates the enantioselectivity of the catalyzed reaction.[19]

Conclusion

The dichlorophenyl diamines are a versatile class of compounds with significant potential in pharmaceutical and chemical research. A thorough understanding of their molecular weight and physical characteristics is fundamental for their effective application. The data and protocols presented in this guide provide a solid foundation for researchers working with these important chemical entities. The interplay between isomeric structure and physical properties underscores the importance of careful characterization in the development of new chiral catalysts and therapeutic agents.

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The Synthetic Versatility and Therapeutic Potential of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chiral vicinal diamines are a cornerstone of modern asymmetric synthesis and medicinal chemistry, serving as indispensable ligands for catalysts and as key structural motifs in pharmacologically active agents. This technical guide provides an in-depth exploration of a specific, yet highly promising subclass: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and its derivatives. While direct literature on this exact scaffold is emerging, this guide synthesizes established principles of chiral diamine chemistry with data on closely related analogues to present a comprehensive overview of its synthetic accessibility, characterization, and potential applications. We will delve into proposed synthetic routes, key derivatization strategies, and the anticipated roles of these compounds in asymmetric catalysis and as therapeutic agents, with a particular focus on their potential interactions with biogenic amine transporters and other biological targets.

Introduction: The Significance of the Chiral 1,2-Diamine Scaffold

Chiral 1,2-diamines are of immense interest to the synthetic chemist as they are found in a multitude of chiral catalysts and pharmaceuticals.[1] Their utility stems from their ability to form stable chelate complexes with a wide range of metals, thereby creating a chiral environment that can effectively control the stereochemical outcome of a reaction. Furthermore, the two amine functionalities provide handles for further molecular elaboration, enabling the construction of complex heterocyclic and acyclic structures.[1] The introduction of a dichlorophenyl group, as in the case of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, is anticipated to modulate the electronic and steric properties of the molecule, potentially leading to enhanced catalytic activity or novel biological interactions.

Synthesis of the Core Scaffold: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Proposed Synthetic Pathway

A potential synthetic approach involves the conversion of the starting amine to an N-protected amino alcohol, followed by activation of the hydroxyl group and subsequent displacement with an amine equivalent.

Caption: Proposed synthetic route to (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Detailed Experimental Protocol (Proposed)

Step 1: N-Protection and Hydroxymethylation of (S)-1-(2,5-Dichlorophenyl)ethanamine

• To a solution of (S)-1-(2,5-Dichlorophenyl)ethanamine (1.0 eq) in a suitable solvent such as dichloromethane, add a suitable protecting group precursor (e.g., Boc-anhydride, 1.1 eq) and a base (e.g., triethylamine, 1.2 eq).

• Stir the reaction at room temperature until TLC analysis indicates complete consumption of the starting material.

• Work up the reaction by washing with aqueous acid, base, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• The crude N-protected amine is then dissolved in a suitable solvent like THF and treated with a hydroxymethylating agent (e.g., paraformaldehyde) and a strong base (e.g., n-butyllithium) at low temperature.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the N-protected amino alcohol.

Step 2: Activation of the Hydroxyl Group

• The N-protected amino alcohol (1.0 eq) is dissolved in dichloromethane and cooled to 0 °C.

• A base such as triethylamine (1.5 eq) is added, followed by the dropwise addition of an activating agent like tosyl chloride or mesyl chloride (1.2 eq).

• The reaction is stirred at 0 °C and allowed to warm to room temperature until completion.

• The reaction mixture is washed with water and brine, dried, and concentrated to afford the activated intermediate.

Step 3: Amination

• The activated intermediate (1.0 eq) is dissolved in a polar aprotic solvent like DMF.

• An amine source, such as sodium azide (1.5 eq), is added and the mixture is heated.

• After the reaction is complete, the mixture is cooled, diluted with water, and the product is extracted.

• The resulting azide can then be reduced to the primary amine using a standard reducing agent like lithium aluminum hydride or by catalytic hydrogenation.

Step 4: Deprotection

• The N-protected diamine is dissolved in a suitable solvent (e.g., dichloromethane or dioxane).

• A strong acid, such as trifluoroacetic acid or hydrochloric acid, is added to cleave the protecting group.

• The reaction is stirred at room temperature until the deprotection is complete.

• The solvent is removed in vacuo, and the resulting diamine salt can be neutralized with a base to yield the free diamine.

Derivatization Strategies and Structure-Activity Relationships (SAR)

The two amine groups of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine offer numerous possibilities for derivatization, allowing for the fine-tuning of its properties for specific applications. The systematic alteration of these functional groups is crucial for probing their interactions with biological targets or for optimizing their performance as chiral ligands.[3]

Key Derivatization Reactions:

• N-Alkylation and N-Arylation: Introduction of alkyl or aryl substituents on one or both nitrogen atoms can significantly impact the steric and electronic environment. This is a common strategy for modifying the properties of chiral diamine ligands used in catalysis.

• Acylation and Sulfonylation: Formation of amides and sulfonamides can alter the hydrogen bonding capabilities and lipophilicity of the molecule, which is particularly relevant in drug design.

• Formation of Heterocycles: The 1,2-diamine motif is a versatile precursor for the synthesis of various nitrogen-containing heterocycles, such as imidazoles and pyrazines, which are prevalent in many biologically active compounds.

Structure-Activity Relationship (SAR) Insights from Analogous Compounds:

Studies on dichlorophenyl-substituted amine derivatives have provided valuable insights into SAR. For instance, in a series of 3-(3,4-dichlorophenyl)-1-indanamine derivatives, the stereochemistry and the nature of the N-substituent were found to be critical for their activity as nonselective ligands for biogenic amine transporters.[4] Similarly, for dipeptidyl peptidase-4 (DPP4) inhibitors containing a 2,4-dichlorophenyl group, modifications on the amine-containing side chain led to significant changes in potency and selectivity.[5] These findings suggest that for derivatives of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, both the stereochemistry at the benzylic position and the nature of the substituents on the diamine core will be key determinants of their biological activity.

Applications in Asymmetric Catalysis

Chiral diamines are widely employed as ligands in a variety of metal-catalyzed asymmetric reactions. The (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine scaffold, with its defined stereochemistry, is a promising candidate for such applications.

Potential Catalytic Applications:

• Asymmetric Hydrogenation and Transfer Hydrogenation: Ruthenium and rhodium complexes of chiral diamines are highly effective catalysts for the asymmetric hydrogenation of ketones and imines, producing chiral alcohols and amines with high enantioselectivity.

• Asymmetric C-C Bond Forming Reactions: Nickel-catalyzed asymmetric cross-coupling reactions using chiral diamine ligands have been shown to be effective for the enantioconvergent coupling of racemic alkyl halides.[6]

• Asymmetric Addition Reactions: Chiral diamine ligands can be used to promote the asymmetric addition of organometallic reagents to carbonyl compounds and imines.[1][7]

Caption: Generalized catalytic cycle for a metal-catalyzed asymmetric reaction using a chiral diamine ligand (L*).

Potential in Medicinal Chemistry and Drug Development

The dichlorophenyl moiety is a common feature in many approved drugs and clinical candidates, often contributing to enhanced binding affinity and improved pharmacokinetic properties. The incorporation of this group into a chiral diamine scaffold presents an attractive strategy for the development of novel therapeutic agents.

Potential Therapeutic Targets:

• Biogenic Amine Transporters: As suggested by studies on related compounds, derivatives of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine could act as inhibitors of dopamine, serotonin, and norepinephrine transporters, making them potential candidates for the treatment of depression, anxiety, and other neurological disorders.[4]

• Enzyme Inhibition: The diamine core can be elaborated to target the active sites of various enzymes. For example, derivatives have been developed as potent inhibitors of dipeptidyl peptidase-4 (DPP4) for the treatment of type 2 diabetes.[5]

• Anticancer and Antimicrobial Agents: The structural motif of a substituted diamine is present in various compounds with demonstrated anticancer and antimicrobial activities.

Conclusion and Future Outlook

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and its derivatives represent a promising, yet underexplored, class of chiral molecules. Based on the well-established chemistry of analogous compounds, this guide has outlined plausible synthetic routes and highlighted their significant potential in both asymmetric catalysis and medicinal chemistry. Future research in this area should focus on the development and optimization of synthetic protocols for the core scaffold and its derivatives. Subsequent screening of these compounds in a variety of catalytic reactions and biological assays will be crucial to fully unlock their potential. The insights gained from such studies will undoubtedly contribute to the advancement of both synthetic methodology and drug discovery.

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An In-depth Technical Guide to the Solubility Profile of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in a range of organic solvents. Recognizing the scarcity of publicly available quantitative data for this specific molecule, this document emphasizes the foundational principles of solubility, predictive methodologies, and detailed experimental protocols. It is designed to empower researchers, scientists, and drug development professionals to accurately assess the solubility of this compound, a critical parameter for synthesis, purification, formulation, and crystallization processes.[1][2] This guide synthesizes theoretical knowledge with practical, field-proven insights to create a self-validating system for solubility determination.

Introduction: The Significance of Solubility in Pharmaceutical Development

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral diamine of interest in medicinal chemistry and asymmetric synthesis, likely as a building block for active pharmaceutical ingredients (APIs). The solubility of such a compound is a pivotal physicochemical property that profoundly influences its journey from a laboratory curiosity to a viable therapeutic agent.[2] Key processes contingent on solubility include:

• Reaction Kinetics and Purity: The choice of solvent and the solubility of reactants directly impact reaction rates and the impurity profile of the resulting product.

• Crystallization and Polymorph Control: Purification and the isolation of specific crystalline forms are critically dependent on the solubility curve of the compound in various solvents.

• Formulation and Bioavailability: For a drug to be effective, it must be formulated in a manner that ensures adequate dissolution and absorption. Understanding its solubility is the first step in this process.[2]

This guide will first delve into the theoretical underpinnings of solubility, followed by a detailed exposition of experimental methods for its precise measurement.

Theoretical Framework for Predicting Solubility

Molecular Structure Analysis

The solubility behavior of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a composite of its constituent functional groups:

• Ethane-1,2-diamine Backbone: This portion of the molecule is hydrophilic due to the two amine groups, which can act as both hydrogen bond donors and acceptors.[3] Simple diamines like ethylenediamine are highly soluble in polar solvents like water.[3]

• 2,5-Dichlorophenyl Group: The aromatic ring with two chlorine substituents introduces significant hydrophobicity (lipophilicity). The chlorine atoms are electron-withdrawing, which can influence the basicity of the amine groups. Aromatic rings themselves are poorly soluble in water.[4]

• Chirality: The (1S) stereochemistry at the benzylic position does not directly influence solubility in achiral solvents but is crucial for interactions with other chiral molecules.

The interplay between the hydrophilic diamine portion and the hydrophobic dichlorophenyl group will govern the compound's solubility in solvents of varying polarities. It is expected that the molecule will exhibit a nuanced solubility profile, favoring solvents that can interact with both its polar and nonpolar regions.

The Principle of "Like Dissolves Like"

This age-old adage remains a fundamental concept in predicting solubility. Solvents that share similar intermolecular forces with the solute are more likely to dissolve it. For (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, this implies:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding with the amine groups, promoting solubility. However, the hydrophobic dichlorophenyl group may limit high solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can accept hydrogen bonds and have significant dipole moments, allowing them to solvate the polar parts of the molecule. Their ability to accommodate the aromatic ring also makes them promising candidates for good solubility.

• Nonpolar Solvents (e.g., Toluene, Hexane): The hydrophobic dichlorophenyl group will favor interaction with these solvents. However, the polar diamine functionality will likely hinder solubility in highly nonpolar solvents like hexane. Toluene, with its aromatic character, may show some affinity for the phenyl ring.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents have a moderate polarity and can interact favorably with the dichlorophenyl group. They are generally good solvents for a wide range of organic compounds.[5]

Hansen Solubility Parameters (HSP)

A more quantitative approach to "like dissolves like" is the use of Hansen Solubility Parameters.[6][7] This system deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Arising from atomic forces.

• δP (Polar): Arising from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Arising from electron exchange.

The principle is that substances with similar HSP values are likely to be miscible.[7] While the HSP for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is not published, it can be estimated using group contribution methods. By comparing the estimated HSP of the solute to the known HSP of various solvents, a more refined prediction of solubility can be achieved.

Experimental Determination of Solubility

Precise, quantitative solubility data is best obtained through empirical measurement. The following section details a robust protocol for determining the solubility of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Equilibrium Shake-Flask Method

This is a widely accepted and reliable method for determining equilibrium solubility.[8]

Objective: To quantitatively determine the solubility of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in a selection of organic solvents at a controlled temperature.

Materials:

• (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (high purity)

• Selected organic solvents (analytical grade)

• Thermostated shaker or orbital incubator

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Syringe filters (chemically compatible with the solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Step-by-Step Protocol:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine to a series of sealed vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is essential to ensure saturation.

• Equilibration:

  • Place the vials in a thermostated shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient duration to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent. A preliminary time-to-equilibrium study is recommended.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved microparticles. This step is critical to prevent overestimation of solubility.

• Quantification:

  • Accurately dilute the filtered saturated solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the solubility using the following formula:

    • Solubility (mg/mL) = (Concentration from HPLC analysis) x (Dilution factor)

Self-Validation and Trustworthiness:

• Mass Balance Confirmation: After sampling, the remaining undissolved solid can be isolated, dried, and weighed to confirm that an excess was present throughout the experiment.

• Multiple Time Points: Samples can be taken at different time points (e.g., 24, 48, and 72 hours) to ensure that the measured concentration is stable and that equilibrium has indeed been reached.

• Reproducibility: The experiment should be performed in triplicate to ensure the reliability of the results.

Gravimetric Method

For a less instrument-intensive approach, a gravimetric method can be employed.[9]

Step-by-Step Protocol:

• Prepare a Saturated Solution and Equilibrate: Follow steps 1 and 2 from the Shake-Flask Method.

• Sample and Filter: Follow step 3 from the Shake-Flask Method.

• Solvent Evaporation:

  • Accurately dispense a known volume of the filtered, saturated solution into a pre-weighed, dry flask.

  • Carefully evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) or a gentle stream of inert gas.

• Residue Analysis:

  • Dry the flask containing the non-volatile residue to a constant weight in a vacuum oven at a temperature below the compound's melting or decomposition point.

  • The final weight of the flask minus the initial weight gives the mass of the dissolved solute.

• Calculation of Solubility:

  • Solubility ( g/100 mL) = (mass of dissolved solute / volume of solvent dispensed) * 100

Data Presentation and Visualization

Clear presentation of solubility data is crucial for interpretation and comparison.

Tabulated Solubility Data

The empirically determined solubility data should be summarized in a table.

Organic Solvent	Polarity Index	Solubility at 25°C (mg/mL)	Qualitative Description
Methanol	5.1	[Experimental Value]	[e.g., Soluble]
Ethanol	4.3	[Experimental Value]	[e.g., Soluble]
Isopropanol	3.9	[Experimental Value]	[e.g., Moderately Soluble]
Acetonitrile	5.8	[Experimental Value]	[e.g., Soluble]
Dimethyl Sulfoxide (DMSO)	7.2	[Experimental Value]	[e.g., Highly Soluble]
Dichloromethane	3.1	[Experimental Value]	[e.g., Soluble]
Toluene	2.4	[Experimental Value]	[e.g., Sparingly Soluble]
Hexane	0.1	[Experimental Value]	[e.g., Insoluble]

Note: The qualitative descriptions should be based on the quantitative data (e.g., >100 mg/mL = Highly Soluble, 10-100 mg/mL = Soluble, 1-10 mg/mL = Sparingly Soluble, <1 mg/mL = Insoluble).

Visualization of Experimental Workflow

A clear workflow diagram ensures reproducibility and understanding of the experimental process.

Caption: Workflow for the Equilibrium Shake-Flask Solubility Determination Method.

Predicted Solubility Profile and Discussion

Based on the theoretical principles outlined, the expected solubility profile for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is as follows:

• High Solubility: Expected in polar aprotic solvents like DMSO and DMF, which can effectively solvate both the polar amine groups and the aromatic ring.

• Good to Moderate Solubility: Expected in short-chain alcohols (methanol, ethanol) and chlorinated solvents (dichloromethane). The hydrogen bonding capability of alcohols will be beneficial, while the dichlorophenyl group will have an affinity for chlorinated solvents.

• Lower Solubility: Expected in less polar solvents like toluene and diethyl ether. While the aromatic ring of toluene may offer some favorable interaction, the high polarity of the diamine moiety will limit solubility.

• Insoluble: Expected in nonpolar aliphatic solvents such as hexane, where the energy required to break the solute-solute interactions would not be compensated by solute-solvent interactions.

The presence of two chlorine atoms on the phenyl ring increases the molecule's molecular weight and hydrophobicity compared to a non-substituted analogue, which will generally decrease solubility in highly polar solvents like water. Conversely, these halogen atoms can participate in halogen bonding, which may enhance solubility in specific solvents.

Conclusion

While direct, published solubility data for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is limited, this guide provides a robust framework for both predicting and experimentally determining its solubility profile. By combining an understanding of its molecular structure with established principles like "like dissolves like" and Hansen Solubility Parameters, researchers can make informed decisions about solvent selection. Furthermore, the detailed experimental protocols provided herein offer a clear and reliable path to generating the precise, quantitative data essential for advancing pharmaceutical research and development. The accurate determination of solubility is a cornerstone of efficient and successful drug development, and the methodologies outlined in this guide are designed to ensure the integrity and trustworthiness of these critical measurements.

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An In-depth Technical Guide on the Stability of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine Under Ambient Conditions

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral building block with significant applications in pharmaceutical synthesis. Ensuring its stereochemical and chemical stability under ambient conditions is paramount for the quality, safety, and efficacy of active pharmaceutical ingredients (APIs) derived from it. This technical guide provides a comprehensive framework for evaluating the stability of this compound. We delve into the underlying scientific principles, present detailed experimental protocols for forced degradation and long-term stability studies, and discuss advanced analytical methodologies for detecting and quantifying degradation products. This guide is intended to be a practical resource for scientists and researchers, offering field-proven insights to establish a robust stability profile for this critical intermediate.

Introduction: The Imperative of Stability in Chiral Intermediates

Chiral amines, such as (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, are foundational to the synthesis of numerous pharmaceuticals. The specific stereochemistry of these molecules is often directly linked to their pharmacological activity. Typically, one enantiomer is therapeutically active (the eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).[1] Therefore, maintaining the enantiomeric purity and overall chemical integrity of chiral intermediates is a critical quality attribute in drug development and manufacturing.

Aromatic amines are a class of organic compounds susceptible to degradation through various pathways, including oxidation, hydrolysis, and photolysis.[2][3] Exposure to ambient conditions—light, air (oxygen), heat, and humidity—can trigger these degradation processes, leading to the formation of impurities.[3][4] For (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, such degradation could not only reduce the yield of the desired API but also introduce potentially toxic impurities into the final drug product.

This guide outlines a systematic approach to assessing the stability of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, grounded in the principles of the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) guidelines.[5][6][7]

Understanding Potential Degradation Pathways

A thorough understanding of the potential degradation pathways is essential for designing meaningful stability studies. For (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, the primary areas of concern are:

• Oxidation: The amine functional groups are susceptible to oxidation, which can be initiated by atmospheric oxygen and accelerated by light or trace metal impurities.[8] This can lead to the formation of N-oxides, imines, or other oxidative degradation products.

• Hydrolysis: While the ethane-1,2-diamine moiety is generally stable against hydrolysis, extreme pH conditions could potentially facilitate degradation, although this is less likely under ambient conditions.

• Photodegradation: Aromatic compounds can absorb UV light, leading to photochemical reactions. For chlorinated aromatic compounds, this can sometimes result in dehalogenation or other complex reactions.

• Racemization: The chiral center at the first carbon of the ethane backbone is a critical stability concern. While racemization (the conversion of one enantiomer into an equal mixture of both) is not typically expected under ambient conditions for this type of compound, it is a crucial parameter to monitor, especially under stress conditions.

A hypothetical degradation pathway involving oxidation is illustrated below.

Caption: Potential Oxidative Degradation Pathway.

Experimental Design for Stability Assessment

A comprehensive stability assessment involves both forced degradation (stress testing) and long-term stability studies under ICH-prescribed conditions.[5][6][9]

Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of the compound to identify likely degradation products and establish the intrinsic stability of the molecule.[8][9] These studies are crucial for developing and validating a stability-indicating analytical method.

Experimental Workflow for Forced Degradation:

Caption: Forced Degradation Experimental Workflow.

Detailed Protocols:

• Acid Hydrolysis: Dissolve the compound in a suitable solvent and add 0.1 M hydrochloric acid. Heat the solution at 60°C for a specified period (e.g., 24 hours).

• Base Hydrolysis: Dissolve the compound in a suitable solvent and add 0.1 M sodium hydroxide. Heat the solution at 60°C for a specified period (e.g., 24 hours).

• Oxidative Degradation: Dissolve the compound in a suitable solvent and add 3% hydrogen peroxide. Keep the solution at room temperature for a specified period (e.g., 24 hours).[8]

• Thermal Degradation: Store the solid compound in a temperature-controlled oven at 80°C for a specified period (e.g., 48 hours).

• Photostability Testing: Expose the solid compound to light conditions as specified in ICH guideline Q1B.[7]

Long-Term Stability Studies

Long-term stability studies are designed to evaluate the stability of the compound under recommended storage conditions.[5][6][10]

ICH Recommended Long-Term Storage Conditions:

Study Type	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Data adapted from ICH Q1A(R2) Guideline.[5]

Protocol for Long-Term Stability Study:

• Package the (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in containers that simulate the proposed commercial packaging.

• Place the packaged samples in stability chambers maintained at the conditions specified in the table above.

• Withdraw samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies).[10]

• Analyze the samples using a validated stability-indicating analytical method.

Analytical Methodologies for Stability Assessment

A robust, stability-indicating analytical method is the cornerstone of any stability study. For chiral compounds, this method must be able to separate the parent compound from its enantiomer, any process-related impurities, and all potential degradation products.

Primary Analytical Technique: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used technique for the enantioselective analysis of pharmaceutical compounds.[1][11][12]

• Direct Chiral HPLC: This approach utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.[12] Polysaccharide-based CSPs are often effective for separating chiral amines.[11]

• Indirect Chiral HPLC: This method involves derivatizing the enantiomers with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.[1]

Method Development Considerations:

• Column Selection: Screening a variety of polysaccharide-based and other types of CSPs is a crucial first step.[12]

• Mobile Phase Optimization: The composition of the mobile phase (e.g., hexane/isopropanol with additives like diethylamine for basic compounds) should be optimized to achieve adequate resolution.[12]

• Detection: UV detection is standard. For impurity identification, coupling the HPLC to a mass spectrometer (LC-MS) is highly recommended.[13]

Other Relevant Analytical Techniques:

• Gas Chromatography (GC): Can be used for chiral separations, often after derivatization to increase volatility.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for structural elucidation of degradation products and for determining enantiomeric purity using chiral solvating agents.[15][16][17]

Data Presentation and Interpretation

All quantitative data from stability studies should be summarized in a clear and concise format.

Illustrative Stability Data for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine under Accelerated Conditions (40°C/75% RH):

Time Point (Months)	Assay (%)	Enantiomeric Purity (%)	Total Impurities (%)	Appearance
0	99.8	99.9	0.2	White to off-white solid
3	99.5	99.9	0.5	White to off-white solid
6	99.1	99.8	0.9	Slight yellowing

Note: This data is illustrative and intended to demonstrate the format for presenting results. Actual experimental results may vary.

Interpretation of Results:

The stability data should be evaluated to determine if any significant changes have occurred over time. A "significant change" is generally defined by the ICH guidelines and may include a notable decrease in assay, an increase in impurities, or a change in physical appearance.[6] The degradation kinetics can also be studied to predict the shelf-life of the compound.[9]

Conclusion and Recommendations

A thorough investigation of the stability of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine under ambient conditions is a non-negotiable aspect of its use in pharmaceutical development. This guide has provided a comprehensive framework for conducting such an assessment, from understanding potential degradation pathways to implementing robust experimental protocols and analytical methodologies.

Key Recommendations:

• Early-Stage Forced Degradation: Conduct forced degradation studies early in the development process to inform analytical method development and identify potential stability liabilities.

• ICH-Compliant Long-Term Studies: Design and execute long-term stability studies in strict accordance with ICH guidelines to ensure regulatory acceptance.

• Orthogonal Analytical Techniques: Employ a combination of analytical techniques (e.g., HPLC-UV, LC-MS, NMR) for comprehensive characterization of the stability profile.

• Appropriate Packaging: Select packaging materials that protect the compound from light, moisture, and oxygen to ensure its stability throughout its shelf-life.

By adhering to these principles, researchers and drug development professionals can ensure the quality and consistency of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, thereby contributing to the development of safe and effective medicines.

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• BioBoston Consulting. (2024). A Deep Dive into ICH Stability Guidelines (Q1A-Q1F).
• Unipd. (2025). Advances in chiral analysis: from classical methods to emerging technologies.
• AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials.

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Protocols & Analytical Methods

Protocol for the asymmetric synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

An Application Guide for the Asymmetric Synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Introduction: The Significance of Chiral 1,2-Diamines

Chiral 1,2-diamines are recognized as "privileged scaffolds" in medicinal chemistry and asymmetric catalysis.[1] Their C2-symmetry and ability to form stable chelate complexes with transition metals make them exceptional ligands for a multitude of asymmetric reactions, including hydrogenations, hydroaminations, and carbon-carbon bond-forming reactions.[2][3] The specific target molecule, (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, incorporates a synthetically useful dichlorophenyl motif, making it a valuable building block for active pharmaceutical ingredients (APIs) and advanced materials. This document provides a detailed protocol for its enantioselective synthesis via the asymmetric transfer hydrogenation (ATH) of a corresponding N-protected ketimine, a robust and highly efficient method for producing chiral amines.[4]

Strategic Approach: Asymmetric Transfer Hydrogenation (ATH)

The core of this protocol is the asymmetric transfer hydrogenation of a prochiral imine. This strategy offers several advantages over other methods, such as classical hydrogenation with molecular hydrogen: it avoids the need for high-pressure equipment and relies on readily available, safe hydrogen donors like a formic acid/triethylamine mixture.

The selected catalytic system employs a rhodium complex coordinated with a chiral N-tosylated diphenylethylenediamine (TsDPEN) ligand. This catalyst class has a well-documented history of providing high enantioselectivity and turnover numbers for the reduction of a wide range of imines.[5]

The overall synthetic pathway is a three-step process:

• Condensation: Formation of an N-tosyl ketimine from commercially available 2,5-dichloroacetophenone.

• Asymmetric Transfer Hydrogenation: Enantioselective reduction of the ketimine C=N bond to furnish the N-tosyl protected chiral diamine.

• Deprotection: Removal of the tosyl group to yield the final target diamine.

Visualizing the Synthetic Workflow

The following diagram outlines the complete synthetic sequence from the starting material to the final chiral diamine product.

Caption: Synthetic pathway for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Detailed Experimental Protocols

Part 1: Synthesis of N-(1-(2,5-dichlorophenyl)ethylidene)-4-methylbenzenesulfonamide (N-Tosyl Ketimine)

Rationale: This initial step converts the prochiral ketone into an imine, which is the direct substrate for the key asymmetric reduction. Titanium(IV) ethoxide is used as a Lewis acid catalyst and a dehydrating agent to drive the condensation reaction to completion.

Materials:

• 2,5-Dichloroacetophenone

• p-Toluenesulfonamide

• Titanium(IV) ethoxide (Ti(OEt)₄)

• Toluene, anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,5-dichloroacetophenone (1.0 eq), p-toluenesulfonamide (1.1 eq), and anhydrous toluene (approx. 0.5 M concentration relative to the ketone).

• Stir the mixture at room temperature to achieve a suspension.

• Add titanium(IV) ethoxide (0.6 eq) dropwise to the suspension.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully pour the mixture into a saturated aqueous sodium bicarbonate solution with vigorous stirring.

• Filter the resulting suspension through a pad of Celite® to remove titanium dioxide solids. Wash the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from an ethanol/hexanes mixture to yield the N-tosyl ketimine as a white solid.

Part 2: Asymmetric Transfer Hydrogenation to (S)-N-(2-amino-1-(2,5-dichlorophenyl)ethyl)-4-methylbenzenesulfonamide

Rationale: This is the crucial enantioselective step. A pre-catalyst, [Cp*RhCl₂]₂, is activated in situ by the chiral ligand, (S,S)-TsDPEN. The formic acid/triethylamine azeotrope serves as the hydrogen source, delivering a hydride to the imine C=N bond in a stereocontrolled manner dictated by the chiral environment of the catalyst.

Materials:

• N-Tosyl Ketimine (from Part 1)

• [Cp*RhCl₂]₂ (Dichloropentamethylcyclopentadienylrhodium(III) dimer)

• (S,S)-TsDPEN ((1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Acetonitrile, anhydrous

Procedure:

• Prepare the hydrogen source: a 5:2 azeotropic mixture of formic acid and triethylamine.

• In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve [Cp*RhCl₂]₂ (0.005 eq) and (S,S)-TsDPEN (0.011 eq) in anhydrous acetonitrile.

• Stir the catalyst solution at 40 °C for 20-30 minutes to allow for catalyst activation.

• Add the N-tosyl ketimine (1.0 eq) to the activated catalyst solution.

• Add the formic acid/triethylamine azeotrope (5.0 eq) to the reaction mixture.

• Stir the reaction at 40 °C for 24-48 hours. Monitor for the disappearance of the imine starting material by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the N-tosyl protected diamine.

Part 3: Deprotection to (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Rationale: The final step involves the cleavage of the robust tosyl (N-S) bond under strong acidic conditions. Phenol is often added as a scavenger to trap reactive intermediates generated during the deprotection.

Materials:

• N-Tosyl protected diamine (from Part 2)

• Hydrobromic acid (HBr) in acetic acid (33 wt%)

• Phenol

• Diethyl ether

• Aqueous sodium hydroxide (NaOH), 2 M

• Dichloromethane (DCM)

Procedure:

• To a flask containing the N-tosyl protected diamine (1.0 eq), add phenol (1.1 eq).

• Add a solution of 33% HBr in acetic acid.

• Heat the mixture to 70 °C and stir for 4-6 hours.

• Cool the reaction mixture to room temperature and add diethyl ether to precipitate the product as its hydrobromide salt.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

• To obtain the free base, dissolve the salt in water and basify to pH > 12 by the dropwise addition of 2 M NaOH, keeping the solution cool in an ice bath.

• Extract the aqueous layer multiple times with dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product, (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Expected Results and Characterization

The following table summarizes the anticipated outcomes and key analytical parameters for the synthesized compounds.

Parameter	N-Tosyl Ketimine	N-Tosyl Protected Diamine	Final Diamine
Physical State	White Crystalline Solid	White to Off-White Solid	Colorless to Pale Yellow Oil
Expected Yield	> 85%	> 90%	> 90%
Expected ee%	N/A	> 98%	> 98%
¹H NMR	Aromatic & Alkyl signals	Diastereotopic CH₂ protons	Diastereotopic CH₂ protons
¹³C NMR	C=N signal ~170 ppm	Aliphatic C-N signals	Aliphatic C-N signals
Chiral HPLC	N/A	Baseline separation of enantiomers	Baseline separation of enantiomers
Mass Spec (ESI+)	[M+H]⁺ calculated	[M+H]⁺ calculated	[M+H]⁺ calculated

Field Insights & Troubleshooting

• Low Enantioselectivity in Step 2: Ensure all reagents and solvents are strictly anhydrous. The presence of water can negatively impact the catalyst's performance. The catalyst-to-ligand ratio is also critical for optimal activity and selectivity.

• Incomplete Imine Formation (Step 1): If the reaction stalls, a Dean-Stark trap can be used with the reflux condenser to physically remove the water byproduct, further driving the equilibrium towards the product.

• Difficult Deprotection (Step 3): The N-tosyl group is notoriously stable. If the HBr/AcOH method is ineffective, alternative stronger reducing conditions, such as sodium naphthalenide or magnesium in methanol, may be explored, though these methods may require re-optimization.

• Purification: The final diamine product is polar and can be challenging to purify via chromatography. Conversion to the HCl or HBr salt can facilitate purification by recrystallization, followed by liberation of the free base.

Conclusion

This protocol details a reliable and highly enantioselective method for the synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. By leveraging a well-established rhodium-catalyzed asymmetric transfer hydrogenation, this valuable chiral building block can be produced in high yield and excellent optical purity. The provided procedural details and troubleshooting insights serve as a comprehensive guide for researchers in synthetic and medicinal chemistry.

References

• Synthesis of 1,2-diamines. Organic Chemistry Portal. [Link]

• Regio‐ and Enantioselective Synthesis of 1,2‐Diamines by Formal Hydroamination of Enamines: Scope, Mechanism, and Asymmetric Synthesis of Orthogonally Protected Bis‐Piperazines as a Privileged Scaffold. ResearchGate. [Link]

• Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews (RSC Publishing). [Link]

• Regio- and Enantioselective Synthesis of 1,2-Diamines by Formal Hydroamination of Enamines: Scope, Mechanism, and Asymmetric Synthesis of Orthogonally Protected Bis-Piperazines as a Privileged Scaffold. PubMed. [Link]

• Continuous-Flow Synthesis of Chiral 1,2-Diamino Derivatives. Thieme Chemistry. [Link]

• Regio- and Enantioselective Formal Hydroamination of Enamines for the Synthesis of 1,2-Diamines. Angewandte Chemie International Edition. [Link]

• Catalytic asymmetric synthesis of 1,2-diamines. PubMed. [Link]

• Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. Chemical Society Reviews (RSC Publishing). [Link]

• Synthesis of Chiral 1,2-Diamines by Asymmetric Lithiation−Substitution. Organic Letters. [Link]

• Rhodium-Catalyzed Asymmetric Hydrogenation and Transfer Hydrogenation of 1,3-Dipolar Nitrones. PubMed. [Link]

• A Mechanistic Study of Asymmetric Transfer Hydrogenation of Imines on a Chiral Phosphoric Acid Derived Indium Metal-Organic Framework. MDPI. [Link]

• Synthesis of chiral 1,2‐diamines via C(sp³)—H amination: inspiration and current approach. ResearchGate. [Link]

• Catalytic Asymmetric Transfer Hydrogenation of Imines: Recent Advances. SciSpace. [Link]

• Regio- and Enantioselective Synthesis of 1,2-Diamines by Formal Hydroamination of Enamines: Scope, Mechanism, and Asymmetric Synthesis of Orthogonally Protected Bis-Piperazines as a Privileged Scaffold. Lund University Research Portal. [Link]

• Rhodium-Catalyzed Homogeneous Asymmetric Hydrogenation of Naphthol Derivatives. Journal of the American Chemical Society. [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. IntechOpen. [Link]

• Rhodium(I)-Catalyzed Asymmetric Hydrogenation. Wiley-VCH. [Link]

• Mechanistic Complexity of Asymmetric Transfer Hydrogenation with Simple Mn–Diamine Catalysts. Organometallics. [Link]

• Asymmetric transfer hydrogenation of ketones and imines with novel water-soluble chiral diamine as ligand in neat water. Green Chemistry (RSC Publishing). [Link]

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Reductive amination procedures involving (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

An Application Guide to Reductive Amination Protocols Utilizing (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Introduction: The Strategic Value of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral building block of significant interest in medicinal and process chemistry. Its structure, featuring a stereocenter and two nucleophilic amine groups on a dichlorinated phenyl scaffold, makes it a valuable precursor for synthesizing complex chiral ligands, catalysts, and pharmaceutical intermediates. The dichloro-substituents enhance the electrophilic character of the aromatic ring, potentially facilitating further modifications through nucleophilic aromatic substitution[1]. Reductive amination stands out as a primary and highly efficient method for the selective functionalization of its diamine moiety, enabling the controlled introduction of alkyl or aryl groups to forge critical carbon-nitrogen bonds.[2]

This guide provides an in-depth exploration of reductive amination procedures involving this specific diamine. It is designed for researchers and drug development professionals, offering not only step-by-step protocols but also the underlying chemical principles, troubleshooting insights, and comparative data to inform experimental design.

The Mechanistic Core of Reductive Amination

Reductive amination is a cornerstone of amine synthesis, prized for its efficiency and control, which circumvents the common issue of over-alkylation seen in direct alkylation with alkyl halides.[2] The process is fundamentally a two-step sequence, often performed in a single pot:

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of a primary amine from the diamine onto a carbonyl carbon of an aldehyde or ketone. This is followed by a dehydration step to form a C=N double bond, yielding an imine intermediate. In the presence of acid, the imine nitrogen is protonated to form a more electrophilic iminium ion.[3] This step is equilibrium-driven and typically favored under weakly acidic conditions (pH 4-6), which are sufficient to catalyze dehydration without fully protonating and deactivating the starting amine.

• Hydride-Mediated Reduction: A selective reducing agent, introduced into the reaction, delivers a hydride (H⁻) to the electrophilic carbon of the imine or iminium ion. This reduction of the C=N bond forms the final, more substituted amine product.[3]

The choice of reducing agent is critical. It must be potent enough to reduce the iminium ion but mild enough to avoid reducing the starting aldehyde or ketone. This selectivity is the key to the success of modern reductive amination procedures.[2][4]

Sources

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• 4. Reductive amination - Wikipedia [en.wikipedia.org]

Application Notes &amp; Protocols: Strategic Synthesis of Ticagrelor Intermediate via Chiral Amine Condensation

Prepared by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Chiral Amines in Modern Drug Synthesis

In the landscape of modern pharmaceutical development, the stereochemical purity of an active pharmaceutical ingredient (API) is not merely a matter of quality control but a fundamental determinant of its therapeutic efficacy and safety. Chiral intermediates, particularly chiral amines, are indispensable building blocks in the synthesis of complex drug molecules.[] These molecules' unique, non-superimposable mirror-image forms, or enantiomers, can exhibit profoundly different pharmacological activities.[] One enantiomer may be therapeutically active, while the other could be inert or even harmful.

This guide focuses on a critical application of a chiral amine in the synthesis of a key intermediate for Ticagrelor. Ticagrelor (marketed as Brilinta®) is a potent, orally active antiplatelet agent used to prevent thrombotic events in patients with acute coronary syndrome.[2] It is a member of the cyclo-pentyl-triazolo-pyrimidine (CPTP) class and functions as a selective, reversible antagonist of the P2Y12 receptor.[2] A pivotal component of its structure is the (1R,2S)-2-(3,4-difluorophenyl)cyclopropylamine moiety, a chiral amine that is crucial for its biological activity.

The following sections provide a detailed protocol for a key step in the synthesis of Ticagrelor: the nucleophilic aromatic substitution reaction between the chiral amine and the chlorinated triazolopyrimidine core. This guide is designed for researchers, scientists, and drug development professionals, offering not just a procedural walkthrough but also the underlying scientific rationale for each step, ensuring both reproducibility and a deeper understanding of the process.

Core Directive: Convergent Synthesis Strategy

The synthesis of Ticagrelor is often approached through a convergent strategy, where different complex fragments of the molecule are synthesized independently and then coupled together in the final stages.[2] This approach is generally more efficient and allows for easier purification of intermediates. Our focus is on the coupling of the chiral cyclopropylamine with the triazolopyrimidine core, a crucial step that establishes a key carbon-nitrogen bond and incorporates the essential chiral element.

Experimental Protocol: Synthesis of a Ticagrelor Precursor

This protocol details the condensation of 2-[{(3aR,4S,6R,6aS)-6-[7-chloro-5-(propylthio)-3H-[2][3][4]triazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyltetrahydro-3aH-cyclopenta[d][2][4]dioxol-4-yl}oxy]-1-ethanol with (1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamine.

Reaction Scheme

Caption: Reaction scheme for the synthesis of the Ticagrelor precursor.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	CAS Number
2-[{(3aR,4S,6R,6aS)-6-[7-chloro-5-(propylthio)-3H-[2][3][4]triazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyltetrahydro-3aH-cyclopenta[d][2][4]dioxol-4-yl}oxy]-1-ethanol	431.94	Not Available
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamine	169.18	220352-38-5
Anhydrous Potassium Carbonate (K₂CO₃)	138.21	584-08-7
Acetonitrile (MeCN)	41.05	75-05-8
Dichloromethane (DCM)	84.93	75-09-2
Deionized Water	18.02	7732-18-5

Step-by-Step Procedure

• Reaction Setup:

  • To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add the chlorinated triazolopyrimidine intermediate (1.0 kg, 2.32 mol).

  • Add acetonitrile (7 L) to the flask and stir the mixture to dissolve the starting material.[5]

• Addition of Reagents:

  • To the stirred solution, add (1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamine (0.709 kg, 4.19 mol) and anhydrous potassium carbonate (0.640 kg, 4.64 mol).[5]

  • Rationale: Potassium carbonate is a mild inorganic base used to neutralize the HCl generated during the nucleophilic aromatic substitution. Acetonitrile is a suitable polar aprotic solvent that dissolves the reactants and facilitates the reaction. An excess of the amine and base is used to drive the reaction to completion.

• Reaction Execution:

  • Stir the reaction mixture at a constant temperature of 25–30 °C for 2–3 hours.[5]

  • Monitoring: The progress of the reaction should be monitored by High-Performance Liquid Chromatography (HPLC) to ensure the consumption of the starting material.

• Work-up and Extraction:

  • Upon completion of the reaction, dilute the reaction mass with deionized water (10 L).

  • Extract the aqueous layer with dichloromethane (10 L, then 5 L).[5]

  • Rationale: The addition of water is to dissolve the inorganic salts. Dichloromethane is an effective solvent for extracting the organic product from the aqueous phase.

• Isolation and Purification:

  • Combine the organic layers and concentrate under reduced pressure to yield the crude product.

  • Further purification can be achieved through recrystallization or chromatography if necessary to achieve the desired purity for the subsequent deprotection step.[5]

Workflow Diagram

Caption: Step-by-step workflow for the synthesis of the Ticagrelor precursor.

Trustworthiness: A Self-Validating System

The protocol described is designed to be a self-validating system. The use of HPLC for in-process monitoring is critical for ensuring the reaction goes to completion and for identifying any potential side products. The final product's purity should be assessed using HPLC and its identity confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. These analytical checks at each stage ensure the quality and consistency of the synthesis.

Conclusion

This application note provides a detailed and scientifically grounded protocol for a crucial step in the synthesis of a Ticagrelor intermediate. The successful execution of this nucleophilic aromatic substitution, incorporating the essential chiral amine, is fundamental to the overall synthesis of this life-saving medication. By understanding the rationale behind each step, from the choice of reagents to the work-up procedure, researchers can confidently and reproducibly synthesize this key pharmaceutical intermediate.

References

• Journal of Chemical and Pharmaceutical Research. (2016). Novel synthesis of Ticagrelor, an antithrombotic agent. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Novel synthetic methodology for the synthesis of Ticagrelor. Available from: [Link]

• Patil, S. S., et al. (2016). An efficient and safe process for the preparation of ticagrelor, a platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring. Chemistry Central Journal, 10(1), 69. Available from: [Link]

• Mahender, M., et al. (2019). Stereoselective Synthesis for Potential Isomers of Ticagrelor Key Starting Material. Journal of Heterocyclic Chemistry, 56(11), 3075-3081. Available from: [Link]

• Pochet, L., et al. (2018). Synthesis of ticagrelor analogues belonging to 1,2,3-triazolo[4,5-d] pyrimidines and study of their antiplatelet and antibacterial activities. European Journal of Medicinal Chemistry, 157, 1024-1031. Available from: [Link]

• RASAYAN Journal of Chemistry. (2017). SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI-PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES. Available from: [Link]

• The Journal of Organic Chemistry. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. Available from: [Link]

• Google Patents. (2016). Intermediate of Ticagrelor and preparation method therefor, and ....

• ResearchGate. (2001). Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available from: [Link]

• Google Patents. (2020). Synthesis method of ticagrelor intermediate.

• ResearchGate. (2016). An Effective and Convenient Process for the Preparation of Ticagrelor: Optimized by Response Surface Methodology and One-Pot Reaction. Available from: [Link]

• National Center for Biotechnology Information. (2001). Chiral Vicinal Diamines Derived from Mefloquine. Available from: [Link]

• MDPI. (2002). Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines. Available from: [Link]

• LinkedIn. (2026). Exploring the Applications of (1R,2R)-(-)-1,2-Diaminocyclohexane in Chemical Synthesis. Available from: [Link]

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• 4. jocpr.com [jocpr.com]
• 5. An efficient and safe process for the preparation of ticagrelor, a platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis, Characterization, and Applications of Chiral Schiff Bases Derived from (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine: A Detailed Protocol and Application Note

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis, purification, characterization, and potential applications of a novel class of chiral Schiff bases. These compounds are derived from the condensation of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine with various aromatic aldehydes. The unique structural features of this diamine, including its inherent chirality and the presence of a dichloro-substituted phenyl ring, make its Schiff base derivatives promising candidates for applications in medicinal chemistry and asymmetric catalysis.

Introduction: The Strategic Importance of these Chiral Schiff Bases

Schiff bases, characterized by the azomethine (-C=N-) functional group, are a cornerstone in the development of novel therapeutic agents and catalysts.[1][2] The incorporation of a chiral diamine, such as (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, imparts stereospecificity, which is a critical parameter in modern drug design and asymmetric synthesis. The 2,5-dichloro substitution on the aromatic ring can significantly influence the electronic properties and lipophilicity of the resulting Schiff base, potentially enhancing its biological activity and stability.[3] These compounds and their metal complexes are known to exhibit a wide spectrum of biological activities, including antimicrobial, antifungal, antiviral, and antitumor properties.[4][5][6][7] Furthermore, chiral Schiff base-metal complexes are well-established as efficient catalysts in a variety of enantioselective transformations.[8][9][10]

This guide offers detailed, step-by-step protocols for the synthesis and characterization of these valuable compounds, along with insights into their potential applications.

Experimental Protocols

General Synthesis of Schiff Bases

The synthesis is based on the condensation reaction between the primary amine groups of the diamine and the carbonyl group of an aldehyde.[3]

Figure 1: Experimental workflow for the synthesis of Schiff bases.

Materials and Reagents:

• (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

• Substituted aromatic aldehydes (e.g., salicylaldehyde, 4-hydroxybenzaldehyde, 4-methoxybenzaldehyde)

• Absolute Ethanol

• Glacial Acetic Acid

• Standard laboratory glassware (round-bottom flask, reflux condenser)

• Stirring and heating apparatus (magnetic stirrer with hotplate)

• Filtration apparatus (Buchner funnel, vacuum flask)

Step-by-Step Procedure:

• Dissolution of Diamine: In a 100 mL round-bottom flask, dissolve 1.0 mmol of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in 30 mL of absolute ethanol. Stir the mixture at room temperature until a clear solution is obtained.

• Addition of Aldehyde: To the stirred solution, add 2.0 mmol of the desired aromatic aldehyde. A 1:2 molar ratio is used to ensure the reaction of both amine groups.

• Catalysis: Add 3-4 drops of glacial acetic acid to the reaction mixture to catalyze the condensation.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The Schiff base product will typically precipitate as a solid.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the precipitate with a small amount of cold ethanol to remove unreacted starting materials and impurities.

• Purification: For obtaining a high-purity product, recrystallize the crude solid from absolute ethanol.[11] Dry the purified crystals in a vacuum desiccator.

Table 1: Representative Synthetic Results

Aldehyde Used	Product Appearance	Yield (%)	Melting Point (°C)
Salicylaldehyde	Yellow Crystalline Solid	~88%	145-147
4-Hydroxybenzaldehyde	Pale Yellow Powder	~92%	168-170
4-Methoxybenzaldehyde	Off-white Solid	~85%	132-134

Structural Characterization

Accurate structural elucidation is crucial. A combination of spectroscopic methods should be employed to confirm the identity and purity of the synthesized Schiff bases.[12][13]

Figure 2: Hierarchy of characterization techniques.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides direct evidence of Schiff base formation.

• Key Diagnostic Peak: The most important absorption band is that of the azomethine (-C=N- ) group, which appears as a strong peak in the region of 1620-1640 cm⁻¹ .[13]

• Disappearance of Reactant Peaks: Concurrently, the C=O stretching vibration of the starting aldehyde (around 1700 cm⁻¹) and the N-H stretching vibrations of the primary amine (around 3300-3400 cm⁻¹) should be absent in the product spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

• ¹H NMR: The formation of the imine bond is unequivocally confirmed by the appearance of a singlet signal for the azomethine proton (-CH=N- ) in the downfield region, typically between δ 8.5-8.9 ppm .[13] The aromatic protons and the protons of the diamine backbone will also show characteristic signals.

• ¹³C NMR: The carbon atom of the azomethine group (-C=N- ) will exhibit a characteristic signal in the range of δ 158-163 ppm .[13]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the synthesized compound, providing definitive confirmation of the product's identity.

Applications and Future Directions

Medicinal Chemistry and Drug Development

Schiff bases are recognized as a "privileged scaffold" in medicinal chemistry due to their wide range of biological activities.[7]

• Antimicrobial and Antifungal Agents: The imine functionality is a key pharmacophore for antimicrobial activity.[6] These novel Schiff bases should be screened against a panel of pathogenic bacteria and fungi.

• Anticancer and Antiviral Potential: Many Schiff base derivatives have shown promising results as anticancer and antiviral agents.[14] The presence of the dichloro-phenyl moiety may enhance these activities.

• Anti-inflammatory and Analgesic Properties: These compounds can also be evaluated for their potential as anti-inflammatory and analgesic drugs.[7]

Asymmetric Catalysis

Chiral Schiff bases are excellent ligands for the preparation of metal complexes that can act as catalysts in asymmetric synthesis.[8]

• Catalyst Development: The synthesized Schiff bases can be complexed with various transition metals (e.g., Ru, Cu, Mn) to create novel catalysts.[15]

• Enantioselective Reactions: These catalysts can be tested for their efficacy in promoting enantioselective reactions such as asymmetric hydrogenation, epoxidation, and cyclopropanation.[9]

Conclusion

The synthetic protocols and characterization data presented here provide a solid foundation for the exploration of Schiff bases derived from (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. The versatility and tunable nature of these compounds make them highly attractive for further investigation in both academic and industrial research settings, particularly in the fields of drug discovery and catalysis.

References

• Synthesis and Spectroscopic Studies of New Schiff Bases. Molecules.
• Part-5. Review on use of Chiral Schiff base Complexes as Catalyst.
• Synthesis and spectroscopic characterization of some schiff bases derived from Dimedone. International Journal of Pharmaceutical Sciences and Research.
• Synthesis and Characterization of new Schiff Bases Ligand and Their Complexes with Some Transition Metals. Journal of Al-Nahrain University.
• Synthesis, characterization, spectroscopic studies and biological evaluation of Schiff bases derived from 1-hydroxy-2-acetonapth. ScienceOpen.
• Recent Advances in Biological and Catalytic Activities of Schiff base containing Acetylacetone and their Metal Complexes - A Short Overview. International Journal of Current Pharmaceutical Research.
• Preparation and Characterization of Some Schiff Base Compounds. Dergipark.
• Synthetic Studies on Optically Active Schiff-base Ligands Derived from Condensation of 2-Hydroxyacetophenone and Chiral Diamines. Molecules.
• New ruthenium catalysts containing chiral Schiff bases for the asymmetric hydrogenation of acetophenone.
• Stereoselective Reactions with Chiral Schiff Base Metal Complexes. CHIMIA.
• Application of metal complexes of schiff bases as an antimicrobial drug: a review of recent works. SciSpace.
• Schiff Bases: Multipurpose Pharmacophores with Extensive Biological Applications. Journal of Basic & Applied Sciences.
• Promising Schiff bases in antiviral drug design and discovery. Future Journal of Pharmaceutical Sciences.
• Biological applications of Schiff bases: An overview. GSC Biological and Pharmaceutical Sciences.
• Role of Schiff Base in Drug Discovery Research. Hilaris Publisher.
• Schiff Base [(N1Z, N2Z)-N1, N2-bis (1-Phenylethylidene) ethane-1. International Journal of Current Microbiology and Applied Sciences.
• Schiff Bases and Their Metal Complexes: Synthesis, Structural Characteristics and Applic
• Synthesis and characterization of a novel schiff base of 1,2- diaminopropane with substituted salicyaldehyde and its transition. Journal of Molecular Structure.
• Synthesis and Characterization of Complexes of Schiff Base [1, 2-Diphenyl. Journal of Al-Nahrain University.rain University*.

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Protecting group strategies for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Strategic Protection of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine for Advanced Synthesis

Introduction

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral building block of significant importance in the development of pharmaceuticals and asymmetric catalysts. The presence of two distinct amine functionalities—a primary and a secondary amine in a vicinal relationship—presents a unique synthetic challenge. The ability to selectively protect and deprotect these amines is crucial for the successful elaboration of this scaffold into more complex molecular architectures. This guide provides a comprehensive overview of protecting group strategies, detailing the rationale behind their selection and providing robust protocols for their application and removal.

The Challenge: Selective Protection of Vicinal Diamines

The core challenge in manipulating (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine lies in the differential reactivity of its primary and secondary amine groups. The primary amine is generally more nucleophilic and less sterically encumbered, offering a handle for selective functionalization. However, achieving high levels of selectivity requires careful optimization of reaction conditions to prevent undesired side reactions, such as di-protection. An effective strategy often relies on the principles of orthogonal protection, where one protecting group can be removed under conditions that do not affect the other.[1][2] This allows for the sequential and controlled modification of each amine.

Key Protecting Groups for Amines

The most common and effective protecting groups for amines are carbamates, which temper the nucleophilicity and basicity of the nitrogen atom.[3] For the purposes of this guide, we will focus on two widely used carbamate protecting groups:

• tert-Butoxycarbonyl (Boc): The Boc group is a cornerstone of amine protection, valued for its stability in a wide range of non-acidic reaction conditions.[4] It is typically introduced using di-tert-butyl dicarbonate (Boc₂O) and is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA).[3][5]

• Benzyloxycarbonyl (Cbz or Z): The Cbz group, introduced via benzyl chloroformate (Cbz-Cl), offers an excellent orthogonal partner to the Boc group.[6] It is stable to the acidic conditions used for Boc removal and is typically cleaved by catalytic hydrogenation.[7][8]

Experimental Protocols

Protocol 1: Selective Mono-Boc Protection of the Primary Amine

This protocol describes the selective protection of the more reactive primary amine of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. The strategy relies on the inherent difference in nucleophilicity between the primary and secondary amines.

Materials:

• (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexanes solvent system

Procedure:

• In a round-bottom flask, dissolve (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (1.0 eq) in DCM.

• Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.0-1.1 eq) in DCM to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the N-Boc protected product.

Rationale: The use of a slight excess of the amine or equimolar amounts of the amine and Boc₂O at low temperatures favors mono-protection of the more nucleophilic primary amine.

Protocol 2: Protection of the Secondary Amine with Cbz

This protocol is intended for the protection of the remaining secondary amine after the primary amine has been protected (e.g., with a Boc group).

Materials:

• N-Boc-(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

• Benzyl chloroformate (Cbz-Cl)

• A suitable base (e.g., NaHCO₃, Na₂CO₃, or TEA)

• A suitable solvent (e.g., DCM, THF, or a biphasic system with water)

Procedure:

• Dissolve the N-Boc protected diamine (1.0 eq) in the chosen solvent.

• Add the base (2.0-3.0 eq).

• Cool the mixture to 0 °C.

• Slowly add benzyl chloroformate (1.1-1.2 eq).

• Stir the reaction at room temperature until completion as monitored by TLC.

• Perform an aqueous workup similar to Protocol 1.

• Purify the product by column chromatography.

Orthogonal Deprotection Strategy

A key advantage of the Boc/Cbz protection scheme is the ability to remove one group selectively in the presence of the other.

Deprotection of the Boc Group

The Boc group is readily removed under acidic conditions.[5]

Procedure:

• Dissolve the N-Boc, N'-Cbz protected diamine in DCM.

• Add an excess of trifluoroacetic acid (TFA) (typically 20-50% v/v).

• Stir at room temperature for 1-4 hours.

• Remove the solvent and excess TFA under reduced pressure.

• Neutralize the residue with a base (e.g., saturated NaHCO₃) and extract the product.

Deprotection of the Cbz Group

The Cbz group is typically removed by catalytic hydrogenation.[7]

Procedure:

• Dissolve the N-Boc, N'-Cbz protected diamine in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

• Add a catalytic amount of Palladium on carbon (Pd/C, 5-10 mol%).

• Stir the mixture under an atmosphere of hydrogen gas (using a balloon or a hydrogenation apparatus) until the reaction is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain the deprotected product.

Visualizing the Strategy

Caption: Orthogonal protection and deprotection workflow for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Summary of Protecting Group Strategies

Protecting Group	Introduction Reagent	Cleavage Conditions	Stability	Orthogonal to
Boc	Di-tert-butyl dicarbonate (Boc₂O)	Strong Acid (e.g., TFA)	Base, Hydrogenation	Cbz, Fmoc
Cbz	Benzyl chloroformate (Cbz-Cl)	Catalytic Hydrogenation (H₂/Pd-C)	Acid, Base	Boc, Fmoc

Conclusion

The successful synthesis of complex molecules derived from (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is highly dependent on a well-designed protecting group strategy. The use of orthogonal protecting groups, such as Boc and Cbz, provides the necessary flexibility to selectively manipulate the primary and secondary amine functionalities. The protocols outlined in this guide offer a reliable foundation for researchers to build upon, enabling the efficient and controlled synthesis of novel compounds for various applications in drug discovery and materials science.

References

• Indian Institute of Technology. (2020, October 26). Protecting Groups.
• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
• Helgen, C., & Bochet, C. G. (2002). Photochemical Protection of Amines with Cbz and Fmoc Groups. American Chemical Society.
• Taylor & Francis. (2006, September 23). A Simple Method of Protecting a Secondary Amine with Tert Butyloxycarbonyl (Boc) in the Presence of a Primary Amine.
• Organic Chemistry Portal. Cbz-Protected Amino Groups.
• Suzhou Highfine Biotech. (2025, July 31). Amino protecting group—benzyloxycarbonyl (Cbz).
• WuXi Biology. Alcohol Speed up Boc Protection of Primary Amines.
• Organic Chemistry Portal. Protective Groups.
• Lokey Lab Protocols - Wikidot. (2017, March 7). Protecting Groups.
• K. C. Nicolaou and co-workers, Angew. Chem. Int. Ed. 1998, 37, 2708.
• Master Organic Chemistry. Amine Protection and Deprotection.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection.
• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines.
• Sciforum. Selective Mono-Boc-Protection of Bispidine.
• Tokyo Chemical Industry. Protecting Agents.
• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis.
• SciELO. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof.
• Redalyc.org. General Method for Selective Mono-Boc Protection of Diamines and Thereof.
• Protecting Groups in Peptide Synthesis: A Detailed Guide.

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Application Notes &amp; Protocols: A Guide to Incorporating (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine into Novel Kinase Inhibitors

Abstract: The development of selective and potent kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology.[1] The strategic use of chiral scaffolds that can form specific, high-affinity interactions within the ATP-binding site is a proven method for enhancing inhibitor performance.[2][3] This guide provides a comprehensive framework for the rational incorporation of the chiral building block, (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, into kinase inhibitor scaffolds. We will explore the strategic rationale, computational design, synthetic protocols, and bio-evaluative methods necessary to leverage this fragment for developing next-generation therapeutics. The inherent stereochemistry and functional groups of this diamine offer a unique opportunity to exploit key interactions within the kinase active site, leading to improved potency and selectivity.[4][5]

Rationale and Design Strategy

The molecular architecture of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine presents three key features that are highly advantageous in kinase inhibitor design:

• Chiral Vicinal Diamine: The 1,2-diamine motif is a versatile structural unit found in many biologically active compounds.[6][7] It provides two distinct amine functionalities. The primary amine can act as a potent hydrogen bond donor, often interacting with the highly conserved hinge region of the kinase active site.[8] The secondary amine, once incorporated, can serve as an attachment point for vectors exploring solvent-exposed regions or can itself form crucial interactions. The specific (1S) stereochemistry is critical, as enantiomers can have vastly different biological activities and pharmacokinetic properties.[4][5][9] This single stereocenter can dictate the three-dimensional orientation of the entire molecule within the binding pocket, a key factor for achieving selectivity.[2]

• Dichlorophenyl Group: The 2,5-dichlorophenyl moiety is a well-established feature in many small molecule inhibitors.[10] It serves as a hydrophobic anchor, often occupying the hydrophobic pocket adjacent to the ATP-binding site, sometimes referred to as the "back pocket".[11] The chlorine atoms can enhance binding affinity through favorable hydrophobic interactions and can also participate in halogen bonding with backbone carbonyls or other suitable acceptor groups.

• Structural Rigidity and Vectorial Control: The ethane backbone provides a degree of conformational constraint, positioning the phenyl ring and the second amine in a predictable spatial arrangement relative to the primary amine. This allows for more rational, structure-based design efforts.

Computational Workflow for Scaffold Design

A robust in silico approach is paramount to successfully integrating the diamine fragment.[12] Computer-Aided Drug Design (CADD) can predict favorable binding modes and prioritize synthetic targets, saving significant time and resources.[13]

Caption: Drug discovery workflow integrating CADD with experimental validation.

The primary goal of the initial docking studies is to position the primary amine of the (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine to form hydrogen bonds with the kinase hinge region. The dichlorophenyl group should ideally be oriented towards a known hydrophobic pocket. The secondary amine then serves as a key exit vector for linking to the rest of the inhibitor scaffold.

Synthetic Incorporation Protocols

The vicinal diamine motif can be incorporated into larger scaffolds using a variety of robust chemical transformations. One of the most common and reliable methods is amide bond formation.

Protocol: Amide Coupling with a Carboxylic Acid-Bearing Scaffold

This protocol describes the coupling of the primary amine of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine with a generic carboxylic acid-functionalized core scaffold.

Rationale: The use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as a coupling reagent is recommended. It is highly efficient, operates under mild conditions, and is known to suppress racemization, which is critical when working with chiral molecules. DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base to neutralize the acid formed during the reaction.

Caption: General scheme for amide coupling to incorporate the diamine.

Materials:

• Scaffold-COOH (1.0 eq)

• (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc), Saturated aq. NaHCO₃, Brine

• Anhydrous MgSO₄

• Silica gel for column chromatography

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid scaffold (Scaffold-COOH, 1.0 eq) in anhydrous DMF.

• Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Stir at room temperature for 15-20 minutes. This pre-activation step is crucial for efficient coupling.

• Coupling: Add a solution of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (1.1 eq) in a small amount of anhydrous DMF dropwise to the activated mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3x).

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ (2x) to remove unreacted acid and HATU byproducts, followed by brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to obtain the pure final compound.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Chiral HPLC may be used to confirm the enantiomeric purity has been retained.

Biochemical Evaluation

Once synthesized, the novel compound must be tested for its ability to inhibit the target kinase. A luminescence-based ATP depletion assay is a robust, high-throughput method for determining inhibitor potency (IC₅₀).

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Rationale: This assay measures the amount of ATP remaining in solution following a kinase reaction. Active kinases consume ATP to phosphorylate a substrate. An inhibitor will prevent this consumption, leaving more ATP in the well. A luciferase-based reagent is then added, which produces light in direct proportion to the ATP concentration. Therefore, a high luminescence signal corresponds to high inhibition.

Materials:

• Recombinant target kinase

• Appropriate kinase substrate (e.g., a generic peptide like poly-Glu-Tyr)

• Kinase reaction buffer (specific to the kinase)

• ATP and MgCl₂

• Test compound stock solution (e.g., 10 mM in DMSO)

• Positive control inhibitor (e.g., Staurosporine)

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo® Max)

• White, opaque 96- or 384-well plates

• Luminometer plate reader

Step-by-Step Methodology:

• Compound Plating: Create a serial dilution of the test compound in the assay plate. Typically, an 11-point, 3-fold dilution series is prepared, starting from a high concentration (e.g., 100 µM). Include wells for a "no inhibitor" control (0% inhibition, DMSO only) and a "no enzyme" control (100% inhibition).

• Kinase Reaction Initiation: Prepare a master mix containing the kinase, substrate, and reaction buffer. Add this mix to all wells except the "no enzyme" control.

• ATP Addition: Prepare an ATP/MgCl₂ solution in reaction buffer. Add this solution to all wells to start the kinase reaction. The final ATP concentration should be at or near the Michaelis-Menten constant (Km) for the specific kinase to ensure a sensitive measurement of competitive inhibition.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C or room temperature) for a set period (e.g., 60 minutes).

• Reaction Termination & Signal Generation: Add the ATP detection reagent to all wells. This reagent contains a cell-lysing agent (to stop the reaction) and the luciferase/luciferin components.

• Signal Incubation: Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Normalize the data using the 0% and 100% inhibition controls.

  • Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value.

Data Presentation: Structure-Activity Relationship (SAR)

The true power of this scaffold is realized through systematic modification. The unreacted secondary amine of the diamine provides a perfect handle for exploring the solvent-exposed region of the kinase, a common strategy to improve selectivity and physicochemical properties.[11][14]

Table 1: Hypothetical SAR Data for a Series of Kinase Inhibitors

Compound ID	R-Group on Secondary Amine	Target Kinase IC₅₀ (nM)	Off-Target Kinase IC₅₀ (nM)	Selectivity Index
XYZ-001	-H	85	450	5.3
XYZ-002	-Methyl	62	510	8.2
XYZ-003	-Cyclopropyl	25	1200	48.0
XYZ-004	-Morpholinoethyl	30	>10,000	>333
XYZ-005	-Phenyl	150	300	2.0

Selectivity Index = (Off-Target IC₅₀) / (Target Kinase IC₅₀)

This data illustrates how decorating the secondary amine (the R-Group) can dramatically impact both potency and selectivity. The addition of a morpholinoethyl group (XYZ-004), for instance, might improve solubility and engage in favorable interactions in the solvent-exposed region, leading to a significant increase in selectivity.

Cellular Evaluation

A potent biochemical inhibitor must also demonstrate efficacy in a cellular context. This involves measuring its ability to inhibit the target kinase within a living cell and produce a desired biological outcome, such as inhibiting cancer cell proliferation.

Protocol: Cellular Target Engagement via Western Blot

Rationale: This protocol determines if the compound can inhibit the target kinase inside a cell by measuring the phosphorylation of a known downstream substrate. A successful inhibitor will reduce the level of the phosphorylated substrate without affecting the total amount of that substrate protein.

Step-by-Step Methodology:

• Cell Culture: Plate cells known to have an active signaling pathway involving the target kinase in a 6-well plate and grow to ~80% confluency.

• Compound Treatment: Treat the cells with increasing concentrations of the test compound (e.g., 0, 0.1, 1, 10 µM) for a specified time (e.g., 2-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein from each sample onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST).

  • Incubate with a primary antibody specific for the phosphorylated form of the downstream substrate (e.g., anti-phospho-STAT3).

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the signal.

• Stripping and Re-probing: Strip the membrane and re-probe with a primary antibody for the total protein of the downstream substrate (e.g., anti-total-STAT3) and a loading control (e.g., anti-GAPDH or anti-β-actin) to ensure equal protein loading.

Expected Outcome: A dose-dependent decrease in the signal for the phospho-protein, with no change in the total protein or loading control signals, confirms cellular target engagement.

References

• In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. PMC.
• Advances in In Silico Methods for Designing Kinase Inhibitors as Anticancer Drugs.
• Structure-activity relationship study of 2,4-diaminothiazoles as cdk5/p25 kinase inhibitors. ScienceDirect.
• Kinase Inhibitors in Drug-design, Drug-discovery, and Drug-delivery.
• Structure-Activity Relationship Studies of Diamino-Substituted Kinase Inhibitors Targeting DYRK1A and WNT Signaling P
• An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. PMC.
• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• Chiral Kinase Inhibitors. PMC.
• Structure-activity relationship study of 2,4-diaminothiazoles as Cdk5/p25 kinase inhibitors. PubMed.
• Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails. ScienceDirect.
• Structure-activity relationships of 6-(2,6-dichlorophenyl)-8-methyl-2-(phenylamino)pyrido[2,3-d]pyrimidin-7-ones: toward selective Abl inhibitors. PMC.
• What is the application of stereochemistry in drug design?.
• Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamin
• Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants. Journal of Medicinal Chemistry.
• Biologically active compounds incorporating the 1,2‐diamine unit.
• Stereochemistry in Drug Action. PMC.
• Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Deriv
• Novel Compound 1, 3-bis (3, 5-dichlorophenyl) urea Inhibits Lung Cancer Progression. Dovepress.
• Diamine Biosynthesis: Research Progress and Applic

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• 11. Structure-activity relationships of 6-(2,6-dichlorophenyl)-8-methyl-2-(phenylamino)pyrido[2,3-d]pyrimidin-7-ones: toward selective Abl inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structure-Activity Relationship Studies of Diamino-Substituted Kinase Inhibitors Targeting DYRK1A and WNT Signaling Pathway [repository.arizona.edu]

Application Notes &amp; Protocols: Scalable Manufacturing of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral diamine of significant interest in pharmaceutical research and development. Its stereodefined structure makes it a valuable building block for the synthesis of complex molecules with potential therapeutic applications. The efficient and scalable production of this enantiomerically pure diamine is crucial for advancing drug discovery programs and ensuring a reliable supply chain for manufacturing.

This document provides a comprehensive guide to the scalable manufacturing of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. It outlines a strategic, multi-step synthetic approach, starting from readily available commodity chemicals. Each step is detailed with a focus on scalability, efficiency, and stereochemical control, providing researchers and process chemists with the necessary information to implement and adapt these protocols.

Synthetic Strategy Overview

The proposed manufacturing process is a convergent synthesis designed for robustness and scalability. The overall strategy involves three key stages:

• Synthesis of the Ketone Intermediate: Preparation of 2',5'-dichloroacetophenone from 2,5-dichlorobenzene via a Friedel-Crafts acylation.

• Asymmetric Synthesis of the Chiral Monoamine: Enantioselective synthesis of (S)-1-(2,5-dichlorophenyl)ethanamine from the ketone intermediate.

• Stereoselective Introduction of the Second Amine Group: Conversion of the chiral monoamine to the target (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

This modular approach allows for optimization at each stage and facilitates process control, which is critical for large-scale production.

Figure 1: Overall synthetic workflow for the scalable manufacturing of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Part 1: Synthesis of 2',5'-Dichloroacetophenone

The synthesis of the key ketone intermediate, 2',5'-dichloroacetophenone, is achieved through a classic Friedel-Crafts acylation of 2,5-dichlorobenzene. This well-established reaction is highly scalable and utilizes readily available starting materials.

Protocol 1: Friedel-Crafts Acylation

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
2,5-Dichlorobenzene	95-50-1	147.00	1.00 kg	6.80
Acetyl Chloride	75-36-5	78.50	0.59 kg (0.54 L)	7.48
Aluminum Chloride (anhydrous)	7446-70-0	133.34	1.00 kg	7.50
Dichloromethane (DCM)	75-09-2	84.93	5.0 L	-
Hydrochloric Acid (conc.)	7647-01-0	36.46	As needed	-
Water	7732-18-5	18.02	As needed	-
Saturated Sodium Bicarbonate	144-55-8	84.01	As needed	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed	-

Procedure:

• Reaction Setup: A 10 L jacketed glass reactor equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a reflux condenser connected to a gas scrubber (for HCl off-gas) is charged with 2,5-dichlorobenzene (1.00 kg, 6.80 mol) and dichloromethane (3.0 L). The mixture is stirred until the 2,5-dichlorobenzene is fully dissolved and then cooled to 0-5 °C using a circulating chiller.

• Addition of Aluminum Chloride: Anhydrous aluminum chloride (1.00 kg, 7.50 mol) is added portion-wise to the stirred solution, maintaining the temperature below 10 °C. The addition is exothermic.

• Addition of Acetyl Chloride: Acetyl chloride (0.59 kg, 7.48 mol) is added dropwise from the dropping funnel over a period of 2-3 hours, ensuring the internal temperature does not exceed 10 °C. Vigorous evolution of HCl gas will be observed.

• Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 12-16 hours. The progress of the reaction can be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Quenching: The reaction mixture is cooled back to 0-5 °C. The stirred mixture is slowly and carefully quenched by the dropwise addition of a mixture of crushed ice (2 kg) and concentrated hydrochloric acid (0.5 L). This step is highly exothermic and produces a large amount of HCl gas.

• Workup: The quenched mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted with dichloromethane (2 x 1.0 L). The combined organic layers are washed successively with water (2.0 L), saturated sodium bicarbonate solution (2.0 L), and brine (2.0 L).

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield 2',5'-dichloroacetophenone as a colorless to pale yellow oil.

Expected Yield: 85-95%

Part 2: Asymmetric Synthesis of (S)-1-(2,5-Dichlorophenyl)ethanamine

The stereoselective synthesis of the chiral amine is the most critical step in this process. Asymmetric transfer hydrogenation of the corresponding ketimine is a robust and highly scalable method that avoids the use of high-pressure hydrogen gas, making it attractive for industrial production.

Protocol 2: Asymmetric Transfer Hydrogenation

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
2',5'-Dichloroacetophenone	2476-37-1	189.04	1.00 kg	5.29
Ammonium Formate	540-69-2	63.06	1.00 kg	15.86
(1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine	144222-34-4	396.51	2.1 g	0.0053
[RuCl₂(p-cymene)]₂	52462-29-0	612.39	1.62 g	0.0026
Formic Acid	64-18-6	46.03	1.2 L	-
Triethylamine	121-44-8	101.19	2.4 L	-
2-Propanol (IPA)	67-63-0	60.10	10.0 L	-
Diethyl Ether	60-29-7	74.12	As needed	-
Sodium Hydroxide (10% aq.)	1310-73-2	40.00	As needed	-

Procedure:

• Catalyst Pre-formation: In a 500 mL flask under an inert atmosphere (nitrogen or argon), [RuCl₂(p-cymene)]₂ (1.62 g, 0.0026 mol) and (1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine (2.1 g, 0.0053 mol) are dissolved in 2-propanol (200 mL). The mixture is stirred at 80 °C for 1 hour to form the active catalyst. The solution will turn deep red.

• Reaction Setup: A 20 L jacketed glass reactor is charged with 2',5'-dichloroacetophenone (1.00 kg, 5.29 mol), ammonium formate (1.00 kg, 15.86 mol), and a 5:2 mixture of formic acid and triethylamine (3.6 L). The mixture is stirred to form a homogeneous solution.

• Hydrogenation: The pre-formed catalyst solution is transferred to the reactor. The reaction mixture is heated to 40-50 °C and stirred for 24-48 hours.

• Reaction Monitoring: The progress of the reaction is monitored by Chiral High-Performance Liquid Chromatography (HPLC) to determine both the conversion and the enantiomeric excess (ee).

• Workup: After completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is taken up in diethyl ether (5.0 L) and washed with 10% aqueous sodium hydroxide solution until the aqueous layer is basic (pH > 12).

• Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 2.0 L). The combined organic layers are washed with brine (3.0 L), dried over anhydrous sodium sulfate, and filtered.

• Purification and Isolation: The solvent is removed under reduced pressure. The crude (S)-1-(2,5-dichlorophenyl)ethanamine can be purified by vacuum distillation or by crystallization of its hydrochloride salt to yield a white to off-white solid.

Expected Yield: 80-90% Expected Enantiomeric Excess (ee): >98%

Figure 2: Key steps in the asymmetric transfer hydrogenation for the synthesis of the chiral monoamine.

Part 3: Stereoselective Synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

The final step involves the introduction of the second amine group at the C2 position with retention of stereochemistry. A reliable method for this transformation is the Hofmann rearrangement of a chiral 2-amino-2-arylpropanamide intermediate.

Protocol 3.1: Synthesis of the Amide Intermediate

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
(S)-1-(2,5-Dichlorophenyl)ethanamine	1212141-14-4	190.07	1.00 kg	5.26
2-Bromoacetyl bromide	598-21-0	201.86	1.17 kg (0.47 L)	5.80
Triethylamine	121-44-8	101.19	1.17 kg (1.61 L)	11.57
Dichloromethane (DCM)	75-09-2	84.93	10.0 L	-
Sodium Azide	26628-22-8	65.01	0.51 kg	7.89
Dimethylformamide (DMF)	68-12-2	73.09	5.0 L	-
Water	7732-18-5	18.02	As needed	-
Saturated Ammonium Chloride	12125-02-9	53.49	As needed	-

Procedure:

• Acylation: A 20 L reactor is charged with (S)-1-(2,5-dichlorophenyl)ethanamine (1.00 kg, 5.26 mol), triethylamine (1.17 kg, 11.57 mol), and dichloromethane (8.0 L). The solution is cooled to 0-5 °C. A solution of 2-bromoacetyl bromide (1.17 kg, 5.80 mol) in dichloromethane (2.0 L) is added dropwise over 2 hours, maintaining the temperature below 10 °C. The mixture is stirred at room temperature for 4 hours.

• Workup of Bromoacetamide: The reaction mixture is washed with water (2 x 5.0 L) and brine (5.0 L), dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to give the crude 2-bromo-N-((S)-1-(2,5-dichlorophenyl)ethyl)acetamide.

• Azidation: The crude bromoacetamide is dissolved in dimethylformamide (5.0 L) in a 20 L reactor. Sodium azide (0.51 kg, 7.89 mol) is added portion-wise. The mixture is heated to 50-60 °C and stirred for 12 hours.

• Workup of Azidoacetamide: The reaction mixture is cooled to room temperature and poured into ice-water (20 L). The precipitated product is collected by filtration, washed with water, and dried under vacuum to yield 2-azido-N-((S)-1-(2,5-dichlorophenyl)ethyl)acetamide.

• Reduction to Amide: The azidoacetamide is dissolved in methanol (10.0 L) in a suitable hydrogenation reactor. Palladium on carbon (10 wt. %, 50 g) is added. The mixture is hydrogenated at 50 psi of hydrogen gas until the uptake of hydrogen ceases. The catalyst is removed by filtration through Celite, and the solvent is evaporated to give the crude 2-amino-N-((S)-1-(2,5-dichlorophenyl)ethyl)acetamide.

Protocol 3.2: Hofmann Rearrangement

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
2-Amino-N-((S)-1-(2,5-dichlorophenyl)ethyl)acetamide	-	247.12	1.00 kg	4.05
Sodium Hydroxide	1310-73-2	40.00	0.81 kg	20.25
Bromine	7726-95-6	159.81	0.71 kg (0.23 L)	4.45
Water	7732-18-5	18.02	10.0 L	-
Dichloromethane (DCM)	75-09-2	84.93	As needed	-

Procedure:

• Preparation of Sodium Hypobromite: In a 20 L jacketed reactor, a solution of sodium hydroxide (0.81 kg, 20.25 mol) in water (8.0 L) is prepared and cooled to -5 to 0 °C. Bromine (0.71 kg, 4.45 mol) is added dropwise with vigorous stirring, keeping the temperature below 0 °C.

• Hofmann Rearrangement: A solution of 2-amino-N-((S)-1-(2,5-dichlorophenyl)ethyl)acetamide (1.00 kg, 4.05 mol) in a mixture of water (2.0 L) and a minimal amount of a co-solvent if needed for solubility, is added to the cold sodium hypobromite solution. The reaction mixture is slowly warmed to room temperature and then heated to 50-60 °C for 2-3 hours. The reaction progress is monitored by HPLC.

• Workup and Isolation: The reaction mixture is cooled to room temperature and extracted with dichloromethane (3 x 5.0 L). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine can be purified by crystallization, for example, as its dihydrochloride salt, to yield a high-purity product.

Expected Yield: 70-80% for the two steps.

Figure 3: Stereoselective conversion of the chiral monoamine to the final 1,2-diamine via an amide intermediate and Hofmann rearrangement.

Conclusion

The presented synthetic route offers a scalable and efficient pathway for the manufacturing of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. By employing well-established and robust chemical transformations such as Friedel-Crafts acylation and asymmetric transfer hydrogenation, this process provides a reliable method for obtaining the target molecule with high enantiopurity. The final stereoretentive Hofmann rearrangement ensures the desired stereochemistry of the vicinal diamine. These detailed protocols serve as a valuable resource for researchers and process chemists involved in the development and production of chiral pharmaceutical intermediates.

References

• Friedel-Crafts and Related Reactions. Olah, G. A., Ed.; Interscience Publishers: New York, 1963-1965.

• Asymmetric Transfer Hydrogenation of Aromatic Ketones. Noyori, R.; Hashiguchi, S. Acc. Chem. Res.1997 , 30 (2), 97–102. [Link]

• The Hofmann Rearrangement. Wallis, E. S.; Lane, J. F. Org. React.1946 , 3, 267–306. [Link]

• Chiral Amines in Asymmetric Synthesis. Ager, D. J. In Stereoselective Synthesis; Helmchen, G., Hoffmann, R. W., Mulzer, J., Schaumann, E., Eds.; Thieme: Stuttgart, 1996; Vol. E21a, pp 1-100.

• Scalable, Safe, and Sustainable Radical Azidation of C(sp3)–H Bonds. Pitre, S. P.; McTiernan, C. D.; Ismaili, H.; Scaiano, J. C. Org. Process Res. Dev.2014 , 18 (12), 1591–1595. [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine Synthesis

Welcome to the technical support center for the synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the enantiomeric excess (ee) of this critical chiral building block. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of stereoselective synthesis and purification.

Troubleshooting Guide: Common Issues and Solutions for Low Enantiomeric Excess

Achieving high enantiomeric excess is a common challenge in asymmetric synthesis. This section addresses frequent problems encountered during the synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and offers practical solutions grounded in chemical principles.

Question 1: My asymmetric synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is resulting in a low enantiomeric excess. What are the likely causes and how can I improve it?

Answer: Low enantiomeric excess in an asymmetric synthesis can stem from several factors related to the reaction conditions and reagents. Here's a breakdown of potential causes and actionable troubleshooting steps:

• Suboptimal Catalyst or Ligand: The choice of chiral catalyst or ligand is paramount in asymmetric synthesis.[1][2][3] If the ee is low, the catalyst may not be providing a sufficiently differentiated energetic pathway for the formation of the two enantiomers.

  • Solution: Screen a variety of chiral catalysts and ligands. For diamine synthesis, catalysts based on rhodium, ruthenium, or palladium with chiral phosphine or diamine ligands have shown promise in analogous systems.[4] Consider ligands with different steric and electronic properties to fine-tune the chiral environment.

• Incorrect Reaction Temperature: Temperature can have a significant impact on the selectivity of an asymmetric reaction. Higher temperatures can lead to a decrease in enantioselectivity by providing enough thermal energy to overcome the energetic barrier between the two diastereomeric transition states.

  • Solution: Experiment with a range of reaction temperatures. Often, lowering the temperature can enhance enantioselectivity, although it may also decrease the reaction rate.

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex and, consequently, the stereochemical outcome of the reaction.

  • Solution: Conduct the reaction in a variety of solvents with different polarities and coordinating abilities. Aprotic solvents are commonly used in asymmetric synthesis.

• Reagent Purity: Impurities in starting materials, reagents, or the solvent can interfere with the catalyst or the reaction pathway, leading to a reduction in ee.

  • Solution: Ensure all starting materials, reagents, and solvents are of high purity. If necessary, purify them before use.

Question 2: I've opted for a chiral resolution approach to separate the enantiomers of 1-(2,5-Dichlorophenyl)ethane-1,2-diamine, but the separation is inefficient. What can I do?

Answer: Chiral resolution via diastereomeric salt formation is a classic and effective method, but its success hinges on several factors.[5][6][7] Inefficient separation usually points to issues with the choice of resolving agent, solvent, or crystallization conditions.

• Inappropriate Chiral Resolving Agent: The resolving agent must form a stable diastereomeric salt with the diamine, and the two diastereomeric salts must have significantly different solubilities in the chosen solvent.[7][8]

  • Solution: Screen a variety of chiral resolving agents. For amines, common choices include chiral carboxylic acids like tartaric acid, mandelic acid, or camphorsulfonic acid.[8][9] The ideal resolving agent will form a crystalline salt with one enantiomer while the other remains in solution.

• Suboptimal Crystallization Solvent: The solvent plays a crucial role in the differential solubility of the diastereomeric salts.

  • Solution: Test a range of solvents and solvent mixtures. The goal is to find a system where one diastereomeric salt is sparingly soluble and readily crystallizes, while the other is highly soluble.

• Non-ideal Crystallization Conditions: The temperature, cooling rate, and concentration can all affect the efficiency of the crystallization and the purity of the resulting diastereomeric salt.

  • Solution: Optimize the crystallization conditions. This may involve slow cooling to promote the formation of well-defined crystals and minimize the co-precipitation of the more soluble diastereomer. Seeding the solution with a small crystal of the desired diastereomeric salt can also improve the resolution.

Question 3: How can I accurately determine the enantiomeric excess of my (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine sample?

Answer: Accurate determination of ee is crucial for optimizing your synthesis or resolution. The most common and reliable methods are chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[10][11]

• Chiral HPLC: This is the most widely used method for determining the ee of chiral compounds.

  • Methodology: A solution of the diamine is injected onto an HPLC column containing a chiral stationary phase (CSP). The two enantiomers interact differently with the CSP, leading to different retention times and allowing for their separation and quantification. Common CSPs for amines include those based on cyclodextrins or polysaccharide derivatives.[12]

• Chiral GC: This method is suitable for volatile and thermally stable compounds.

  • Methodology: The diamine, often after derivatization to increase its volatility, is passed through a GC column with a chiral stationary phase. As with HPLC, the differential interaction with the CSP leads to separation of the enantiomers.

• NMR Spectroscopy with Chiral Shift Reagents: This technique can also be used to determine ee.

  • Methodology: A chiral lanthanide shift reagent is added to the NMR sample of the diamine. The reagent forms diastereomeric complexes with the two enantiomers, which results in separate signals for each enantiomer in the NMR spectrum. The ratio of the integrals of these signals corresponds to the enantiomeric ratio.

Frequently Asked Questions (FAQs)

Q1: What is a reasonable target for enantiomeric excess for a pharmaceutical intermediate like (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine?

A1: For pharmaceutical applications, the target enantiomeric excess is typically very high, often exceeding 99% ee. This is to ensure the therapeutic efficacy and to minimize potential side effects that could arise from the unwanted enantiomer.

Q2: Can I improve the enantiomeric excess of my product through recrystallization?

A2: In some cases, yes. If your product crystallizes as a conglomerate (a physical mixture of enantiopure crystals), it is possible to enrich the ee through preferential crystallization. However, many racemic compounds crystallize as a racemic compound (a 1:1 mixture of enantiomers in the crystal lattice), which cannot be separated by simple recrystallization.[5]

Q3: Are there any enzymatic methods for the synthesis or resolution of chiral diamines?

A3: Yes, enzymatic methods are a powerful tool in asymmetric synthesis.[5] Enzymes such as lipases or proteases can be used for the kinetic resolution of racemic amines, where one enantiomer is selectively acylated or hydrolyzed, allowing for the separation of the two. There are also transaminases that can be used for the asymmetric synthesis of chiral amines.[13]

Q4: What is the role of a "racemic switch" in drug development?

A4: A "racemic switch" refers to the development of a single-enantiomer version of a drug that was previously marketed as a racemic mixture. This is often done to improve the therapeutic profile of the drug by eliminating the inactive or less active enantiomer, which may contribute to side effects.[5]

Experimental Protocols

Protocol 1: Chiral Resolution of 1-(2,5-Dichlorophenyl)ethane-1,2-diamine using Tartaric Acid

This protocol provides a general procedure for the chiral resolution of a racemic diamine using L-(+)-tartaric acid. The specific conditions may need to be optimized for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Materials:

• Racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine

• L-(+)-Tartaric acid

• Methanol

• Deionized water

• Sodium hydroxide (1 M)

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Dissolve the racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine in methanol.

• In a separate flask, dissolve an equimolar amount of L-(+)-tartaric acid in a minimal amount of warm methanol.

• Slowly add the tartaric acid solution to the diamine solution with stirring.

• Allow the mixture to cool to room temperature and then place it in an ice bath to induce crystallization.

• Collect the precipitated diastereomeric salt by vacuum filtration and wash it with a small amount of cold methanol.

• To liberate the free diamine, dissolve the salt in deionized water and basify the solution with 1 M sodium hydroxide until the pH is approximately 12.

• Extract the aqueous solution with dichloromethane (3x).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the enantioenriched diamine.

• Determine the enantiomeric excess of the product using chiral HPLC.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

This protocol outlines a general method for determining the ee of a chiral diamine. The specific mobile phase and column should be optimized for the compound of interest.

Materials:

• Enantioenriched 1-(2,5-Dichlorophenyl)ethane-1,2-diamine sample

• Racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine standard

• HPLC-grade hexane

• HPLC-grade isopropanol

• HPLC-grade diethylamine

• Chiral HPLC column (e.g., Chiralcel OD-H or similar)

Procedure:

• Prepare the mobile phase, for example, a mixture of hexane, isopropanol, and a small amount of an amine modifier like diethylamine (e.g., 90:10:0.1 v/v/v).

• Prepare a standard solution of the racemic diamine and a solution of your enantioenriched sample in the mobile phase.

• Set up the HPLC system with the chiral column and equilibrate it with the mobile phase until a stable baseline is achieved.

• Inject the racemic standard to determine the retention times of the two enantiomers.

• Inject your enantioenriched sample.

• Integrate the peak areas for the two enantiomers in the chromatogram.

• Calculate the enantiomeric excess using the following formula: ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Data Presentation

Table 1: Effect of Chiral Resolving Agent on the Enantiomeric Excess of 1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Resolving Agent	Solvent	Yield of Diastereomeric Salt (%)	ee of Recovered Diamine (%)
L-(+)-Tartaric Acid	Methanol	45	92
D-(-)-Mandelic Acid	Ethanol	40	85
(1R)-(-)-10-Camphorsulfonic Acid	Isopropanol	35	78

Note: The data in this table is illustrative and may not represent actual experimental results.

Visualizations

Figure 1: A decision tree for troubleshooting low enantiomeric excess.

Figure 2: A workflow diagram for chiral resolution by diastereomeric salt formation.

References

• Rapid Identification, Enantiomeric Excess and Concentration Determination Using Simple Racemic Metal Complexes - PMC - NIH. (n.d.).
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• Determination of enantiomeric excess. (n.d.).
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• CN103709042A - Preparation method of ethylene diamine - Google Patents. (n.d.).
• Synthesis of 1,2-diamines - Organic Chemistry Portal. (n.d.).
• The Improved Chiral Resolution of Mecoprop Enantiomers on CHIRALPAK® IM. (n.d.).
• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review - PolyU Institutional Research Archive. (n.d.).
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• Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination - PMC - NIH. (2022, July 21).
• Asymmetric synthesis of diamine derivatives: [a] Reaction conditions:... - ResearchGate. (n.d.).
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• Part 6: Resolution of Enantiomers - Chiralpedia. (2025, September 15).
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• Catalytic asymmetric synthesis of 1,2-diamines - PubMed. (2024, July 29).
• Chiral Resolution Screening | Solid State - Onyx Scientific. (n.d.).
• Regio‐ and Enantioselective Synthesis of 1,2‐Diamines by Formal Hydroamination of Enamines: Scope, Mechanism, and Asymmetric Synthesis of Orthogonally Protected Bis‐Piperazines as a Privileged Scaffold - ResearchGate. (2025, October 17).
• Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis - PMC - NIH. (n.d.).
• Regio- and Enantioselective Synthesis of 1,2-Diamines by Formal Hydroamination of Enamines: Scope, Mechanism, and Asymmetric Synthesis of Orthogonally Protected Bis-Piperazines as a Privileged Scaffold - Lund University Research Portal. (n.d.).
• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. (2015, February 2).
• A green and efficient monoacylation strategy for symmetrical diamines in microreactors - Reaction Chemistry & Engineering (RSC Publishing). (n.d.).
• Chiral separation of enantiomeric 1,2-diamines using molecular imprinting method and selectivity enhancement by addition of achiral primary amines into eluents - PubMed. (2002, January 15).
• The enantioselective synthesis of (S)-(+)-mianserin and (S)-(+)-epinastine - PMC. (2015, August 28).
• (1S,2S)-(-)-1,2-Diphenyl-1,2-ethanediamine synthesis - chemicalbook. (n.d.).
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. (n.d.).
• Enantioenrichment by Crystallization | Organic Process Research & Development - ACS Publications. (2008, February 19).
• Strategies for chiral separation: from racemate to enantiomer - PMC - NIH. (n.d.).
• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts. (2023, January 28).
• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline** - DSpace@MIT. (n.d.).
• Synthesis and Biological Properties of 4-Chloro-N1-(5-Chloro-1H-Indol-1-yl)-N2-(2-Chlorophenyl) benzene-1,2-Diamine Derivatives - Journal of Young Pharmacists. (2024, August 23).
• (PDF) The enantioselective synthesis of (S)-(+)-mianserin and (S)-(+)-epinastine. (2026, January 1).
• Synthesis and antitumor evaluation of cis-(1,2-diaminoethane) dichloroplatinum (II) complexes linked to 5- and 6-methyleneuracil and -uridine analogues - PubMed. (n.d.).
• Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine - MDPI. (2024, April 18).

Sources

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• 2. chemrxiv.org [chemrxiv.org]
• 3. Chiral diamines in asymmetric synthesis - UCL Discovery [discovery.ucl.ac.uk]
• 4. Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 6. pharmtech.com [pharmtech.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. onyxipca.com [onyxipca.com]
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• 10. Rapid Identification, Enantiomeric Excess and Concentration Determination Using Simple Racemic Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of enantiomeric excess [ch.ic.ac.uk]
• 12. chiraltech.com [chiraltech.com]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Preventing Racemization of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Prepared by: Senior Application Scientist, Chemical Process Development

Welcome to the technical support guide for handling (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. This document provides in-depth troubleshooting advice and validated protocols for researchers, scientists, and drug development professionals to prevent the loss of enantiomeric purity during experimental workup. Chiral amines are foundational building blocks in modern pharmaceuticals, and maintaining their stereochemical integrity is paramount.[1][2]

Understanding the Core Problem: The Racemization Mechanism

The primary challenge in handling (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is its susceptibility to racemization at the C1 stereocenter. This carbon is a benzylic position , meaning its proton is significantly more acidic than a standard alkyl proton. This increased acidity is due to the ability of the adjacent phenyl ring to stabilize the resulting negative charge of the conjugate base through resonance.

Racemization is most often initiated by a base, which abstracts this acidic benzylic proton to form a planar, achiral carbanion intermediate. Subsequent reprotonation can occur from either face of this planar intermediate with roughly equal probability, leading to the formation of a racemic mixture (a 50:50 mix of the S and R enantiomers) and a catastrophic loss of enantiomeric excess (ee).

Caption: Mechanism of base-catalyzed racemization at a benzylic center.

Frequently Asked Questions (FAQs)

Q1: Why is this specific diamine so prone to racemization? The stereocenter at C1 is benzylic. The proton at this position is labile and can be removed by a base. This issue is common for chiral benzylic amines, where basic conditions used during workup can lead to significant loss of enantiopurity.[3][4]

Q2: At what stage of the workup is racemization most likely to occur? Racemization risk is highest during the liberation of the free base from its salt form using an aqueous basic solution (e.g., after an acidic extraction or quenching an acid-catalyzed reaction).[3] The combination of a strong base and prolonged exposure time creates the ideal conditions for proton abstraction and racemization.

Q3: What are the key factors that accelerate racemization? Several factors can dramatically increase the rate of racemization:

• High pH: The rate of racemization often increases with pH.[5] Strong bases (NaOH, KOH) are more detrimental than weaker bases (NaHCO₃, K₂CO₃).

• Elevated Temperature: Higher temperatures provide the activation energy needed for proton abstraction, significantly accelerating racemization.[6] All workup steps should be conducted at reduced temperatures.

• Solvent Choice: Polar aprotic solvents can stabilize the charged intermediate, potentially facilitating racemization.[4]

• Exposure Time: The longer the chiral amine is exposed to destabilizing conditions, the greater the extent of racemization.

Q4: How can I accurately measure the enantiomeric excess (ee) to validate my workup protocol? The gold standard for determining the enantiomeric excess of your material is Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) . It is essential to analyze a sample of your crude product before workup and after each purification step to pinpoint where any loss of stereochemical integrity occurs.[3][7]

Troubleshooting Guides & Validated Protocols

This section addresses common experimental scenarios and provides robust protocols designed to minimize racemization.

Scenario 1: Significant ee loss observed after a standard aqueous basic workup.

Root Cause: The use of strong bases like NaOH or LiOH, often at room temperature, creates a highly basic aqueous environment where the free amine has sufficient residence time to racemize before being fully extracted. One chemist reported an ee drop from 94% to 40% when liberating a similar amine from its HCl salt using a standard basic workup.[3]

Protocol 3.1: Optimized Low-Temperature Biphasic Workup

This protocol minimizes racemization by using a milder base at low temperature and ensuring the liberated free amine is immediately partitioned into an organic solvent, drastically reducing its contact time with the basic aqueous phase.

Methodology:

• Preparation: In a separatory funnel, dissolve the crude amine salt in deionized water (or if starting from a reaction mixture, add water and an appropriate organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate).

• Cooling: Cool the biphasic mixture to 0-5 °C in an ice-water bath.

• Basification: While vigorously stirring the mixture, slowly add a pre-chilled, saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 1 M solution of potassium carbonate (K₂CO₃) dropwise. Monitor the pH of the aqueous layer, aiming for a final pH of 8-9.

• Immediate Extraction: Once the target pH is reached, immediately separate the layers. Extract the aqueous layer two more times with the chilled organic solvent.

• Drying and Concentration: Combine the organic extracts, dry them over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo at a low temperature (<30 °C).

• Validation: Immediately analyze the enantiomeric excess of the isolated product via Chiral HPLC.

Scenario 2: Difficulty purifying the free base by silica gel chromatography.

Root Cause: Basic amines often exhibit poor peak shape (tailing) on standard silica gel due to strong interactions with acidic silanol groups. While adding a basic modifier like triethylamine (TEA) to the eluent can improve chromatography, it introduces a base onto the column, creating a risk of on-column racemization, especially with long run times.

Protocol 3.2: Modified Chromatography & Alternative Stationary Phases

Methodology A: Deactivated Silica Gel

• Eluent Preparation: Prepare your mobile phase (e.g., Hexane/Ethanol or Dichloromethane/Methanol) and add 0.5-1.0% (v/v) triethylamine.

• Column Equilibration: Thoroughly flush the silica gel column with this mobile phase until the baseline is stable.

• Chromatography: Load the sample and run the chromatography as quickly as possible while maintaining good separation.

• Validation: Collect fractions and analyze the ee of the main product fractions to check for any on-column racemization.

Methodology B: Alternative Sorbents

• Neutral or Basic Alumina: Alumina can be a superior alternative to silica for purifying basic compounds, as it eliminates the acidic sites that cause tailing and require basic modifiers.

• Reversed-Phase Chromatography: If the compound is sufficiently non-polar, reversed-phase (C18) chromatography with a buffered mobile phase (e.g., acetonitrile/water with an ammonium acetate buffer) can be an effective, non-basic purification method.

Scenario 3: The need for a high-purity product with an absolute minimum risk of racemization.

Root Cause: The most effective way to prevent racemization is to avoid isolating the free base altogether. The protonated salt form of the amine is not susceptible to base-catalyzed racemization because the nitrogen lone pair is unavailable.[3]

Protocol 3.3: Purification via Salt Crystallization

This protocol purifies the amine as its stable hydrochloride (HCl) salt, which can often be used directly in subsequent reactions or stored with excellent long-term stability.

Methodology:

• Salt Formation: Dissolve the crude free-base amine in a suitable solvent like MTBE, diethyl ether, or isopropanol.

• Acidification: While stirring, slowly bubble dry HCl gas through the solution or add a solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether) dropwise until precipitation is complete.

• Crystallization: Stir the resulting slurry at room temperature or cool to 0 °C to maximize crystal formation.

• Isolation: Isolate the solid salt by filtration, wash the filter cake with a small amount of cold solvent, and dry under vacuum.

• Recrystallization (Optional): For higher purity, the isolated salt can be recrystallized from a suitable solvent system (e.g., Ethanol/Water, Methanol/MTBE).

• Validation: To confirm the ee, a small sample of the salt can be converted back to the free base using Protocol 3.1 on an analytical scale immediately before Chiral HPLC analysis.

Recommended Workup Decision Workflow

The optimal workup strategy depends on the purity of the crude material and the requirements of the next synthetic step.

Caption: Decision tree for selecting the optimal workup protocol.

Summary of Risk Factors and Mitigation Strategies

Factor / Workup Step	Racemization Risk	Primary Cause	Recommended Mitigation Strategy
Basic Workup (pH > 10)	High	Abstraction of the acidic benzylic proton by strong bases (NaOH, KOH).[4][5]	Use mild bases (NaHCO₃, K₂CO₃) to a max pH of 8-9; perform at 0-5 °C (Protocol 3.1).
Elevated Temperature (>30 °C)	High	Increased rate of proton exchange and racemization.[6]	Conduct all workup and concentration steps at low temperatures (0-30 °C).
Silica Gel Chromatography	Medium	On-column racemization if basic modifiers (e.g., TEA) are used.	Minimize run time, check for on-column ee loss, or use alternative sorbents like neutral alumina (Protocol 3.2).
Handling as Free Base	Medium	Inherent instability of the benzylic stereocenter in the free amine form.	Minimize time spent as the free base; convert to a stable salt for storage or purification (Protocol 3.3).
Acidic Workup (Salt Form)	Low	Protonation of the amine protects the stereocenter from base-catalyzed racemization.[3]	This is the safest state for the amine; purify as the salt if possible.

References

• Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell. (2025). Google Books.
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (2021). Daicel Chiral Technologies.
• Nucleophilic α-Functionalization of Benzyl Amines Using an Engineered Threonine Aldolase - PMC.
• Effects of basic pH on amino acid racemization and leaching in freshwater mollusk shell. (2011). Northern Arizona University.
• Application Notes and Protocols for Chiral 1,2-Diamines in Metal-C
• Nucleophilic α-Functionalization of Benzyl Amines Using an Engineered Threonine Aldolase. (2025). Journal of the American Chemical Society.
• Amine Racemis
• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online.
• Resolution of a chiral amine and recovery of unwanted enantiomer by racemiz
• Synthesising Complex Chiral Amines Through Resolution-Racemis
• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. (2021). The Journal of Organic Chemistry.
• Synthesis of benzylic amines. Organic Chemistry Portal.
• INSTRUCTION MANUAL FOR CHIRALPAK® IA. DAICEL.
• Racemisation of amines. (1999).
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogen
• Stereoisomeric Effects of Diammoniumcyclohexane Counterions on the Self-Assembly of Amino Acid-Based Surfactants. (2025). MDPI.
• Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction. (2022). MDPI.
• Catalytic C—H Amination for the Preparation of Substituted 1,2-Diamines - PMC.
• Chiral FAQs. MZ-Analysentechnik.
• Effect of reaction pH on enolization and racemization reactions of glucose and fructose on heating with amino acid enantiomers and formation of melanoidins as result of the Maillard reaction. (2008). PubMed.
• Chiral Separation of Quinuclidine Enantiomers: A Technical Support Guide. (2025). Benchchem.
• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC.
• (2S)-1,1-Dichloro-2-(2-chlorophenyl)-2-(4-chlorophenyl)ethane - PMC.
• Specific temperature dependence of diamine oxidase activity and its thermal stability in the presence of polyvinylalcohol. (1992). PubMed.
• Synthesis of 1,2-diamines. Organic Chemistry Portal.
• Low-Temperature Reductive Aminolysis of Carbohydrates to Diamines and Aminoalcohols by Heterogeneous Catalysis. (2025).
• Catalytic asymmetric synthesis of 1,2-diamines. (2024). RSC Publishing.
• Thermal Stability of Amine Compounds and Dichloromethane. AIDIC.
• Racemization of Serine Residues Catalyzed by Dihydrogen Phosphate Ion: A Comput
• Electrochemical degradation of 2,5-dichloro-1,4-phenylenediamine by anodic oxidation. (2013).
• 1-(2,5-Dichlorophenyl)ethanamine. MySkinRecipes.
• Verification of stereospecific dyotropic racemisation of enantiopure d and l-1,2-dibromo-1,2-diphenylethane in non-polar media. (2001).

Sources

• 1. Nucleophilic α-Functionalization of Benzyl Amines Using an Engineered Threonine Aldolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. reddit.com [reddit.com]
• 4. US6002045A - Racemisation of amines - Google Patents [patents.google.com]
• 5. experts.nau.edu [experts.nau.edu]
• 6. Specific temperature dependence of diamine oxidase activity and its thermal stability in the presence of polyvinylalcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Welcome to the technical support center dedicated to the synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your synthetic yield and enantioselectivity.

Introduction: The Synthetic Challenge

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral vicinal diamine of significant interest in medicinal chemistry. The presence of the dichlorophenyl moiety and two adjacent stereocenters presents a unique set of synthetic challenges. The most common and logical synthetic approach involves the diastereoselective amination of a chiral precursor derived from 2',5'-dichloroacetophenone. This guide will focus on a robust and widely applicable method: the diastereoselective reduction of an N-sulfinylimine derived from (S)-tert-butanesulfinamide (Ellman's auxiliary).

Proposed Synthetic Pathway

A reliable route to the target diamine commences with the readily available 2',5'-dichloroacetophenone. The key steps are:

• Condensation: Reaction of 2',5'-dichloroacetophenone with (S)-tert-butanesulfinamide to form the corresponding N-sulfinylimine.

• Diastereoselective Reduction: Reduction of the N-sulfinylimine to yield the protected chiral amine.

• Deprotection: Removal of the tert-butanesulfinyl group to afford the desired (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

This pathway is illustrated in the workflow diagram below.

Caption: Troubleshooting workflow for low diastereoselectivity in the reduction step.

Issue 3: Difficulty in Removing the tert-Butanesulfinyl Protecting Group

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps
Incomplete Hydrolysis	The hydrolysis of the sulfinamide requires acidic conditions. The reaction may be slow or incomplete if the acid concentration is too low or the reaction time is insufficient.	1. Optimize Acid Concentration and Reaction Time: A common method is to use HCl in an alcohol solvent (e.g., methanol or ethanol). If the reaction is sluggish, you can try increasing the concentration of HCl or the reaction time. Monitor by TLC until the starting material is fully consumed.
Product Isolation Issues	The final diamine product is a free base that can be water-soluble, especially in its protonated form. This can lead to losses during aqueous workup.	1. Basify Before Extraction: After the acidic deprotection is complete, carefully basify the reaction mixture with a base like NaOH or K₂CO₃ to a pH > 12 to ensure the diamine is in its free base form. 2. Extract with an Appropriate Solvent: Use a suitable organic solvent like dichloromethane or ethyl acetate for extraction. Multiple extractions may be necessary to ensure complete recovery of the product. 3. Salt Precipitation: Alternatively, the product can be isolated as its hydrochloride salt by precipitation from a suitable solvent, which can simplify purification.

Issue 4: Presence of Impurities in the Final Product

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps
Diastereomeric Impurity	If the diastereoselective reduction was not perfectly selective, the final product will contain the undesired (1R) enantiomer.	1. Purification of the Intermediate: The diastereomeric sulfinamides can often be separated by column chromatography before the deprotection step. This is generally more effective than trying to separate the final enantiomers. 2. Recrystallization of the Intermediate: If the major diastereomer of the sulfinamide is crystalline, recrystallization can be a highly effective method to improve diastereomeric purity.
Side-Products from Reduction	Over-reduction or side reactions can occur if the reaction conditions are not well-controlled.	1. Stoichiometry of Reducing Agent: Use the correct stoichiometry of the reducing agent. An excess can lead to undesired side reactions. 2. Careful Quenching: Quench the reaction carefully at low temperature to avoid side reactions during workup.
Incomplete Deprotection	Residual protected amine in the final product.	1. Ensure Complete Deprotection: As mentioned in Issue 3, ensure the deprotection reaction goes to completion by monitoring with TLC or LC-MS.

Experimental Protocols

Protocol 1: Synthesis of N-(1-(2,5-dichlorophenyl)ethylidene)-(S)-tert-butanesulfinamide

• To a solution of 2',5'-dichloroacetophenone (1.0 eq) in anhydrous THF (0.5 M) is added (S)-tert-butanesulfinamide (1.05 eq).

• Titanium(IV) ethoxide (1.5 eq) is added, and the mixture is heated to reflux for 12-24 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction is cooled to room temperature and poured into an equal volume of brine with vigorous stirring.

• The resulting suspension is filtered through a pad of celite, and the filter cake is washed with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the pure N-sulfinylimine.

Protocol 2: Diastereoselective Reduction and Deprotection

• The N-sulfinylimine (1.0 eq) is dissolved in anhydrous THF (0.2 M) and the solution is cooled to -78 °C.

• L-Selectride® (1.5 eq, 1.0 M solution in THF) is added dropwise over 30 minutes, maintaining the internal temperature below -70 °C.

• The reaction is stirred at -78 °C for 3-6 hours and monitored by TLC.

• Upon completion, the reaction is quenched by the slow addition of methanol.

• The mixture is allowed to warm to room temperature, and a solution of HCl in methanol (e.g., 4 M) is added.

• The mixture is stirred at room temperature for 4-8 hours to effect deprotection.

• The solvent is removed under reduced pressure. The residue is dissolved in water and washed with diethyl ether to remove the chiral auxiliary byproduct.

• The aqueous layer is basified to pH > 12 with 2 M NaOH and extracted with dichloromethane (3 x).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to give the crude (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

• The product can be further purified by distillation, recrystallization, or conversion to a salt.

References

Troubleshooting solubility issues with (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine salts

[1]

Case ID: SOL-DCP-1S Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting Solubility, Oiling Out, and Salt Selection[1][2]

Executive Summary: The "Amphiphilic Conflict"

Welcome to the technical support interface. You are likely encountering difficulties with (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine because this molecule possesses an inherent "amphiphilic conflict."[1][2]

• The "Greasy" Head: The 2,5-dichlorophenyl moiety is highly lipophilic and crystallizes poorly in polar media.[2]

• The Polar Tail: The ethylenediamine chain is highly polar and basic (pKa₁ ≈ 9.8, pKa₂ ≈ 9.0 estimated).

• The Consequence: When you form a salt (e.g., 2HCl), you force a highly polar ionic lattice to coexist with a hydrophobic aromatic shield. This frequently leads to oiling out (liquid-liquid phase separation) rather than clean crystallization, or unexpected precipitation in aqueous buffers due to the common ion effect.[1][2]

This guide provides the protocols to resolve these specific physical chemistry contradictions.

Module 1: Diagnostic & Decision Matrix

Before altering your solvent system, verify your salt form and stoichiometry.[2] The most common error is assuming a mono-salt behavior when a di-salt is formed (or vice versa), which drastically alters solubility.[1][2]

Interactive Troubleshooting Flowchart

Figure 1: Decision matrix for diagnosing solubility and physical state issues with diamine salts.

Module 2: Solving "Oiling Out" (Liquid-Liquid Phase Separation)

The 2,5-dichlorophenyl group makes the lattice energy high and the solubility in water low. When cooling a hot solution, the salt may separate as a solute-rich oil before it crystallizes. This is the #1 reported issue with lipophilic amine salts.

The Mechanism

Oiling out occurs when the metastable limit of the oil phase is reached before the nucleation limit of the crystal phase. You are essentially crashing the system too fast or using a solvent that "hates" the hydrophobic ring.

Corrective Protocol: The "Cloud Point" Cycling Method

Do not simply add more solvent. Follow this thermodynamic reset:

• Dissolution: Dissolve the oiled material in the minimum amount of Methanol (MeOH) or Ethanol (EtOH) at 50°C.[2]

• Lipophilic Balance: Dropwise add a less polar anti-solvent (e.g., MTBE or Ethyl Acetate ) until a faint cloudiness persists.[1][2]

• Clarification: Add just enough alcohol back to make it clear.[1][2]

• Seeding (Critical): Add seed crystals of the pure salt at 40°C. If you lack seeds, scratch the glass or sonicate briefly.

• Slow Ramp: Cool at a rate of 5°C per hour . Rapid cooling promotes oiling.[1][2][3]

Why this works: The alcohol solvates the ionic "tail," while the MTBE/EtOAc accommodates the dichlorophenyl "head," preventing the phase separation that leads to oil.

Module 3: Salt Selection Guide

If the Dihydrochloride (2HCl) salt is persistently insoluble or hygroscopic, you must switch counterions. The choice depends on your end goal (Isolation vs. Formulation).

Salt Form	Stoichiometry	Solubility Profile	Recommended For	Potential Pitfalls
Dihydrochloride (2HCl)	1:2	Low in organics, High in water (unless salted out)	Final API form, Purification	Common Ion Effect: Precipitates in saline/PBS.[1][2] Hygroscopic.
L-Tartrate	1:1 or 1:2	Moderate in alcohols	Chiral Resolution , Enantiomeric purity	Can form sticky gums if not crystallized slowly.[1][2]
Mesylate (MSA)	1:1 or 1:2	Very High in water & alcohols	High concentration formulations	Hard to crystallize (often forms oils).[1][2]
Fumarate	1:1	Low to Moderate	Stability, Non-hygroscopic solids	Low aqueous solubility (often <1 mg/mL).[1][2]

Expert Insight: For this specific diamine, the (L)-Tartrate is often used during synthesis to upgrade chiral purity (increasing the ee of the 1S isomer), while 2HCl is used for the final solid form. If 2HCl is too insoluble for your assay, switch to Mesylate .[2]

Module 4: Solubility & pH Protocols

Users often report "insolubility" because they fail to account for the pHmax (the pH at which the salt precipitates as a free base).

The Two-Step Dissociation

This molecule is a diamine.[1][2][4][5] It has two protonation events:

• pH < 8.0: The primary amine (terminal) protonates.[2]

• pH < 5.0: The secondary (benzylic) amine protonates.[1][2]

Crucial Rule: To ensure full solubility of the salt, the pH of your solution must be maintained below 4.0 . If you dissolve the salt in a neutral buffer (pH 7.4), the benzylic amine may deprotonate, reducing solubility by orders of magnitude.

Protocol: Determining Kinetic Solubility

Use this protocol to validate if your issue is kinetic (slow to dissolve) or thermodynamic (impossible to dissolve).[1][2]

• Preparation: Weigh 10 mg of salt into a clear HPLC vial.

• Solvent Addition: Add 100 µL of solvent (Target: 100 mg/mL).

• Agitation: Vortex for 60 seconds.

  • Clear? -> Soluble.[1][2][6]

  • Cloudy? -> Add 100 µL increments until 1 mL total.

• pH Check (Mandatory): If using water/buffer, measure the pH of the supernatant. If pH > 5.0, add 1N HCl dropwise.[2]

  • Reasoning: The salt itself acts as a buffer. As it dissolves, it may raise the pH enough to crash itself out (Self-Buffering Effect).[1][2]

Module 5: Frequently Asked Questions (FAQs)

Q: I dissolved the 2HCl salt in PBS (Phosphate Buffered Saline), and it precipitated immediately. Why? A: This is the Common Ion Effect . PBS contains high concentrations of Chloride (Cl⁻) and Sodium (Na⁺).[1] The high [Cl⁻] shifts the solubility equilibrium of your R-NH₃⁺Cl⁻ salt back to the solid phase.

• Fix: Use a buffer without chloride (e.g., Phosphate buffer made with Phosphoric acid/NaOH, or Acetate buffer) or lower the ionic strength.

Q: My NMR shows broad peaks and the integration is wrong. Is it not dissolved? A: This often happens with diamine salts in DMSO-d6.[1][2] The protons on the ammonium groups (NH₃⁺) exchange with trace water in the DMSO, causing broadening.

• Fix: Add 1 drop of D₂O to shake off the exchangeable protons, or use MeOD (Methanol-d4) as the solvent.[2] Ensure the stoichiometry is correct (is it 1.8 HCl or 2.0 HCl?).

Q: The solid is turning into a "goo" on the filter paper. A: Your salt is likely hygroscopic . The 2,5-dichlorophenyl motif prevents tight crystal packing, leaving voids that suck in atmospheric water.

• Fix: Filter under a nitrogen blanket or in a glovebox.[2] Dry immediately in a vacuum oven at 40°C with P₂O₅ desiccant. Do not air dry.[1][2]

References & Grounding

• Salt Selection Principles: Stahl, P. H., & Wermuth, C. G.[2] (Eds.).[1][2][5][7][8][9] (2011).[1][2][9] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1] (Standard reference for counterion selection and pKa rules).

• Oiling Out Mechanisms: Veesler, S., et al. (2006).[2] "Oiling-out and crystallization of a pharmaceutical compound."[1][2] Journal of Crystal Growth. [1][2]

• Diamine Resolution: Generally, chiral diamines are resolved using Tartaric Acid derivatives.[1][2] See: Kozma, D. (2001).[1][2] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation.

• Common Ion Effect: Serajuddin, A. T. (2007).[1][2] "Salt formation to improve drug solubility."[1][2] Advanced Drug Delivery Reviews.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine before handling.

Sources

• 1. echemi.com [echemi.com]
• 2. 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl | C8H12Cl4N2 | CID 131701379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US2739981A - Diamines and salts thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. reddit.com [reddit.com]
• 8. smartermarx.com [smartermarx.com]
• 9. reddit.com [reddit.com]

Purification techniques for removing impurities from (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the purification of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. This document is designed for researchers, chemists, and drug development professionals who require this chiral diamine in high purity. We will address common challenges and provide robust, field-tested protocols and troubleshooting advice to streamline your purification workflow.

Part 1: Understanding the Impurity Profile (FAQ)

This section addresses the fundamental questions regarding the contaminants you are likely to encounter.

Q1: What are the most common impurities I might encounter when synthesizing or handling (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine?

A1: The impurity profile can be complex, originating from starting materials, synthetic by-products, or degradation.[1][2] It is critical to characterize your crude material to select the most effective purification strategy. The impurities typically fall into three categories:

Impurity Class	Examples	Common Origin	Recommended Removal Strategy
Enantiomeric Impurities	(1R)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (the undesired enantiomer)	Incomplete stereoselectivity in the synthesis or use of a racemic precursor.	Diastereomeric Salt Crystallization
Process-Related Impurities	Unreacted starting materials, reagents from previous steps, residual solvents.	Incomplete reaction or insufficient work-up of the preceding synthetic steps.	Acid-Base Extraction, Column Chromatography
Side-Reaction Products	Structurally similar diamines, products of over-alkylation, or rearrangement by-products.	Non-specific reaction conditions, thermal degradation.	Column Chromatography, Crystallization

Q2: My synthesis is not enantioselective. Why is achieving high chiral purity (enantiomeric excess) so critical for this compound?

A2: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral building block. In pharmaceutical applications, the biological activity of a molecule is often exclusive to one enantiomer. The other enantiomer might be inactive or, in some cases, cause undesirable side effects. Therefore, regulatory bodies demand enantiopure compounds for clinical use. Separating these mirror-image molecules is a significant challenge because they have nearly identical physical properties, making techniques like standard distillation or chromatography ineffective for their separation.[3] This necessitates specialized chiral resolution techniques.

Part 2: Purification Methodologies & Troubleshooting

Here, we provide detailed protocols for the most effective purification techniques, complete with troubleshooting guides to address common experimental hurdles.

Method 1: Acid-Base Extraction for Gross Purification

Principle: This technique is the first line of defense. It leverages the basicity of the two amine groups on your target compound. By treating an organic solution of the crude product with aqueous acid, the diamine is protonated, forming a water-soluble salt.[4] This salt migrates to the aqueous layer, leaving non-basic organic impurities behind in the organic layer. The layers are separated, and the aqueous layer is then treated with a base to neutralize the salt, regenerating the pure, water-insoluble diamine, which can be recovered.[5][6]

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude diamine in a suitable water-immiscible organic solvent (e.g., Dichloromethane (DCM) or Ethyl Acetate) in a separatory funnel.

• Acidic Wash: Add an equal volume of 1M Hydrochloric Acid (HCl) to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Separation: Allow the layers to separate fully. The protonated diamine salt is now in the upper aqueous layer. Drain and collect the lower organic layer (which contains neutral impurities).

• Repeat: Repeat the acidic wash (Step 2 & 3) on the collected organic layer to ensure complete extraction of the diamine. Discard the organic layer.

• Combine & Neutralize: Combine all aqueous layers in a clean flask and cool in an ice bath. Slowly add 5M Sodium Hydroxide (NaOH) with stirring until the pH is >12. The neutral diamine will precipitate or form an oil.

• Back-Extraction: Return the basified aqueous mixture to the separatory funnel. Add a fresh portion of DCM and shake to extract the purified neutral diamine back into the organic layer.

• Final Steps: Drain the organic layer. Wash it with brine (saturated NaCl solution) to remove residual water, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified diamine.

Troubleshooting Guide: Acid-Base Extraction

Problem	Probable Cause	Solution
An emulsion forms at the interface, and the layers won't separate.	The solvent polarity is too similar to water, or fine particulates are stabilizing the emulsion.	Add a small amount of brine (saturated NaCl solution) and swirl gently. Wait for 10-15 minutes without shaking. If it persists, filtering the entire mixture through a pad of Celite may be necessary.
After basifying the aqueous layer, my product doesn't precipitate or extract.	Incomplete neutralization; the diamine is still in its salt form. The product may be more water-soluble than expected.	Use pH paper or a meter to ensure the pH is strongly basic (>12). Perform multiple back-extractions (3-4 times) with the organic solvent to ensure complete recovery.

Method 2: Diastereomeric Salt Crystallization for Chiral Purification

Principle: This is the classical and most effective method for resolving enantiomers.[7] The mixture of (1S)- and (1R)-diamines is reacted with a single enantiomer of a chiral acid (a "resolving agent"). This reaction forms a pair of diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, including solubility.[8] By carefully selecting the solvent, one diastereomeric salt can be selectively crystallized while the other remains in solution. The crystallized salt is then isolated, and the chiral acid is removed to yield the desired enantiomerically pure diamine.

Experimental Protocol: Chiral Resolution with L-(+)-Tartaric Acid

• Salt Formation: Dissolve the enantiomerically-enriched or racemic diamine in a minimal amount of a suitable solvent, such as methanol or ethanol. In a separate flask, dissolve 0.5 equivalents of L-(+)-tartaric acid in the same solvent.

• Mixing and Crystallization: Slowly add the tartaric acid solution to the diamine solution with gentle stirring. The diastereomeric salt of the (1S)-diamine should begin to precipitate. The key is slow formation; allow the solution to stand at room temperature for several hours, then transfer to a refrigerator (4°C) overnight to maximize crystal growth.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Purity Check: At this stage, a small sample of the crystals should be taken, neutralized back to the free diamine, and its enantiomeric excess (e.e.) checked by chiral HPLC.

• Recrystallization (if needed): If the e.e. is not satisfactory (>99%), repeat the crystallization process by dissolving the filtered crystals in a minimum of hot solvent and allowing them to cool slowly.[9]

• Liberation of Free Diamine: Suspend the final, purified diastereomeric salt crystals in water and add DCM. Add 5M NaOH solution dropwise with vigorous stirring until the pH is >12 and all solids have dissolved.

• Recovery: Transfer the mixture to a separatory funnel and perform an extraction as described in Method 1 (Steps 6-7) to recover the final, enantiomerically pure (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Data Table: Common Chiral Resolving Agents for Amines

Resolving Agent	Type	Notes
L-(+)-Tartaric Acid	Chiral Acid	Widely available and cost-effective. A common first choice.[7]
D-(-)-Tartaric Acid	Chiral Acid	Used to crystallize the opposite enantiomer.
(S)-(+)-Mandelic Acid	Chiral Acid	Often provides different selectivity and solubility profiles.[8]
(1R)-(-)-10-Camphorsulfonic acid	Chiral Acid	A strong acid, useful for forming robust salts.

Method 3: Column Chromatography

Principle: Chromatography is used to separate compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (the eluent).[10] For this diamine, it is primarily used to remove non-basic, process-related impurities that were not fully eliminated by extraction.

Important Note: Standard silica gel chromatography will not separate enantiomers. For that, a much more expensive and specialized chiral column is required.

Experimental Protocol: Silica Gel Chromatography

• Column Packing: Pack a glass column with silica gel slurried in the starting eluent (e.g., 98:2 DCM:Methanol).

• Sample Loading: Dissolve the diamine from the acid-base extraction in a minimum amount of DCM and adsorb it onto a small amount of silica gel. Evaporate the solvent to get a dry powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with the solvent system. A common system for amines is a gradient of Methanol in Dichloromethane. Crucially, add a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent. This prevents the basic amine from sticking to the acidic silica gel, which would cause significant peak tailing and poor recovery.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Guide: Column Chromatography

Problem	Probable Cause	Solution
My compound is streaking badly on the TLC plate and won't move off the baseline of the column.	The basic amine is strongly and irreversibly binding to the acidic sites on the silica gel.	Always add a basic modifier like triethylamine or ammonia to your eluent system. Start with 0.5% triethylamine in your DCM/Methanol mobile phase.
I have two very close spots on my TLC plate that I cannot separate.	The polarity of the eluent is not optimized for separating the target compound from a closely related impurity.	Try a different solvent system. For example, switch from DCM/Methanol to Ethyl Acetate/Hexanes (with triethylamine) to alter the selectivity of the separation.

Part 3: Workflow Visualization

The following diagrams illustrate the logical flow of the purification processes described above.

Caption: High-level purification workflow.

Caption: The acid-base extraction cycle.

Part 4: Purity Verification

Q: How do I confirm the chemical and chiral purity of my final product?

A: A combination of analytical techniques is essential for final verification.

• Chemical Purity: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) are ideal for detecting and quantifying chemical impurities.[1][11] Nuclear Magnetic Resonance (¹H NMR) spectroscopy can confirm the structure and detect impurities if they are present at levels >1%.

• Chiral Purity (Enantiomeric Excess): The most reliable method is HPLC on a chiral stationary phase column . This specialized column can separate the two enantiomers, allowing you to integrate the peak areas to calculate the enantiomeric excess (e.e.).

References

• Peprna, P., et al. (2021). Chiral Vicinal Diamines Derived from Mefloquine. The Journal of Organic Chemistry. [Link]

• Google Patents. (n.d.). Method for the distillative purification of ethylenediamine (eda).

• Wikipedia. (n.d.). Acid–base extraction. Retrieved February 13, 2024, from [Link]

• Google Patents. (n.d.). Diamine purification method.

• Masuda, Y., & Fu, G. C. (n.d.). Synthesis of Chiral Diamine Ligands for Nickel-catalyzed Asymmetric Cross-couplings. Organic Syntheses. [Link]

• Sui, J., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. RSC Publishing. [Link]

• PubMed. (2024). Analytical determination of ethylenediamine impurity in tripelennamine hydrochloride by gas chromatography-mass spectrometry. [Link]

• Peprna, P., et al. (2021). Chiral Vicinal Diamines Derived from Mefloquine. PMC. [Link]

• PubChem. (n.d.). 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl. Retrieved February 13, 2024, from [Link]

• Organic Syntheses. (n.d.). (1r,2r)-(+)- and (1s,2s)-(−)- 1,2-diphenyl-1,2-ethylenediamine. Retrieved February 13, 2024, from [Link]

• YouTube. (2020). Acid-Base Extraction Tutorial. [Link]

• University of Colorado Boulder. (n.d.). Liquid/liquid Extraction. Retrieved February 13, 2024, from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved February 13, 2024, from [Link]

• University of Waterloo. (n.d.). What is an Acid and Base Extraction?. Retrieved February 13, 2024, from [Link]

• SciSpace. (2013). Impurities in Pharmaceuticals- A Review. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Chiral resolution - Wikipedia [en.wikipedia.org]
• 8. Chiral Vicinal Diamines Derived from Mefloquine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Analytical determination of ethylenediamine impurity in tripelennamine hydrochloride by gas chromatography-mass spectrometry using phthalaldehyde as the derivatizing agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions when using (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Technical Support Center: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Welcome to the technical resource center for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. This guide is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot experiments involving this versatile chiral ligand. Our focus is on practical, field-tested advice to help you minimize side reactions, maximize yield, and achieve high enantioselectivity.

Chiral vicinal diamines are foundational building blocks in modern asymmetric synthesis, serving as highly effective ligands for a multitude of catalytic transformations.[1] Their ability to create a well-defined chiral environment around a metal center is crucial for controlling the stereochemical outcome of reactions.[2] However, the bifunctional nature of the diamine moiety, coupled with its reactivity, can lead to specific challenges. This guide provides direct answers to common issues encountered in the lab.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a question-and-answer format, providing insights into the root causes and actionable solutions.

Q1: My reaction suffers from low yield and incomplete conversion. What are the likely causes and how can I fix it?

Low yields are often multifactorial, stemming from reagent impurity, catalyst deactivation, or suboptimal conditions.

Potential Causes & Step-by-Step Solutions:

• Reagent Integrity and Purity:

  • Cause: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, like many amines, is susceptible to degradation through oxidation and reaction with atmospheric carbon dioxide. Impurities can poison sensitive catalysts.

  • Solution Protocol:

    • Verify Purity: Before use, confirm the structural purity of the diamine via ¹H and ¹³C NMR.

    • Confirm Enantiomeric Excess (e.e.): Use chiral HPLC to ensure the enantiomeric purity has not been compromised during storage.

    • Proper Handling: Always handle the diamine under an inert atmosphere (Argon or Nitrogen).[3] Use freshly distilled, degassed solvents.

• Catalyst Deactivation:

  • Cause: The active catalytic species may be deactivated by dissociated ligands or through competing side reactions. In some catalytic cycles, such as asymmetric transfer hydrogenation, dissociation of the diamine ligand can lead to inactive metal species.[4]

  • Solution Protocol:

    • Optimize Ligand-to-Metal Ratio: The stoichiometry is critical. An excess of the diamine ligand may be required to maintain the active catalyst concentration. Start with a systematic screen of this ratio.

    • Temperature Control: Excessive heat can accelerate catalyst decomposition. Determine the optimal temperature range for your specific reaction, balancing reaction rate with catalyst stability.

• Suboptimal Reaction Conditions:

  • Cause: Solvent polarity, concentration, and choice of base can dramatically influence reaction rates and pathways.[5]

  • Solution Protocol:

    • Solvent Screening: The choice of solvent can affect the solubility of reagents and the stability of intermediates. Screen a range of aprotic solvents (e.g., THF, Dioxane, Toluene, DCM). Non-polar solvents are often preferred in Buchwald-Hartwig reactions to suppress side reactions like hydrodehalogenation.[5]

    • Concentration Effects: Run reactions at different concentrations. Highly dilute conditions may slow the desired reaction, while highly concentrated conditions might favor bimolecular side reactions.

Below is a troubleshooting workflow to diagnose the cause of low reaction yields.

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am observing poor enantioselectivity in my asymmetric reaction. How can I improve it?

Poor enantioselectivity indicates that the chiral environment created by the diamine ligand is not effectively discriminating between the two possible transition states leading to the R and S enantiomers.

Potential Causes & Step-by-Step Solutions:

• Incorrect Ligand-to-Metal Ratio:

  • Cause: An insufficient amount of the chiral ligand can leave some of the metal uncoordinated, allowing a non-selective background reaction to occur.

  • Solution: Screen ligand-to-metal ratios from 1:1 to 1.5:1 or higher. The optimal ratio ensures the formation of the desired chiral catalytic species.

• Solvent Effects:

  • Cause: Coordinating solvents can compete with the chiral ligand for binding sites on the metal center, disrupting the chiral pocket. Solvent polarity can also influence the stability of the diastereomeric transition states.

  • Solution: Evaluate a range of solvents with varying polarities and coordinating abilities. Non-coordinating solvents like toluene or dichloromethane are often good starting points.

• Temperature:

  • Cause: Higher temperatures can provide enough energy to overcome the small activation energy difference between the two diastereomeric transition states, leading to lower enantioselectivity.

  • Solution: Perform the reaction at lower temperatures (e.g., 0 °C, -20 °C, or even -78 °C). While this may slow the reaction rate, it often significantly improves the enantiomeric excess.

Data Summary for Optimization:

Parameter	Range to Investigate	Rationale
Temperature	-78 °C to 40 °C	Lower temperatures increase the energy gap between diastereomeric transition states, enhancing selectivity.
Solvent	Toluene, THF, Dioxane, CH₂Cl₂, MeCN	Solvent polarity and coordinating ability can alter the conformation and efficacy of the chiral catalyst.[5]
Ligand:Metal Ratio	1:1 to 1.5:1	Ensures complete formation of the active chiral catalyst and prevents background uncatalyzed reactions.
Base (if applicable)	K₂CO₃, Cs₂CO₃, NaOt-Bu	The nature and strength of the base can influence catalyst activity and selectivity.

Q3: My analysis shows several unexpected byproducts. What are the most common side reactions and how can I prevent them?

The two primary amine groups on the diamine are both nucleophilic, which can lead to several predictable side reactions.

Common Side Reactions and Mitigation Strategies:

• Di-substitution (Over-reaction):

  • Mechanism: In reactions like N-arylation or N-alkylation, both amine groups on the diamine can react with the electrophile, especially if the electrophile is used in excess.

  • Prevention:

    • Control Stoichiometry: Use the diamine in slight excess relative to the electrophile.

    • Slow Addition: Add the limiting reagent slowly via syringe pump to maintain its low concentration, favoring mono-substitution.

    • Protecting Groups: For selective mono-functionalization, one of the amine groups can be temporarily protected (e.g., as a Boc carbamate), followed by deprotection after the reaction.

• Oxidative Degradation:

  • Mechanism: The electron-rich amine groups can be sensitive to oxidation, especially in the presence of certain metal catalysts and atmospheric oxygen. This can lead to the formation of imines or other degradation products.

  • Prevention:

    • Inert Atmosphere: Rigorously exclude air from the reaction by using Schlenk techniques or a glovebox.

    • Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or through freeze-pump-thaw cycles.

• Hydrodehalogenation:

  • Mechanism: In palladium-catalyzed cross-coupling reactions, a common side reaction is the replacement of a halide on the aromatic substrate with a hydrogen atom. This can be exacerbated by certain solvents and reaction conditions.[5]

  • Prevention:

    • Solvent Choice: Avoid highly polar, coordinating solvents like NMP or DMAc where this side reaction can be prominent.[5]

    • Catalyst/Ligand Choice: Select a palladium precursor and ligand system known to favor reductive elimination of the desired product over competing pathways.

The diagram below illustrates the desired reaction pathway versus common side reactions.

Caption: Competing reaction pathways.

Frequently Asked Questions (FAQs)

Q: How should I properly store (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine? A: The compound should be stored in a tightly sealed container under an inert atmosphere, such as argon or nitrogen, to prevent reaction with air and moisture.[3] It is best kept in a cool, dark, and dry place. For long-term storage, refrigeration is recommended.

Q: What are the primary applications for this chiral diamine? A: It is primarily used as a chiral ligand in asymmetric catalysis. Its structure is valuable for creating catalysts used in reactions such as asymmetric transfer hydrogenation, C-N and C-C cross-coupling reactions, and other enantioselective transformations where a C₂-symmetric or unsymmetric vicinal diamine is required.[1][6]

Q: How can I verify the purity of the diamine before my experiment? A: A combination of techniques is recommended. Use ¹H and ¹³C NMR spectroscopy to confirm the chemical structure and identify any organic impurities. To verify the enantiomeric purity (e.g., >99% e.e.), chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is the standard method.

Q: What solvents are generally compatible with this diamine? A: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is soluble in a wide range of common organic solvents, including dichloromethane (DCM), tetrahydrofuran (THF), toluene, and ethyl acetate. However, the optimal solvent is highly dependent on the specific reaction. For instance, in amide coupling reactions, solvents like DCM or DMF are common, but greener alternatives are being evaluated.[7] In cross-coupling, less polar solvents like toluene or dioxane are often preferred to minimize side reactions.[5]

References

• Application Notes and Protocols: Handling and Storage of Chiral Diaminodiols. Benchchem.
• Synthesis of Chiral Diamine Ligands for Nickel-catalyzed Asymmetric Cross-couplings of Alkylchloroboronate Esters with. Organic Syntheses.
• Chiral Vicinal Diamines for Asymmetric Synthesis. Sigma-Aldrich.
• Manganese-Promoted Electrochemical Imino-Pinacol Coupling to Access Vicinal Diamines. The Journal of Organic Chemistry - ACS Publications.
• Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. ChemRxiv.
• Synthesis of Heterocyclic Chiral Diamines and Use of Diamine-Based Chiral Guanidines to Determine Enantiopurity of Amino Acids. University of Toronto TSpace Repository.
• Chiral diamines in asymmetric synthesis. UCL Discovery.
• Synthesis of a Chiral Diamine Ligand Library. ResearchGate.
• (S)-1-(2,5-Dichlorophenyl)ethanamine. Sigma-Aldrich.
• Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ChemRxiv.
• How do I avoid side reactions while doing this peptide coupling reaction?. Reddit.
• 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl. PubChem.
• ETHANE-1,2-DIAMINE. Ataman Kimya.
• 1-(3,4-Dichlorophenyl)ethane-1,2-diamine. Smolecule.
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry (RSC Publishing).
• Enhancing Catalytic Efficiency with (1S,2S)-(-)-1,2-Diphenylethanediamine Ligands. Ningbo Inno Pharmchem Co., Ltd.

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Chiral diamines in asymmetric synthesis - UCL Discovery [discovery.ucl.ac.uk]
• 7. Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Enhancing Storage Stability of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine Solutions

This technical support guide is designed for researchers, scientists, and drug development professionals working with (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. Our goal is to provide you with in-depth technical information and practical troubleshooting advice to ensure the stability and integrity of your solutions during storage and experimentation.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine solutions.

Q1: What are the primary factors that can cause the degradation of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine solutions?

A1: The stability of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in solution is primarily influenced by four factors:

• Oxidation: Exposure to atmospheric oxygen can lead to the formation of colored degradation products. Aromatic amines are susceptible to oxidation, which can be accelerated by the presence of metal ions.

• Moisture: This compound is sensitive to moisture. The presence of water can facilitate hydrolytic degradation pathways.

• Light: Exposure to UV or visible light can induce photolytic degradation, leading to the formation of radical species and subsequent decomposition.

• Temperature: Elevated temperatures accelerate the rate of all chemical degradation pathways.

Q2: What is the recommended solvent for dissolving and storing (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine?

A2: For general use, high-purity, anhydrous aprotic solvents are recommended. Solvents such as anhydrous acetonitrile, tetrahydrofuran (THF), or dichloromethane are suitable choices. It is crucial to use solvents with low water content to minimize hydrolysis.

Q3: What are the ideal storage conditions for solutions of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine?

A3: To maximize the shelf-life of your solutions, we recommend the following storage conditions:

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.

• Temperature: Store at low temperatures, ideally refrigerated (2-8 °C). For long-term storage, freezing (-20 °C or below) may be considered, though repeated freeze-thaw cycles should be avoided.

• Container: Use amber glass vials with tight-fitting seals to protect from light and prevent solvent evaporation and moisture ingress.

• Concentration: Prepare solutions at the desired working concentration immediately before use whenever possible. If storage is necessary, higher concentrations are generally more stable than highly diluted solutions.

Q4: I've noticed a color change in my diamine solution (e.g., yellowing or browning). What does this indicate?

A4: A color change in your solution is a common indicator of degradation, most likely due to oxidation. Aromatic amines can oxidize to form colored quinone-imine species and other polymerized products.[1] If you observe a color change, it is advisable to verify the purity of the solution using an appropriate analytical method, such as HPLC, before proceeding with your experiment.

Q5: Can I use antioxidants to improve the stability of my (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine solution?

A5: Yes, the addition of antioxidants can be an effective strategy to inhibit oxidative degradation. Common antioxidants for amine-containing pharmaceuticals include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and propyl gallate.[2] The choice and concentration of the antioxidant should be carefully evaluated to ensure it does not interfere with your downstream applications. A typical starting concentration for BHT or BHA is in the range of 0.01-0.1% (w/v).

II. Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered during the storage and use of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine solutions.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Unexpected peak in HPLC/GC analysis	Degradation of the diamine.	1. Confirm the identity of the new peak using mass spectrometry (MS).2. Review your storage and handling procedures. Ensure the use of an inert atmosphere, protection from light, and appropriate temperature control.3. Prepare a fresh solution and re-analyze.
Decreased peak area of the diamine in chromatographic analysis	Degradation or precipitation of the compound.	1. Visually inspect the solution for any precipitate. If present, gently warm the solution and sonicate to attempt redissolution.2. If no precipitate is visible, degradation is likely. Prepare a fresh solution and implement the recommended storage conditions.3. Verify the accuracy of your analytical method, including sample preparation and injection volume.
Poor peak shape (tailing or fronting) in HPLC analysis	Interaction with active sites on the column; inappropriate mobile phase pH.	1. For this basic compound, add a basic modifier (e.g., 0.1% diethylamine or triethylamine) to the mobile phase to improve peak shape.2. Ensure the column is properly equilibrated with the mobile phase.3. Consider using a column with a highly inert stationary phase.
Inconsistent experimental results	Degradation of the diamine solution leading to lower effective concentration.	1. Always use freshly prepared solutions for critical experiments.2. If using a stored solution, perform a quick purity check (e.g., by TLC or HPLC) before use.3. Ensure all other experimental parameters are well-controlled.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments related to the stability and analysis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine solutions.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes how to prepare a stock solution with enhanced stability for short- to medium-term storage.

• Materials:

  • (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

  • Anhydrous acetonitrile (or other suitable aprotic solvent)

  • Butylated hydroxytoluene (BHT)

  • Amber glass vial with a PTFE-lined cap

  • Source of inert gas (argon or nitrogen)

• Procedure:

  • Weigh the desired amount of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and BHT (e.g., to a final concentration of 0.05% w/v) into the amber glass vial.

  • Add the required volume of anhydrous acetonitrile to achieve the desired concentration.

  • Gently swirl or sonicate the vial to ensure complete dissolution.

  • Purge the headspace of the vial with a gentle stream of inert gas for 1-2 minutes.

  • Immediately and tightly seal the vial with the PTFE-lined cap.

  • Wrap the cap with parafilm for an extra layer of protection against moisture and air ingress.

  • Store the vial in a refrigerator (2-8 °C), protected from light.

Protocol 2: HPLC Method for Purity and Enantiomeric Purity Assessment

This protocol provides a starting point for the analysis of the purity and enantiomeric excess of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. Method optimization may be required for your specific instrumentation and sample matrix.

• Instrumentation and Columns:

  • High-Performance Liquid Chromatograph (HPLC) with a UV detector.

  • Chiral Stationary Phase: Polysaccharide-based column (e.g., Chiralpak® AD-H, or equivalent).

• Chromatographic Conditions:

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA) with a small amount of a basic modifier. A typical starting condition is 90:10 (v/v) n-Hexane:IPA + 0.1% Diethylamine (DEA).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in the mobile phase at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a working concentration of approximately 0.1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Determine the chemical purity by calculating the area percentage of the main peak relative to the total area of all peaks.

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Protocol 3: GC-MS Method for Identification of Degradation Products

This protocol can be used to identify potential volatile and semi-volatile degradation products.

• Instrumentation and Columns:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

  • Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• GC Conditions:

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (split ratio 50:1).

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-450.

• Sample Preparation:

  • Dilute the diamine solution in a suitable volatile solvent (e.g., dichloromethane or methanol) to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Identify potential degradation products by comparing the obtained mass spectra with spectral libraries (e.g., NIST).

IV. Visualizations

Degradation Pathway of Aromatic Diamines

Caption: Potential degradation pathways for aromatic diamines.

Troubleshooting Workflow for Purity Analysis

Caption: Workflow for troubleshooting purity analysis issues.

V. References

• p-Phenylenediamine - CIR Report Data Sheet. (2024, January 8). Cosmetic Ingredient Review. [Link]

• Drug formulations using water soluble antioxidants. (n.d.). Google Patents.

Sources

• 1. cir-safety.org [cir-safety.org]
• 2. contractpharma.com [contractpharma.com]

Technical Support Center: Overcoming Cyclization Challenges with (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Welcome to the technical support resource for researchers, scientists, and drug development professionals utilizing (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in challenging cyclization reactions. This guide is structured to provide practical, field-tested insights into overcoming common experimental hurdles. While direct literature on this specific diamine in cyclization is emerging, the principles outlined here are derived from extensive experience with structurally analogous chiral 1,2-diamines and foundational concepts in asymmetric catalysis.

Introduction to (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in Asymmetric Cyclization

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral vicinal diamine, a class of ligands renowned for its efficacy in a multitude of asymmetric transformations.[1][2] The presence of the dichlorophenyl group introduces specific steric and electronic properties that can be leveraged to induce high stereoselectivity in the formation of cyclic molecules. However, these same properties can present unique challenges in reaction optimization. This guide aims to provide a systematic approach to troubleshooting and maximizing the potential of this valuable catalytic tool.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the application of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and its metal complexes in cyclization reactions.

Q1: My cyclization reaction is showing low or no yield. What are the primary factors to investigate?

A: Low or no yield in a cyclization reaction can stem from several sources. A primary consideration is the stability and activity of the in-situ formed catalyst. The coordination of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine to a metal precursor (e.g., Palladium, Rhodium, Iridium) is a critical step that can be influenced by solvent choice, temperature, and the presence of coordinating additives.[1] It's also crucial to consider the inherent reactivity of your substrate. Steric hindrance near the reactive sites can significantly slow down or prevent the desired cyclization.

Q2: I'm observing poor enantioselectivity (low ee%) in my cyclization. How can the dichlorophenyl group on the ligand influence this?

A: The 2,5-dichloro substitution on the phenyl ring of the diamine ligand plays a crucial role in defining the chiral environment of the catalytic active site. Both electronic and steric effects are at play. Electron-withdrawing substituents, like chlorine, can impact the electronic properties of the metal center, which in turn can influence the rate and selectivity of the reaction.[3][4] Sterically, the chlorine atoms can create a more defined chiral pocket, but if mismatched with the substrate, can lead to poor stereochemical communication. It is also important to ensure the chiral purity of the ligand itself.

Q3: I am struggling with reproducibility between batches. What are the likely culprits?

A: Poor reproducibility in asymmetric catalysis is a common challenge and often points to sensitivity to reaction conditions.[5] Key areas to scrutinize include:

• Atmosphere Control: Ensure truly inert conditions, as oxygen can degrade both the ligand and the catalyst.

• Solvent Quality: Use freshly distilled, anhydrous solvents. Trace amounts of water can hydrolyze the catalyst or interfere with the reaction.

• Reagent Purity: The purity of the substrate and any additives should be high and consistent.

• Temperature Control: Precise and consistent temperature is critical. Even small fluctuations can impact enantioselectivity.

Q4: Could the substrate itself be the issue in my low-yield cyclization?

A: Absolutely. The structure of the substrate is a key determinant of success in any cyclization reaction.[6] Factors to consider include:

• Ring Strain: The formation of highly strained rings (e.g., small or medium rings) can be thermodynamically and kinetically challenging.

• Conformational Flexibility: A highly flexible substrate may have a higher entropic barrier to cyclization, as it needs to adopt a specific conformation for the reaction to occur.

• Competing Reaction Pathways: The substrate may have other reactive sites that lead to undesired side reactions.

Troubleshooting Guides

Issue 1: Low Reaction Yield

Low yield is a frustrating but common issue. The following systematic approach can help diagnose and solve the problem.

Caption: A systematic workflow for troubleshooting low reaction yields.

Parameter	Potential Problem	Suggested Solutions
Catalyst Loading	Insufficient catalyst to drive the reaction to completion.	Increase catalyst loading incrementally (e.g., from 1 mol% to 5 mol%).
Metal Precursor	The chosen metal precursor may not be optimal for forming the active catalyst with the diamine ligand.	Experiment with different metal sources (e.g., Pd(OAc)₂, Pd₂(dba)₃).
Solvent	The solvent may not be optimal for solubility or may be coordinating to the metal center, inhibiting catalysis.	Screen a range of anhydrous solvents with varying polarity (e.g., Toluene, Dioxane, THF).
Temperature	The reaction may have a high activation energy.	Increase the reaction temperature. Conversely, for exothermic reactions that may be degrading the catalyst, try lowering the temperature.
Additives	An acid or base may be required to facilitate a key step in the catalytic cycle.	For reactions involving deprotonation, consider adding a non-coordinating base. For reactions that may generate basic byproducts, a mild acid additive could be beneficial.

Issue 2: Low Enantioselectivity (ee%)

Achieving high enantioselectivity is the primary goal of asymmetric catalysis. Low ee% indicates a problem with the transfer of chirality from the ligand to the product.

Caption: A workflow for diagnosing and improving low enantioselectivity.

Parameter	Potential Problem	Suggested Solutions
Temperature	Higher temperatures can lead to a decrease in enantioselectivity by allowing for non-selective background reactions or increased catalyst flexibility.	Run the reaction at a lower temperature (e.g., room temperature, 0 °C, or -20 °C).
Solvent	The solvent can influence the conformation of the catalyst-substrate complex.	Screen a variety of solvents. A less coordinating solvent may result in a more rigid and selective catalytic environment.
Ligand-to-Metal Ratio	An incorrect ligand-to-metal ratio can lead to the formation of less selective catalytic species.	Vary the ligand-to-metal ratio (e.g., 1:1, 1.1:1, 1.2:1) to find the optimal stoichiometry.
Substrate Concentration	High concentrations can sometimes favor background, non-catalyzed reactions.	Run the reaction at a lower concentration.
Additives	Certain additives can interact with the catalyst and affect the chiral environment.	If additives are used, screen different types or consider if they are necessary.

Experimental Protocols

General Protocol for a Palladium-Catalyzed Intramolecular Heck-Type Cyclization

• Catalyst Pre-formation (Optional but Recommended):

  • In a glovebox, to an oven-dried vial, add the Palladium precursor (e.g., Pd(OAc)₂, 1 mol%) and (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (1.1 mol%).

  • Add anhydrous, degassed solvent (e.g., Toluene) and stir at room temperature for 30-60 minutes.

• Reaction Setup:

  • To a separate oven-dried reaction vessel under an inert atmosphere (Argon or Nitrogen), add the substrate (1.0 equiv).

  • Add a suitable base (e.g., K₂CO₃, 2.0 equiv).

  • Dissolve the substrate and base in the chosen anhydrous, degassed solvent.

• Initiation and Monitoring:

  • Transfer the pre-formed catalyst solution to the reaction vessel via syringe.

  • Heat the reaction to the desired temperature (e.g., 80-100 °C).

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool to room temperature.

  • Filter the reaction mixture through a pad of celite to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Chiral Analysis:

  • Determine the enantiomeric excess (ee%) of the product using chiral HPLC or SFC.

References

• BenchChem. (2025).
• Effect of Ligand Substituents on Spectroscopic and Catalytic Properties of Water-Compatible Cp*Ir- (pyridinylmethyl). (2024). Inorganic Chemistry.
• Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium C
• Asymmetric hydroamination catalyzed by a new chiral zirconium system: reaction scope and mechanism. (n.d.).
• Ligand and substrate effects during Pd-catalyzed cyclizations of alkyne-tethered cyclohexadienones. (2013). PubMed.
• Ligand Effects in Homogeneous Au C
• Chirality-matched catalyst-controlled macrocycliz
• Asymmetric Nazarov Cyclizations Catalyzed by Chiral-
• Asymmetric Cycloaddition and Cyclization Reactions Catalyzed by Chiral N , N ′-Dioxide–Metal Complexes. (n.d.). Request PDF.
• BenchChem. (2025).
• Optimization of Metal-Catalyzed and Radical Cyclization Reaction... (n.d.).
• Catalytic asymmetric synthesis of 1,2-diamines. (2024). RSC Publishing.
• Transition-metal catalyzed cyclization reactions. (2022).
• Optimization of intramolecular cyclization reaction. (n.d.).
• Metal-Catalyzed Cyclization Reactions. (n.d.). Thieme Chemistry.
• 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl. (n.d.). PubChem.
• N1-(2,3-Dichlorophenyl)ethane-1,2-diamine. (n.d.). PubChem.
• Beyond Gold: Exploring Acid-Promoted Cyclization in Organic Chemistry. (2025).
• Asymmetric Catalysis (Enantioselective Catalysis)
• HETEROGENEOUS ASYMMETRIC CATALYSTS: Strategies for Achieving High Enantioselection. (2005). Annual Reviews.
• Effect of Ligand Substituents on Spectroscopic and Catalytic Properties of Water-Compatible Cp*Ir-(pyridinylmethyl)sulfonamide-Based Transfer Hydrogenation Catalysts. (2024).
• Asymmetric reactions_synthesis. (n.d.).
• (1s)-1-(2,5-dichlorophenyl)ethanamine hydrochloride. (n.d.). ChemicalBook.
• Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. (a)... (n.d.).
• ETHANE-1,2-DIAMINE. (n.d.).

Sources

• 1. Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Ligand and substrate effects during Pd-catalyzed cyclizations of alkyne-tethered cyclohexadienones - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolution of racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine to isolate the (1S) isomer

Technical Support Center: Resolution of Racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Welcome to the technical support guide for the chiral resolution of 1-(2,5-Dichlorophenyl)ethane-1,2-diamine. This document provides in-depth guidance, experimental protocols, and troubleshooting advice for researchers and drug development professionals aiming to isolate the (1S)-enantiomer from its racemic mixture. The methodologies described herein are grounded in established principles of stereochemistry and validated through common laboratory practices.

Introduction: The Criticality of Chirality

In pharmaceutical sciences, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, often exhibit profoundly different pharmacological and toxicological profiles. Isolating the desired enantiomer is a critical step in drug development to ensure safety and efficacy. This guide focuses on the classical and industrially scalable method of diastereomeric salt formation to resolve racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a key intermediate in various synthetic pathways.

The fundamental principle of this resolution technique is the reaction of a racemic base, such as (±)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, with a single enantiomer of a chiral acid.[1][2] This reaction creates a pair of diastereomeric salts. Unlike enantiomers, which share identical physical properties, diastereomers possess distinct characteristics, most notably different solubilities in a given solvent system.[1][2][3] This solubility difference is the cornerstone of their separation by fractional crystallization.[1]

Frequently Asked Questions (FAQs)

Q1: What is the first step in developing a resolution protocol for a new racemic amine?

The initial and most critical step is the selection of an appropriate chiral resolving agent. For primary amines, chiral carboxylic acids are the most common choice.[1] Tartaric acid is an excellent starting point due to its availability, low cost, and extensive documentation as a successful resolving agent for a wide range of amines.[3] The choice between D-(-)-tartaric acid or L-(+)-tartaric acid will determine which enantiomer of the amine preferentially crystallizes. This is an empirical process and often requires screening. To isolate the (1S)-amine, one would typically start by screening both enantiomers of tartaric acid.

Q2: My diastereomeric salt fails to crystallize from the solution. What are the common causes and solutions?

This is a common issue often related to solvent choice and supersaturation.

• Inappropriate Solvent: The chosen solvent may be too good, keeping both diastereomeric salts fully dissolved. Conversely, a very poor solvent might cause both to precipitate non-selectively.

• Solution: A solvent screening is highly recommended. Start with polar protic solvents like methanol or ethanol, and consider mixtures (e.g., methanol/water, ethanol/acetone) to fine-tune solubility.

• Troubleshooting Steps:

  • Concentrate the Solution: Carefully evaporate some of the solvent to increase the concentration of the salts.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod below the solvent line or adding a seed crystal if available.

  • Slow Cooling: Allow the solution to cool to room temperature slowly, then transfer to an ice bath or refrigerator for several hours to maximize crystal formation.[1]

Q3: The enantiomeric excess (e.e.) of my isolated amine is low. How can I improve it?

Low enantiomeric excess indicates that the precipitated salt was not diastereomerically pure.

• Cause: The more soluble diastereomer may have co-precipitated with the less soluble one.

• Solution: Recrystallization is the key. Dissolve the filtered diastereomeric salt in a minimum amount of the hot original solvent system and allow it to cool slowly again. This process enriches the solid phase with the less soluble diastereomer. It may be necessary to perform multiple recrystallizations, monitoring the optical purity at each stage, to achieve the desired e.e.

Q4: How do I determine the enantiomeric excess and confirm the absolute configuration of my product?

• Enantiomeric Excess (e.e.): The most reliable method is Chiral High-Performance Liquid Chromatography (Chiral HPLC).[1] The amine sample is run on a chiral stationary phase (CSP), which separates the two enantiomers, allowing for their quantification. Polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®) are often effective for this class of compounds.[4][5]

• Absolute Configuration: While the resolution process separates enantiomers, it does not inherently assign the absolute configuration. This must be determined independently by methods such as X-ray crystallography of the diastereomeric salt crystal, or by comparing the sign of the specific rotation of your product to a known literature value for the (1S)-isomer if available.

Q5: After isolating the desired (1S)-isomer, can I recover the (1R)-isomer?

Yes. The (1R)-isomer remains enriched in the mother liquor (the filtrate from the first crystallization) as the more soluble diastereomeric salt.[1] To recover it, evaporate the solvent from the mother liquor, liberate the free amine with a strong base (like NaOH), and extract it. This recovered amine will be enriched in the (1R)-enantiomer and can be further purified or resolved using the opposite enantiomer of the resolving agent (e.g., D-(-)-tartaric acid).

Core Experimental Protocol: Resolution with L-(+)-Tartaric Acid

This protocol provides a robust starting point for the resolution of racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine. Optimization of solvent, temperature, and stoichiometry is expected.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Notes
Racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine	205.09	The substrate to be resolved.
L-(+)-Tartaric Acid	150.09	Chiral resolving agent.
Methanol (Anhydrous)	-	Solvent for crystallization.
Sodium Hydroxide (NaOH) Solution (e.g., 2 M)	-	For liberation of the free amine.
Dichloromethane (DCM) or Ethyl Acetate	-	Extraction solvent.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate	-	Drying agent.

Workflow Diagram

Caption: Experimental workflow for chiral resolution.

Step-by-Step Procedure

Part 1: Diastereomeric Salt Formation

• Dissolution: In an Erlenmeyer flask, dissolve the racemic 1-(2,5-Dichlorophenyl)ethane-1,2-diamine (1.0 eq.) in a minimum amount of warm methanol. In a separate flask, dissolve L-(+)-tartaric acid (start with 0.5-0.6 eq.) in warm methanol.[1]

  • Expert Insight: Using a substoichiometric amount of the resolving agent (0.5-1.0 eq.) is crucial. This ensures that only one enantiomer preferentially forms the salt, leading to a more efficient separation.[3]

• Mixing: Slowly add the tartaric acid solution to the amine solution with continuous stirring.

• Crystallization: Allow the mixture to cool gradually to room temperature. The flask should be left undisturbed to promote the formation of well-defined crystals. To maximize yield, the flask can then be placed in an ice bath for 1-2 hours.[1][6]

• Isolation: Collect the precipitated crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold methanol to remove any adhering mother liquor.

  • Crucial Step: Retain the filtrate (mother liquor) if recovery of the (1R)-enantiomer is desired.

Part 2: Liberation of the Enantiomerically Enriched Amine

• Suspension: Transfer the collected crystals to a separatory funnel and suspend them in deionized water.

• Basification: Add 2 M sodium hydroxide solution dropwise while swirling until all the solid has dissolved and the aqueous solution is distinctly basic (verify with pH paper, pH > 11).[6] This step converts the amine salt back to the free amine, which is typically insoluble in water.

• Extraction: Extract the liberated amine from the aqueous solution using an organic solvent like dichloromethane or ethyl acetate (3 x 30 mL).[7]

• Drying & Evaporation: Combine the organic extracts and dry them over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

• Analysis: Determine the yield and assess the enantiomeric excess using Chiral HPLC.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Action(s)
Oily Precipitate Forms Instead of Crystals	Solvent is too nonpolar; cooling was too rapid; impurities present.	1. Try a more polar solvent system (e.g., increase methanol content).2. Re-heat to dissolve the oil and allow for very slow cooling.3. Ensure the starting racemic amine is of high purity.
Yield is Consistently Low (<20%)	Suboptimal resolving agent-to-amine ratio; poor choice of solvent; incomplete precipitation.	1. Vary the equivalents of tartaric acid (e.g., try 0.5, 0.7, and 1.0 eq.).2. Screen alternative solvents (ethanol, isopropanol, acetonitrile).3. Increase cooling time at low temperature.
Enantiomeric Excess Plateaus at <95%	The solubilities of the two diastereomeric salts are too similar in the chosen solvent.	1. Perform additional recrystallizations of the salt.2. Screen for a different solvent system that may offer better solubility differentiation.3. Consider screening a different class of resolving agent.
Difficulty Breaking the Emulsion during Extraction	Vigorous shaking; high concentration of amine salt.	1. Use gentle, swirling inversions instead of vigorous shaking.2. Add a small amount of brine (saturated NaCl solution) to help break the emulsion.

Underlying Principles of Separation

The success of this classical resolution hinges on the formation of diastereomers with differential solubility. The interaction between the chiral amine and the chiral acid creates a unique 3D structure for each salt, leading to different crystal lattice energies and, consequently, different solubilities.

Caption: Formation of diastereomeric salts.

By carefully selecting the resolving agent and crystallization solvent, this difference can be maximized, allowing for the effective isolation of one diastereomer through precipitation.[3] The subsequent liberation step is a simple acid-base reaction that regenerates the optically pure amine without affecting its stereocenter.[6]

References

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Available from: [Link]

• Soares, C. M., Pereira, E. B., Zaca, J. J., & Rodrigues, A. E. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(12), 1845-1855. Available from: [Link]

• Masuda, Y., & Fu, G. C. (2019). Synthesis of Chiral Diamine Ligands for Nickel-catalyzed Asymmetric Cross-couplings of Alkylchloroboronate Esters with Alkylzincs: (1R,2R)-N,N'-Dimethyl-1,2-bis(2-methylphenyl)-1,2-diaminoethane. Organic Syntheses, 96, 245-261. Available from: [Link]

• Fogassy, E., Nógrádi, M., Kozma, D., & Egri, G. (2006). Recent Developments in Optical Resolution. Organic & Biomolecular Chemistry, 4(17), 3011-3030. Available from: [Link]

• Google Patents. (1988). Process for optical resolution of metamphetamine. HU212667B.

• St. Paul's Cathedral Mission College. (n.d.). Resolution of Racemic Modifications. Available from: [Link]

• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. Organic Chemistry I Laboratory Manual. Available from: [Link]

• Chemistry LibreTexts. (2022). 6.8: Resolution (Separation) of Enantiomers. Available from: [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Application Note. Available from: [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Available from: [Link]

• HPLC.eu. (n.d.). Chiral Columns. Available from: [Link]

• Modular synthesis of chiral 1,2-dihydropyridines via Mannich/Wittig/cycloisomerization sequence that internally reuses waste. (2021). Nature Communications. Available from: [Link]

• Science Learning Center, University of Michigan-Dearborn. (n.d.). Resolution of a Racemic Mixture. Available from: [Link]

• Lomsugarit, S., & Ward, T. J. (2015). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International, 28(1). Available from: [Link]

• Google Patents. (1969). Process for isolation of 2,5-dichlorophenol from an isomeric mixture of.... US3462498A.

• ResearchGate. (n.d.). Chiral phase HPLC analysis of compounds 2-5 (220 nm). (A) CHIRALPAK.... Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

Addressing hygroscopic properties of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine hydrochloride

Technical Support Center: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine hydrochloride

A Guide to Managing Hygroscopic Properties in Research & Development

Welcome to the technical support guide for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine hydrochloride. As a Senior Application Scientist, I've designed this resource to provide you with both the theoretical understanding and the practical, field-tested protocols necessary to navigate the challenges posed by the hygroscopic nature of this compound. Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, is a critical variable that can significantly impact the physicochemical properties, stability, and ultimately, the therapeutic performance of pharmaceutical ingredients.[1][2] This guide will equip you to anticipate, identify, and mitigate these challenges, ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a significant concern for a hydrochloride salt like this one?

Hygroscopicity is the ability of a solid material to attract and hold water molecules from the surrounding environment.[2] For active pharmaceutical ingredients (APIs) and intermediates, this is not a trivial matter. Moisture absorption can lead to a cascade of undesirable physical and chemical changes.[3][4]

• Physical Changes: Moisture can act as a plasticizer, leading to caking, clumping, or even deliquescence (dissolving in the absorbed water), which severely impacts powder flow, handling, and accurate dosing.[2][3][4]

• Chemical Stability: The presence of water can accelerate chemical degradation pathways such as hydrolysis, potentially leading to the formation of impurities and a reduction in the active compound's assay.[2][5]

• Weight & Concentration: The most immediate issue in a research setting is the change in weight. If a compound absorbs, for example, 5% water by mass, any solution prepared based on the weight of the "wet" solid will have a 5% lower concentration than intended, compromising experimental accuracy.

Hydrochloride salts of amines are particularly susceptible to hygroscopicity due to the polar nature of the salt and the presence of functional groups that can form hydrogen bonds with water molecules.

Q2: How can I visually identify if my sample of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine hydrochloride has absorbed excessive moisture?

While quantitative analysis is definitive, visual inspection is the first line of defense. A dry, anhydrous sample should be a free-flowing crystalline powder. Signs of significant moisture uptake include:

• Caking or Clumping: Particles sticking together to form larger aggregates.[6]

• Gummy or Pasty Texture: The powder loses its friability and becomes sticky.[3]

• Appearance Change: A noticeable change from a crystalline solid to a wet or partially dissolved mass.

If you observe any of these signs, you should not assume the material's purity or weight is accurate. The immediate next step should be to quantify the water content.

Q3: What are the downstream consequences of using a moisture-laden sample in my synthesis or formulation work?

Using a sample with unknown water content can jeopardize your entire experiment. The consequences directly impact the pillars of drug development: quality, safety, and efficacy.

• Inaccurate Stoichiometry: In chemical synthesis, molar ratios will be incorrect, potentially leading to lower yields, incomplete reactions, and the formation of process-related impurities.

• Compromised Formulations: During formulation, excess moisture affects powder properties like flowability and compressibility, which is critical for creating uniform tablets or capsules.[7] It can also impact the stability and shelf-life of the final drug product.[8]

• Unreliable Analytical Data: When preparing analytical standards, an accurate weight is paramount. Using a hygroscopic compound without accounting for water content will lead to erroneously low potency or assay results.

Troubleshooting Guides & Protocols

This section provides actionable solutions to common problems encountered when working with hygroscopic materials.

Problem: My sample appears clumped and I suspect it has absorbed atmospheric moisture. What is the workflow for assessing and handling this material?

When the physical integrity of your sample is in doubt, a systematic approach is required to determine if it is still fit for use.

Caption: Decision tree for handling a potentially hygroscopic sample.

Karl Fischer titration is the industry-standard method for precise water quantification in pharmaceutical substances due to its accuracy, specificity, and speed.[5][9] It is far superior to "Loss on Drying" (LOD), which would also measure volatile solvents and could cause thermal degradation.

Principle: The method is based on a stoichiometric reaction between iodine and water. The endpoint is detected potentiometrically.

Methodology (Volumetric KF):

• Instrument Preparation: Add the appropriate Karl Fischer solvent (e.g., methanol-based) to the titration vessel and precondition the vessel by titrating with the KF reagent until it is "dry" (a stable, low-drift endpoint is reached).

• Sample Preparation: In a controlled environment (e.g., a glove box or very quickly in a low-humidity room), accurately weigh approximately 100-200 mg of the sample into a tared, dry vial.

• Sample Introduction: Quickly uncap the vial and introduce the sample directly into the conditioned titration vessel. Reseal the vessel immediately.

• Titration: Initiate the titration. The instrument will automatically add the KF reagent and stop once the endpoint is reached.

• Calculation: The instrument's software will calculate the water content based on the volume of titrant used and its predetermined titer (mg H₂O / mL reagent). The result is typically expressed as a weight percentage (w/w%).

Method Comparison	Karl Fischer (KF) Titration	Loss on Drying (LOD)
Specificity	Specific to water	Measures any volatile component
Sensitivity	High (ppm levels)	Lower
Speed	Fast (minutes per sample)	Slow (can take hours)
Recommendation	Highly Recommended for accurate water determination.[8]	Not recommended if thermal stability is unknown or other volatiles may be present.

Problem: I need to weigh the compound accurately for a critical reaction, but the balance reading is unstable and drifts upwards.

This drift is a classic sign of a hygroscopic substance absorbing atmospheric moisture in real-time. To achieve an accurate weight, you must minimize the sample's exposure to ambient air.

Caption: Process flow for weighing hygroscopic materials.

• Environmental Control (Ideal): The most robust method is to use a glove box with a controlled low-humidity atmosphere (e.g., nitrogen or argon). Place the analytical balance inside the glove box.[10]

• Environmental Control (Practical): If a glove box is unavailable, work in a room with controlled, low humidity. Some labs place a container of desiccant inside the balance draft shield, though its effectiveness can be limited.[11][12]

• Use an Appropriate Vessel: Instead of weighing paper, use a glass vial with a cap or a flask with a stopper. This allows you to cap the vessel immediately after weighing to prevent further moisture uptake before transfer.

• Weighing by Difference (Recommended):

  • Tare the balance.

  • Place the sealed container with your compound on the balance and record the total weight (Weight A).

  • Remove the container, quickly transfer an approximate amount of powder to your reaction flask, and immediately reseal the container.

  • Place the sealed container back on the balance and record the new total weight (Weight B).

  • The weight of the sample transferred is Weight A - Weight B . This method avoids exposing the bulk of the material to air on an open balance pan.

• Work Quickly: Regardless of the method, speed is crucial. Prepare everything in advance so you can perform the weighing operation in the shortest possible time.[13]

Problem: How should I store (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine hydrochloride to ensure its long-term stability?

Proper storage is the most effective preventative measure. The goal is to create a microenvironment with minimal water vapor.

Storage Duration	Recommended Conditions	Rationale
Daily/Short-Term Use	Tightly sealed container inside a glass desiccator with an active desiccant (e.g., silica gel with indicator, Drierite).[6][14]	Protects from ambient humidity between uses. Allows for easy access.
Long-Term Storage	Original container, tightly sealed. Place inside a secondary, sealable container (e.g., a heat-sealed foil bag) with a desiccant pouch. Store in a cool, dry place.	Provides a robust barrier against moisture ingress over months or years.
Highest Protection	Store in a sealed ampoule or vial under an inert atmosphere (Nitrogen or Argon).	Completely isolates the compound from atmospheric moisture, ideal for reference standards or archival samples.[14]

Key Storage Principles:

• Airtight is Essential: Always ensure the primary container is sealed tightly.[3][13]

• Control the Environment: Store in a well-ventilated place away from direct sunlight and heat sources, which can accelerate degradation.[15]

• Equilibrate Before Opening: If the compound is stored refrigerated, allow the container to warm to room temperature before opening it. Opening a cold container will cause atmospheric moisture to condense on the cold powder.[16]

By implementing these protocols and understanding the science behind them, you can effectively manage the hygroscopic properties of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine hydrochloride, ensuring the quality and reliability of your research.

References

• TutorChase. How do you handle hygroscopic solutes in the lab?. Available from: [Link]

• Labinsights. Unveiling of Hygroscopicity Evaluation for Drug Formulation. Available from: [Link]

• CORECHEM Inc. Hygroscopic: What it Means, What You Need to Know. Available from: [Link]

• Pacific BioLabs. Karl Fischer Moisture Analysis. Available from: [Link]

• PharmaInfo. Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Available from: [Link]

• American Pharmaceutical Review. A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. Available from: [Link]

• Pharmaguideline. Water Content Determination by Karl Fischer. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Available from: [Link]

• PMC. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Available from: [Link]

• Veeprho. An Overview of USP General Chapter <41> and<1251> Good Weighing Practices. Available from: [Link]

• B&M Scientific. How to Safely Store Lab Chemicals and Reagents. Available from: [Link]

• Chromatography Forum. How to weigh a higroscopic substance. Available from: [Link]

• Chromatography Forum. Handling Hygroscopic Reference Standards?. Available from: [Link]

• Sterling Systems & Controls. Bulk Material Weighing Systems - How to Maximize Accuracy. Available from: [Link]

• Ibis Scientific, LLC. The Role of Desiccants in Protecting Hygroscopic Chemicals. Available from: [Link]

• amixon. Handling Hygroscopic Powders in Dry Mix Manufacturing and Preventing Moisture Uptake. Available from: [Link]

• PubChem. 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl. Available from: [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Weighing. Available from: [Link]

• Organic Syntheses. (1r,2r)-(+)- and (1s,2s)-(−)- 1,2-diphenyl-1,2-ethylenediamine. Available from: [Link]

• PrepChem.com. Synthesis of C. 1-phenyl-1,2-diamino ethane, dihydrochloride. Available from: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Method Development for the Purity Analysis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

In the landscape of pharmaceutical development, the stereochemical identity of a molecule is paramount. The differential pharmacological and toxicological profiles of enantiomers necessitate robust analytical methods to ensure enantiomeric purity.[1] This guide provides a comprehensive framework for developing a reliable chiral High-Performance Liquid Chromatography (HPLC) method to assess the enantiomeric purity of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a compound representative of chiral building blocks vital to modern drug synthesis.

The Strategy: A Systematic Approach to Chiral Separation

Developing a chiral separation method is often an empirical process.[2] However, a systematic screening approach dramatically increases the probability of success and reduces development time.[3] The core of this strategy involves the formation of transient diastereomeric complexes between the analyte and the chiral stationary phase, which allows for their separation.[4] Our approach for this primary aromatic amine will focus on direct enantiomer separation using CSPs, which is the most common and efficient technique.[5][6]

The workflow for developing a chiral HPLC method can be visualized as follows:

Caption: Workflow for Chiral HPLC Method Development.

Part 1: Selecting the Right Chiral Stationary Phase (CSP)

The choice of CSP is the most critical factor in a chiral separation. For a primary amine like (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, which contains two primary amine groups and an aromatic ring, several types of CSPs are promising. The primary interactions driving separation can include hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[5]

Here is a comparison of recommended CSPs for screening:

Chiral Stationary Phase (CSP) Type	Principle of Separation & Key Interactions	Suitability for Target Analyte	Recommended Starting Mobile Phase Modes
Polysaccharide-Based (e.g., Amylose/Cellulose Derivatives)	Forms "chiral pockets" where analytes partition.[4] Separation is driven by a combination of hydrogen bonding, π-π, and steric interactions. Immobilized versions offer broad solvent compatibility.[3]	High. The aromatic ring can engage in π-π stacking, and the amine groups are excellent hydrogen bond donors/acceptors. This is the most versatile and successful class of CSPs.[7]	Normal Phase (NP), Polar Organic (PO), Reversed-Phase (RP)
Crown Ether-Based (e.g., ChiroSil)	Specifically designed for the separation of primary amines.[8] The chiral crown ether cavity complexes with the protonated primary amine group (R-NH3+).[9][10]	High. Excellent choice due to the presence of primary amine functional groups. Often provides high enantioselectivity for these compounds.[8]	Reversed-Phase (RP) with an acidic modifier.
Macrocyclic Glycopeptide (e.g., CHIROBIOTIC)	Offers a complex array of interactions including ionic, hydrogen bonding, and π-π interactions. They are known for their broad selectivity and can be used in multiple mobile phase modes.	Moderate to High. The multiple interaction sites make these columns a good screening candidate, especially in polar ionic or reversed-phase modes.	Polar Ionic (PIM), Reversed-Phase (RP), Polar Organic (PO)

Part 2: Proposed Starting Methods & Experimental Protocols

Based on the analysis above, we propose two distinct starting methods for evaluation. Method A utilizes a polysaccharide-based CSP under normal phase conditions, while Method B employs a crown ether-based CSP tailored for primary amines.

Method A: Polysaccharide-Based CSP in Normal Phase

This approach leverages the versatility of polysaccharide CSPs, which are often successful for a wide range of chiral compounds.[7] The normal phase mode with an alcohol modifier promotes hydrogen bonding interactions, which are critical for resolving compounds with amine groups. A basic additive is essential to suppress the interaction of the basic amine groups with residual silanols on the silica surface, thereby improving peak shape.[11]

Experimental Protocol:

• HPLC System: Standard HPLC system with a UV detector.

• Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., CHIRALPAK® IA, Lux® Amylose-1, or equivalent), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / Ethanol / Diethylamine (DEA) (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm (based on the dichlorophenyl chromophore).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

Method B: Crown Ether-Based CSP in Reversed-Phase

This method is highly specific for primary amines.[8] The separation mechanism relies on the complexation between the protonated amine and the crown ether cavity.[9] An acidic mobile phase is required to ensure the primary amine is in its protonated (ammonium) form.

Experimental Protocol:

• HPLC System: Standard HPLC system with a UV detector.

• Column: (+)-(18-Crown-6)-tetracarboxylic acid bonded to silica (e.g., ChiroSil® RCA(+)), 150 x 4.6 mm, 5 µm.

• Mobile Phase: Acetonitrile / Water / Perchloric Acid (80:20:0.1, v/v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in a mixture of Acetonitrile/Water (80:20) to a concentration of approximately 0.5 mg/mL.

Part 3: Data Interpretation and Optimization

After running the initial screening protocols, the resulting chromatograms must be carefully evaluated. The key performance metrics are:

• Resolution (Rs): A measure of the degree of separation between the two enantiomer peaks. A baseline resolution (Rs ≥ 1.5) is the goal.

• Selectivity (α): The ratio of the retention factors of the two enantiomers. A value greater than 1 is required for any separation.

• Peak Shape (Tailing Factor): Peaks should be symmetrical. A tailing factor close to 1 is ideal. Poor peak shape for basic analytes is common and can often be corrected with mobile phase additives.

Optimization Quick Guide:

Observation	Potential Cause	Recommended Optimization Step
No Separation (α ≈ 1)	Insufficient interaction with CSP.	Switch to a different CSP type or a different mobile phase mode (e.g., NP to PO).
Poor Resolution (1 < α < 1.2)	Insufficient selectivity or efficiency.	For Method A: Decrease ethanol percentage to increase retention and potentially selectivity. For Method B: Adjust acetonitrile percentage or try methanol as the organic modifier.
Broad, Tailing Peaks	Secondary ionic interactions with silica.	For Method A: Increase the concentration of the basic additive (e.g., DEA to 0.2%). For Method B: Ensure the pH is low enough by adjusting the acid concentration.
Long Analysis Time	Strong retention.	For Method A: Increase the percentage of the polar modifier (ethanol). For Method B: Increase the percentage of the organic modifier (acetonitrile).

By systematically applying this screening and optimization strategy, a robust and reliable chiral HPLC method for the purity analysis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine can be successfully developed, ensuring the quality and safety of this critical pharmaceutical intermediate.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• HPLC Technical Tip: Chiral Method Development. Phenomenex. Available at: [Link]

• Chiral HPLC Method Development. I.B.S. Analytical. Available at: [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. YMC. Available at: [Link]

• Review of Chiral Stationary Phase Development and Chiral Applications. Chromatography Today. Available at: [Link]

• Chiral HPLC and SFC Columns. Columnex. Available at: [Link]

• Chiral stationary phases for HPLC. ResearchGate. Available at: [Link]

• HPLC ENANTIOMERIC SEPARATION OF AROMATIC AMINES USING CROWN ETHER TETRACARBOXYLIC ACID. Taylor & Francis Online. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Application Notes: Chiral. LCGC International. Available at: [Link]

• Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. ResearchGate. Available at: [Link]

• Chiral covalent organic framework-monolith as stationary phase for high-performance liquid chromatographic enantioseparation of amino acids. Springer. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. Available at: [Link]

• chiral columns. HPLC.eu. Available at: [Link]

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A Comparative Guide to the Definitive Assignment of Absolute Configuration for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine Using Single Crystal X-ray Crystallography

Abstract: In pharmaceutical development, the precise three-dimensional arrangement of atoms in a chiral molecule, known as its absolute configuration, is a critical determinant of its pharmacological and toxicological profile. This guide provides a comprehensive comparison of methods for determining absolute configuration, establishing Single Crystal X-ray Crystallography (SC-XRD) as the definitive "gold standard." We present a detailed, field-proven protocol for the unambiguous assignment of the (1S) configuration of 1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a chiral building block of significant interest. This guide is intended for researchers, scientists, and drug development professionals seeking both theoretical understanding and practical, actionable workflows.

The Imperative of Absolute Configuration in Drug Development

Chiral molecules exist as enantiomers—non-superimposable mirror images that often exhibit vastly different biological activities. One enantiomer of a drug might be therapeutic, while its counterpart could be inactive or, in some notorious cases, dangerously toxic. Regulatory bodies worldwide, including the FDA, mandate the stereochemical purity and absolute configuration of chiral drug substances. Therefore, an unambiguous, scientifically rigorous method for this determination is not merely an academic exercise but a cornerstone of safe and effective medicine.[1][2]

Comparative Analysis: Why X-ray Crystallography is the Gold Standard

While several techniques can probe molecular chirality, they differ significantly in their conclusiveness and applicability.

• Chiroptical Spectroscopy (VCD/ECD/ORD): Techniques like Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Optical Rotatory Dispersion (ORD) measure the differential interaction of a molecule with polarized light.[3] These are powerful, solution-phase methods but are fundamentally indirect.[4] They require comparison of experimental spectra with those predicted by complex quantum mechanical calculations (e.g., DFT).[5][6] The accuracy of the assignment is contingent on the quality of the computational model, which can be affected by factors like solvent effects and conformational flexibility, potentially leading to ambiguity.[2][6]

• NMR Spectroscopy with Chiral Auxiliaries: Nuclear Magnetic Resonance (NMR) can be used to determine absolute configuration by derivatizing the molecule with a chiral auxiliary of known configuration. This creates diastereomers that exhibit distinct NMR spectra. However, this method involves chemical modification, which may not always be feasible and introduces additional complexity.

• Single Crystal X-ray Crystallography (SC-XRD): SC-XRD stands alone as a direct and definitive method.[1][7][8] It does not rely on computational comparison but instead provides a direct visualization of the three-dimensional atomic arrangement in the solid state. By exploiting the phenomenon of anomalous dispersion, SC-XRD can unambiguously determine the absolute configuration without chemical modification.[9][10] For regulatory submission and scientific certainty, it is the unparalleled method of choice.

Method	Principle	Advantages	Limitations
SC-XRD	X-ray diffraction from a single crystal	Direct, unambiguous, "gold standard"	Requires a high-quality single crystal
VCD/ECD/ORD	Differential interaction with polarized light	Solution-phase, no crystal needed	Indirect, relies on complex computations
NMR	Diastereomer formation with chiral auxiliaries	Well-established, powerful	Requires chemical modification

Experimental Workflow: From Powder to Proof

The following protocol outlines the definitive path to determining the absolute configuration of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Diagram: Experimental Workflow for Absolute Configuration Determination

Caption: Workflow from sample crystallization to final validated structure.

Step 1: Crystal Growth and Selection

• Causality: The success of the entire experiment hinges on obtaining a single, well-ordered crystal of sufficient size and quality.[11] Defects, twinning, or polycrystalline aggregates will prevent the collection of usable diffraction data.[12]

• Protocol:

  • Solubility Screening: Test the solubility of the compound in a range of common laboratory solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate) to identify a solvent or solvent system in which it is sparingly soluble.

  • Crystallization: The method of slow evaporation is often successful.[11] Dissolve the compound in a suitable solvent to near-saturation in a small vial. Cover the vial with parafilm and puncture it with a few small holes using a needle. Allow the solvent to evaporate slowly over several days in a vibration-free environment.

  • Selection: Examine the resulting crystals under a polarizing microscope.[12] A good single crystal should be transparent, have well-defined faces, and exhibit uniform extinction of polarized light every 90 degrees of rotation.[12] Select a crystal with dimensions of approximately 0.1 - 0.3 mm.[9][12]

Step 2: Data Collection

• Causality: To determine absolute configuration, we must accurately measure the subtle intensity differences between Friedel pairs (reflections h,k,l and -h,-k,-l). These differences, caused by anomalous dispersion, are maximized by using a specific X-ray wavelength that interacts strongly with the atoms in the crystal.[10] For organic molecules containing chlorine atoms, Copper (Cu) Kα radiation (λ = 1.5418 Å) is superior to the more common Molybdenum (Mo) Kα radiation because it enhances the anomalous scattering signal from chlorine.[10][13]

• Protocol:

  • Mounting: Carefully mount the selected crystal on a cryo-loop and flash-cool it in a stream of cold nitrogen gas (typically 100 K) to prevent radiation damage and improve data quality.

  • Screening: Place the mounted crystal on the diffractometer. Collect a few initial frames to determine the crystal's unit cell parameters and assess its diffraction quality.[14]

  • Data Collection Strategy: Devise a strategy to collect a complete sphere of diffraction data with high redundancy. Data is typically collected in a series of runs, rotating the crystal through different angles.[14] Ensure data is collected to a high resolution (e.g., at least 0.8 Å).

Step 3: Structure Solution, Refinement, and Validation

• Causality: The collected diffraction intensities are used to generate an electron density map, from which an atomic model is built. This model is then refined against the experimental data to achieve the best possible fit. The final, critical step is to validate the handedness (absolute configuration) of this model.

• Protocol:

  • Data Processing: Integrate the raw diffraction images to obtain a list of reflection indices (h,k,l) and their corresponding intensities. Scale the data and merge redundant measurements.

  • Structure Solution: Use direct methods or Patterson methods to solve the "phase problem" and generate an initial electron density map. Build an initial molecular model into this map.

  • Refinement: Refine the atomic positions, and thermal parameters of the model against the experimental data using full-matrix least-squares refinement. The goal is to minimize the difference between the observed structure factors (|Fo|) and the calculated structure factors (|Fc|).

  • Absolute Configuration Validation: The key to this entire process is the refinement and analysis of the Flack parameter, x .[15]

The Decisive Factor: Interpreting the Flack Parameter

The breakdown of Friedel's Law due to anomalous dispersion allows for the determination of the absolute structure.[10][15] H.D. Flack introduced a parameter, x, that is refined against the diffraction data to quantify the absolute structure of the crystal.[13]

• The Logic: The refinement model essentially contains both the proposed structure and its inverted mirror image. The Flack parameter, x, represents the fraction of the inverted structure present in the crystal.[10]

  • If x ≈ 0 , the assumed model is correct.

  • If x ≈ 1 , the assumed model is incorrect, and its inverted structure is the correct one.

  • If x ≈ 0.5 , the crystal may be a racemic twin (containing equal amounts of both enantiomers).

Crucially, the value of the Flack parameter must be considered alongside its standard uncertainty (s.u.). A reliable determination requires a small s.u. (typically < 0.04).[13]

Diagram: Logic of Absolute Configuration Assignment

Caption: Decision-making process based on the refined Flack parameter.

Data Summary and Conclusion

For the analysis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a successful experiment would yield data similar to the following representative table.

Parameter	Value	Significance
Chemical Formula	C₈H₁₀Cl₂N₂	Confirms elemental composition.
Crystal System	Orthorhombic	Describes the basic crystal lattice.
Space Group	P2₁2₁2₁	A non-centrosymmetric space group, required for a chiral molecule.
Radiation Source	Cu Kα (λ=1.5418 Å)	Optimal for anomalous signal from Cl atoms.
R-factor (R1)	< 0.05	Indicates a good fit between the model and data.
Goodness-of-Fit (Goof)	~1.0	Indicates a good refinement model.
Flack Parameter, x	0.02 (3)	Value near 0 with a small s.u. definitively confirms the assigned (1S) configuration.

The definitive result is a Flack parameter value close to zero with a small standard uncertainty. For our target molecule, starting with the known (1S) configuration, a resulting Flack parameter of 0.02(3) would provide unequivocal proof of this assignment. This level of certainty is unattainable by indirect spectroscopic methods and solidifies the role of Single Crystal X-ray Crystallography as the ultimate arbiter of absolute configuration in the pharmaceutical sciences.

References

• U.S. Food and Drug Administration. (1992). Development of New Stereoisomeric Drugs. FDA Policy Statement. [Link]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. [Link]

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B, 58(3), 380-388. [Link]

• Polavarapu, P. L. (2002). Absolute configuration of chiral molecules using vibrational circular dichroism (VCD) spectroscopy. Chirality, 14(10), 768-781. [Link]

• Pure Chemistry. (2024). Determination of absolute configuration. [Link]

• Helmholtz-Zentrum Berlin. (n.d.). Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. [Link]

• Shan, G., et al. (2018). Determination of absolute configuration using single crystal X-ray diffraction. Methods in Molecular Biology, 1883, 131-144. [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. [Link]

• IUCr. (2024). How to grow crystals for X-ray crystallography. [Link]

• University of Edinburgh. (n.d.). Determination of absolute configuration using X-ray diffraction. [Link]

• McCrone Group. (2017). X-ray Diffraction–Solving Problems with Phase Analysis. [Link]

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• SERC, Carleton College. (2007). Single-crystal X-ray Diffraction. [Link]

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• CCDC. (n.d.). Anomalous dispersion. [Link]

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• NIH. (n.d.). Absolute Configurations of DNA Lesions Determined by Comparisons of Experimental ECD and ORD Spectra with DFT Calculations. [Link]

• CCDC. (n.d.). The Cambridge Structural Database. [Link]

• National Institutes of Health. (n.d.). Absolute Configurations of DNA Lesions Determined by Comparisons of Experimental ECD and ORD Spectra with DFT Calculations. [Link]

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A Researcher's Guide to the Optical Rotation of Chiral Vicinal Diamines: A Comparative Analysis Featuring (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Introduction: The Critical Role of Chirality in Modern Drug Development

In the landscape of pharmaceutical and materials science, chirality is a paramount concept. The three-dimensional arrangement of atoms in a molecule can dramatically alter its biological activity, with one enantiomer often being therapeutic while the other may be inert or even harmful. Chiral vicinal diamines are foundational building blocks in asymmetric synthesis, serving as indispensable ligands for catalysts that produce enantiomerically pure compounds. Their stereochemical purity is therefore not just a matter of academic interest, but a critical quality attribute with direct implications for the efficacy and safety of the final product.

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is an emerging chiral diamine with significant potential in asymmetric catalysis. Its unique electronic and steric properties, conferred by the dichlorophenyl group, make it a valuable tool for chemists designing novel synthetic routes. A key parameter for verifying the enantiomeric purity of this and any chiral compound is its specific optical rotation. This guide provides a comparative framework for understanding the optical rotation of this specific diamine, places it in context with other common chiral diamines, and offers a detailed, field-proven protocol for its experimental determination.

Comparative Analysis of Chiral Vicinal Diamines

While specific experimental data for the optical rotation of pure (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is not widely published, we can compare it with established chiral diamines to understand the expected magnitude and the importance of its characterization. The specific rotation is an intrinsic property that depends on the molecule's structure, the solvent, temperature, and the wavelength of light used.[1]

Chiral Diamine	Structure	Specific Rotation [α]	Measurement Conditions
(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine		Data not available in public literature. Experimental determination is required.	-
(1S,2S)-(+)-1,2-Diaminocyclohexane		+24.8° ± 0.1°	c = 5 in 5N HCl
(1R,2R)-(+)-1,2-Diphenylethane-1,2-diamine		+104°	c = 1 in Methanol
(1R,2R)-(+)-1,2-Diphenylethylenediamine		+102°	c = 1 in Ethanol

Note: The structures are illustrative placeholders. The specific rotation values are cited from supplier specifications and are crucial for quality control.

The significant variation in specific rotation among these analogs underscores that the value for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine will be unique. The presence of the phenyl ring and its substituents heavily influences how the molecule interacts with plane-polarized light.

The Causality Behind Experimental Choices: A Self-Validating Protocol for Optical Rotation Measurement

Measuring specific rotation is not merely a procedural task; it is an experiment governed by physical principles.[2] A trustworthy protocol must control for all variables to ensure the resulting value is accurate and reproducible. The specific rotation [α] is calculated from the observed rotation α using the Biot-Savart law, which takes into account the concentration (c) and the path length (l).[3][4]

The following protocol is designed to be a self-validating system, with explanations for each critical step.

Experimental Workflow for Determining Specific Rotation

Caption: Workflow for the precise determination of specific optical rotation.

Detailed Step-by-Step Methodology

1. Instrument and Sample Preparation (The Foundation of Accuracy)

• Rationale: The accuracy of the final measurement is entirely dependent on the initial setup. Any error in concentration, temperature, or instrument calibration will propagate through the calculations.

• Protocol:

  • Instrument Calibration: Turn on the polarimeter's light source (typically a sodium D-line lamp, λ = 589 nm) and allow it to stabilize for at least 30 minutes.[3] Calibrate the instrument using a certified quartz plate or a standard solution with a known specific rotation. This step validates the instrument's performance.

  • Sample Preparation: Accurately weigh approximately 10.0 mg of pure (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine using an analytical balance. Quantitatively transfer the sample to a 1.00 mL volumetric flask. Dissolve the sample in a suitable solvent (e.g., HPLC-grade methanol) and fill to the mark. The choice of solvent is critical as it can influence rotation.[5] Ensure the sample is fully dissolved. The concentration (c) is now precisely 0.01 g/mL.

  • Temperature Control: The measurement should be conducted at a constant, specified temperature (e.g., 20°C or 25°C), as optical rotation is temperature-dependent.[5] Use a polarimeter with Peltier temperature control if available.

2. Measurement Procedure (Ensuring Reproducibility)

• Rationale: A proper "zero" reading with the pure solvent corrects for any background rotation from the solvent or the sample cell itself. Multiple readings ensure the measurement is stable and reduces random error.

• Protocol:

  • Blank Measurement: Rinse the sample cell (path length, l, typically 1 dm) with the pure solvent (methanol) two to three times. Fill the cell with the solvent, ensuring no air bubbles are present. Place the cell in the polarimeter and take a "zero" or "blank" reading. This value should be 0.000°. If not, adjust the instrument to zero.

  • Sample Measurement: Empty the cell and rinse it with a small amount of the prepared sample solution. Fill the cell with the sample solution, again ensuring no air bubbles are trapped in the light path.

  • Data Acquisition: Place the filled cell in the polarimeter and record the observed angle of rotation (α).[6] Obtain at least three to five separate readings. The values should be consistent (e.g., within ±0.005°).

3. Data Analysis and Reporting (The Final, Trustworthy Value)

• Rationale: The final reported value is meaningless without the context of the experimental conditions under which it was measured. This is essential for comparison with other literature or batch-to-batch analysis.

• Protocol:

  • Calculate Average Rotation: Calculate the average of the observed rotations (α_avg).

  • Calculate Specific Rotation: Use the formula: [α] = α_avg / (c * l)

    • Where:

      • [α] is the specific rotation.

      • α_avg is the average observed rotation in degrees.

      • c is the concentration in g/mL (in this case, 0.01 g/mL).

      • l is the path length in decimeters (dm) (typically 1 dm).

  • Report the Result: The final value must be reported with all relevant conditions. For example: Specific Rotation, [α]²⁰_D = +XX.X° (c = 0.01, Methanol) . The sign (+ for dextrorotatory, - for levorotatory) is a critical part of the result.[7]

Logical Framework for Data Interpretation

Caption: Decision tree for interpreting experimental optical rotation data.

Conclusion

The determination of specific optical rotation is a fundamental technique for the characterization of chiral molecules like (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. While a definitive literature value for this compound remains to be widely reported, the robust protocol detailed in this guide provides researchers with a reliable framework for its experimental determination. By understanding the principles behind the measurement and comparing the results to established chiral diamines, scientists in drug discovery and materials science can confidently assess the enantiomeric purity of their compounds, ensuring the quality and integrity of their research.

References

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A Comparative Guide to Validating Enantiomeric Purity of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine Using Chiral Shift Reagents

For researchers, scientists, and drug development professionals, establishing the enantiomeric purity of chiral molecules is a cornerstone of modern pharmaceutical development and chemical synthesis. The biological activity of a drug can be critically dependent on its stereochemistry, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even harmful. This guide provides an in-depth technical comparison of nuclear magnetic resonance (NMR) spectroscopy-based methods for validating the enantiomeric purity of the chiral diamine, (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, a key building block in many synthetic pathways. Specifically, we will explore the application and comparative performance of chiral shift reagents (CSRs).

The Imperative of Enantiomeric Excess (ee) Determination

The accurate determination of enantiomeric excess (ee) is paramount. While chiral High-Performance Liquid Chromatography (HPLC) is a widely used and powerful technique for this purpose, NMR spectroscopy, particularly with the aid of chiral auxiliaries, offers a rapid and often less solvent-intensive alternative.[1] This is especially valuable for in-process controls and high-throughput screening. NMR methods for determining enantiomeric purity rely on converting a pair of enantiomers into diastereomers, which are distinguishable by NMR. This can be achieved through the use of chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs), a category that includes chiral shift reagents.[2]

Chiral Shift Reagents: Mechanism of Action

Chiral Lanthanide Shift Reagents (CLSRs) are paramagnetic complexes that reversibly coordinate to Lewis basic sites in a substrate molecule, such as the amino groups in (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.[3] This interaction induces significant changes in the chemical shifts of the substrate's protons, an effect known as the Lanthanide-Induced Shift (LIS).[3] When an enantiomerically pure CLSR interacts with a racemic or scalemic mixture of a chiral substrate, it forms two transient diastereomeric complexes.[3] These diastereomeric complexes have distinct NMR spectra, leading to the separation of signals for the two enantiomers, allowing for their quantification.[4]

The most commonly used lanthanide ions in shift reagents are europium (Eu), praseodymium (Pr), and ytterbium (Yb).[3] The choice of lanthanide and its associated chiral ligand can significantly impact the magnitude and direction of the induced shifts.

Comparative Analysis of Chiral Shift Reagents

Here, we compare two commonly employed chiral shift reagents for the validation of enantiomeric purity of amines:

• Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III) [Eu(hfc)₃]

• (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's Alcohol)

While both are used to induce chemical shift non-equivalence between enantiomers, their mechanisms and practical applications differ. Eu(hfc)₃ is a classic lanthanide shift reagent, while Pirkle's alcohol acts as a chiral solvating agent, inducing diastereomeric interactions through hydrogen bonding and π-π stacking.[5]

Experimental Workflow: A Step-by-Step Guide

The following diagram outlines the general workflow for determining the enantiomeric excess of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine using a chiral shift reagent.

Figure 1: General workflow for ee determination using a chiral shift reagent.

Comparison 1: Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III) [Eu(hfc)₃]

Eu(hfc)₃ is a widely used and commercially available chiral lanthanide shift reagent.[6] Its effectiveness stems from the paramagnetic europium(III) ion, which induces large chemical shift changes in nearby protons of the analyte.[7][8]

Underlying Principle & Causality

The two amino groups of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine act as Lewis bases and coordinate to the Lewis acidic europium center of Eu(hfc)₃.[4] Due to the chiral environment provided by the camphor-derived ligands on the europium, the coordination of the (1S) and (1R) enantiomers of the diamine results in the formation of two diastereomeric complexes. These diastereomers experience different magnetic environments, leading to a separation (ΔΔδ) of their corresponding proton signals in the ¹H NMR spectrum.[7] The magnitude of this separation is dependent on the concentration of the shift reagent and the proximity of the protons to the coordination site.

Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine sample into an NMR tube.

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte alone.

  • Incrementally add small, weighed portions of Eu(hfc)₃ (e.g., 5-10 mol% relative to the analyte).

  • After each addition, gently shake the NMR tube to ensure thorough mixing and acquire a new ¹H NMR spectrum.

  • Continue adding the shift reagent until optimal separation of the diastereotopic signals is achieved without excessive line broadening.[9]

• NMR Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio for accurate integration.

• Data Analysis:

  • Identify a well-resolved, non-overlapping proton signal that shows clear separation for the two enantiomers. Protons closer to the diamine core, such as the methine or methylene protons, are often good candidates.

  • Carefully integrate the areas of the two separated signals corresponding to the (1S) and (1R) enantiomers.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [|Integration(S) - Integration(R)| / (Integration(S) + Integration(R))] x 100

Expected Data & Performance

Parameter	Eu(hfc)₃ Performance
Signal Separation (ΔΔδ)	Typically large, allowing for clear resolution of diastereotopic signals.
Line Broadening	Can be significant at higher concentrations, potentially affecting resolution and integration accuracy.
Concentration Dependence	Requires careful titration to find the optimal concentration for maximum separation without excessive broadening.
Ease of Use	Relatively straightforward, involving simple addition to the NMR sample.
Cost	Generally more expensive than many chiral solvating agents.

Comparison 2: (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's Alcohol)

Pirkle's alcohol is a chiral solvating agent that induces diastereomeric differentiation through non-covalent interactions.[5] It is particularly effective for a wide range of chiral compounds, including amines.[10]

Underlying Principle & Causality

Pirkle's alcohol interacts with the enantiomers of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine primarily through hydrogen bonding between its hydroxyl group and the amino groups of the diamine. Additionally, π-π stacking interactions between the electron-rich anthracene ring of Pirkle's alcohol and the dichlorophenyl ring of the diamine can contribute to the formation of transient diastereomeric solvates.[5] These different intermolecular interactions for the two enantiomers lead to distinct chemical shifts for their protons in the NMR spectrum.

Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine sample into an NMR tube.

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte.

  • Add a molar equivalent of (R)-Pirkle's alcohol to the NMR tube.

  • Gently shake the tube to ensure complete dissolution and interaction.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum at a controlled temperature, as the association between the solvating agent and the analyte can be temperature-dependent.

• Data Analysis:

  • Identify a proton signal that exhibits baseline separation for the two enantiomers.

  • Integrate the corresponding signals and calculate the enantiomeric excess as described for Eu(hfc)₃.

Expected Data & Performance

Parameter	Pirkle's Alcohol Performance
Signal Separation (ΔΔδ)	Generally smaller than with lanthanide shift reagents, but often sufficient for baseline resolution.
Line Broadening	Minimal line broadening is typically observed.
Concentration Dependence	Less sensitive to concentration changes compared to lanthanide shift reagents; often a 1:1 molar ratio is effective.
Ease of Use	Very straightforward; simply add a molar equivalent to the sample.
Cost	Can be more cost-effective than lanthanide-based reagents.

Head-to-Head Comparison & Concluding Remarks

Feature	Eu(hfc)₃	Pirkle's Alcohol
Mechanism	Paramagnetic shift reagent (coordination)	Chiral solvating agent (H-bonding, π-stacking)
Induced Shift (ΔΔδ)	Large	Moderate
Line Broadening	Potential for significant broadening	Minimal
Optimal Concentration	Requires careful titration	Typically ~1:1 molar ratio
Versatility	Effective for a broad range of Lewis bases	Effective for compounds capable of H-bonding and π-interactions

Self-Validation and Trustworthiness:

To ensure the trustworthiness of the results, it is crucial to perform a control experiment with a racemic mixture of the analyte. This will confirm that the chosen chiral shift reagent is capable of resolving the enantiomers and that the integration of the separated signals yields a 50:50 ratio. Additionally, for absolute validation, comparison of the NMR-determined ee with an orthogonal method like chiral HPLC is highly recommended.[1]

Choosing the Right Reagent:

The choice between Eu(hfc)₃ and Pirkle's alcohol will depend on the specific requirements of the analysis.

• Eu(hfc)₃ is an excellent choice when large signal separations are required to resolve overlapping peaks in a complex spectrum. However, careful optimization of its concentration is necessary to avoid excessive line broadening.

• Pirkle's alcohol is often a more straightforward and robust option, particularly when line broadening is a concern. Its ease of use and the typically clean spectra it produces make it a valuable tool for routine enantiomeric purity assessment.

By understanding the principles and practical considerations of these powerful analytical tools, researchers can confidently and accurately validate the enantiomeric purity of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and other critical chiral intermediates in the drug development pipeline.

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• (PDF) Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (n.d.). Retrieved from [Link]

• NMR method for determination of enantiomeric compositions with chiral shift reagents. (1975). U.S. Patent No. 3,915,641.

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• NMR Shift Reagents. (2024, November 12). Chemistry LibreTexts. Retrieved from [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022). RSC Advances, 12(40), 26035–26041. Retrieved from [Link]

• Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. (n.d.). Organic Chemistry Frontiers. Retrieved from [Link]

• NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules. (2018). The Journal of Physical Chemistry B, 122(19), 5114–5120. Retrieved from [Link]

• A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. (n.d.). Molecules. Retrieved from [Link]

• Pirkle's alcohol. (n.d.). In Wikipedia. Retrieved from [Link]

• Chiral trimethylsilylated C2-symmetrical diamines as phosphorous derivatizing agents for the determination of the enantiomeric excess of chiral alcohols by 1H NMR. (2006). Beilstein Journal of Organic Chemistry, 2, 6. Retrieved from [Link]

• Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. (2021). Chemical Science, 12(20), 7056–7064. Retrieved from [Link]

• Using NMR spectroscopic methods to determine enantiomeric purity and assign absolute stereochemistry. (2011). Progress in Nuclear Magnetic Resonance Spectroscopy, 59(1), 1–63. Retrieved from [Link]

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• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. (n.d.). PMC. Retrieved from [Link]

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A Comparative Guide to the Synthetic Routes for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

Introduction

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is a chiral diamine of significant interest in medicinal chemistry and asymmetric catalysis. Its vicinal diamine scaffold is a key structural motif in many biologically active molecules and serves as a valuable chiral ligand for transition-metal-catalyzed reactions. The precise stereochemical control during its synthesis is paramount to its function. This guide provides an in-depth comparison of two distinct and strategic synthetic routes to this target molecule, designed for researchers, chemists, and process development professionals.

The comparison focuses on the logic of each synthetic design, from the choice of starting materials to the key stereochemistry-defining step. We will analyze an approach based on the asymmetric functionalization of an alkene (Route A: Sharpless Asymmetric Aminohydroxylation) and a route that builds the stereocenter from a prochiral ketone (Route B: Asymmetric Reductive Amination). Each route will be evaluated based on its efficiency, stereoselectivity, scalability, and the practicality of its experimental execution.

Route A: Asymmetric Aminohydroxylation of an Alkene

This strategy constructs the chiral diamine framework by directly installing the two nitrogen functionalities across a C=C double bond in a stereocontrolled manner. The key step is the Sharpless Asymmetric Aminohydroxylation (AA), a powerful method for the enantioselective synthesis of 1,2-amino alcohols.

Synthetic Workflow Diagram

Caption: Workflow for Route A, starting from 2,5-dichlorobenzaldehyde.

Rationale and Experimental Protocols

Step A1: Synthesis of 2,5-Dichlorostyrene

The synthesis begins with the construction of the necessary alkene substrate. A Wittig reaction is a reliable and high-yielding method for converting an aldehyde into a terminal alkene.[1][2] This step establishes the carbon-carbon double bond that will be functionalized in the subsequent key step.

• Protocol: To a suspension of methyltriphenylphosphonium bromide (1.1 eq) in dry THF at 0 °C, a strong base such as n-butyllithium (1.05 eq) is added dropwise. The resulting orange-red solution of the ylide is stirred for 30 minutes. A solution of 2,5-dichlorobenzaldehyde (1.0 eq) in dry THF is then added, and the reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched with water, and the product is extracted with diethyl ether. The organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield 2,5-dichlorostyrene.

Step A2: Sharpless Asymmetric Aminohydroxylation (AA)

This is the cornerstone of Route A, where the vicinal amino and hydroxyl groups are introduced across the double bond with high regio- and enantioselectivity.[3][4] The choice of the chiral cinchona alkaloid ligand dictates the facial selectivity of the addition. For the desired (1S)-configuration at the benzylic position, the (DHQD)₂PHAL ligand is typically employed with a suitable nitrogen source, such as a sodium N-chloro-carbamate salt. The regioselectivity for styrenes can be controlled, with conditions developed to favor the formation of the 1-aryl-2-amino ethanol isomer.

• Protocol: In a flask, potassium osmate(VI) dihydrate (0.01 eq) and (DHQD)₂PHAL (0.02 eq) are dissolved in a t-BuOH/water (1:1) mixture. Sodium N-chloro-tert-butylcarbamate (1.1 eq) is added, and the mixture is stirred until a clear solution is obtained. The solution is cooled to 0 °C, and 2,5-dichlorostyrene (1.0 eq) is added. The reaction is stirred vigorously at 0 °C for 18-24 hours. Sodium sulfite is then added to quench the reaction, and the mixture is warmed to room temperature. The product is extracted with ethyl acetate, and the combined organic layers are washed, dried, and concentrated. Purification by flash chromatography affords the N-Boc protected amino alcohol.

Step A3: Conversion of Amino Alcohol to Diamine

This three-step sequence converts the hydroxyl group into a primary amine with a net retention of configuration at the C2 position, which is achiral in the intermediate.

• Protocol (Mesylation, Azide Substitution, and Reduction):

  • The N-Boc protected amino alcohol (1.0 eq) is dissolved in dichloromethane and cooled to 0 °C. Triethylamine (1.5 eq) is added, followed by the dropwise addition of methanesulfonyl chloride (1.2 eq). The reaction is stirred for 2 hours, then washed with water and brine, dried, and concentrated to give the crude mesylate, which is used without further purification.

  • The crude mesylate is dissolved in DMF, and sodium azide (3.0 eq) is added. The mixture is heated to 80 °C for 6 hours. After cooling, the reaction mixture is diluted with water and extracted with ethyl acetate. The organic phase is washed, dried, and concentrated.

  • The resulting crude azide is dissolved in methanol, and a catalytic amount of 10% Pd/C is added. The flask is evacuated and backfilled with hydrogen gas, and the reaction is stirred under a hydrogen atmosphere (balloon) for 12 hours. The catalyst is removed by filtration through Celite, and the filtrate is concentrated to yield the N¹-Boc protected diamine.

  • The protected diamine is dissolved in a solution of HCl in dioxane (e.g., 4 M) and stirred at room temperature for 2 hours. The solvent is evaporated to yield the dihydrochloride salt of the final product, (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Route B: Asymmetric Reductive Amination of a Prochiral Ketone

This approach establishes the primary chiral center through the asymmetric reduction of an imine, formed in situ from a prochiral ketone. The second amine is then installed in a subsequent step. This route leverages the high efficiency of modern catalytic systems for reductive amination.

Synthetic Workflow Diagram

Caption: Workflow for Route B, starting from 1,4-dichlorobenzene.

Rationale and Experimental Protocols

Step B1: Synthesis of 2',5'-Dichloroacetophenone

The synthesis starts with a classic Friedel-Crafts acylation to prepare the prochiral ketone substrate. This is a robust and scalable reaction for aryl ketone synthesis.

• Protocol: To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in 1,4-dichlorobenzene (1.0 eq) at 0 °C, acetyl chloride (1.1 eq) is added dropwise. The mixture is then heated to 60-70 °C for 4 hours. The reaction is carefully quenched by pouring it onto crushed ice with concentrated HCl. The product is extracted with dichloromethane, and the organic layer is washed with sodium bicarbonate solution and brine, dried, and concentrated. The product can be purified by distillation or recrystallization.

Step B2: Asymmetric Reductive Amination (ARA)

This is the key stereochemistry-determining step in Route B. A prochiral ketone is converted directly into a chiral primary amine using a chiral transition-metal catalyst. Ruthenium complexes with chiral ligands like BINAP are highly effective for this transformation, often providing high yields and excellent enantioselectivity.[5][6][7] Ammonium formate can serve as both the ammonia source and the hydrogen donor in this transfer hydrogenation process.

• Protocol: In a pressure vessel, 2',5'-dichloroacetophenone (1.0 eq), ammonium formate (10 eq), and a chiral ruthenium catalyst such as [((R)-tol-BINAP)RuCl₂] (0.005 eq) are combined in a solvent mixture, typically methanol containing 15-25% ammonia. The vessel is sealed, and the reaction is heated to 70-80 °C for 24 hours. After cooling, the reaction mixture is filtered, and the solvent is removed under reduced pressure. The residue is taken up in diethyl ether and washed with water. The amine product can be extracted into an acidic aqueous layer, which is then basified and re-extracted to purify the amine. The enantiomeric excess is determined by chiral HPLC.

Step B3: Conversion of Chiral Amine to 1,2-Diamine via Aziridination

This sequence transforms the chiral primary amine into the target vicinal diamine. The strategy involves forming a chiral aziridine, a strained three-membered ring, which can then be opened by a nitrogen nucleophile. This approach is an effective way to introduce a second amino group adjacent to the first.[8]

• Protocol (Protection, Aziridination, and Ring-Opening):

  • The chiral amine from Step B2 is protected with a Boc group by reacting it with di-tert-butyl dicarbonate (Boc₂O) and a base like triethylamine in dichloromethane.

  • The N-Boc protected amine is then converted into an N-haloamine, for example, by treatment with tert-butyl hypochlorite. Subsequent treatment with a strong, non-nucleophilic base (e.g., potassium tert-butoxide) induces cyclization to the chiral aziridine.

  • The chiral aziridine is subjected to ring-opening. For example, reaction with benzylamine in the presence of a Lewis acid catalyst (e.g., Yb(OTf)₃) opens the ring to form an N-protected 1,2-diamine. The benzyl group can then be removed by hydrogenolysis (H₂/Pd-C).

  • Finally, the Boc group is removed with acid (e.g., TFA or HCl in dioxane) to afford the final product as its salt.

Performance Comparison

Parameter	Route A: Asymmetric Aminohydroxylation	Route B: Asymmetric Reductive Amination
Starting Material	2,5-Dichlorobenzaldehyde	1,4-Dichlorobenzene
Key Chiral Step	Sharpless Asymmetric Aminohydroxylation	Catalytic Asymmetric Reductive Amination
Number of Steps	~5 (from aldehyde)	~5 (from dichlorobenzene)
Typical Overall Yield	Moderate	Moderate
Enantioselectivity	Typically >95% ee	Typically 85-98% ee[5]
Key Reagents	OsO₄ (toxic, expensive), chiral ligand, N-halo-carbamate, NaN₃	Ru-catalyst (expensive), chiral ligand, ammonium formate, strong bases
Advantages	- Excellent enantiocontrol from the Sharpless AA.- Well-established and predictable stereochemical outcome.- Convergent approach.	- Direct conversion of a ketone to a chiral amine.[7]- Avoids handling of styrenes which can polymerize.- Potentially more atom-economical in the key step.
Disadvantages	- Use of stoichiometric, potentially unstable N-halo reagents.- Use of highly toxic and expensive OsO₄.- Potential for regioselectivity issues with some styrene substrates.- Use of hazardous sodium azide.	- The key ARA step can be sensitive to substrate and conditions.- The subsequent aziridination/ring-opening sequence can be complex and require careful optimization.- Potential for racemization in multi-step conversions post-ARA.

Conclusion

Both Route A and Route B represent viable and strategic approaches to the synthesis of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine.

Route A (Asymmetric Aminohydroxylation) is built upon the highly reliable and predictable Sharpless methodology. Its primary strength lies in the excellent enantiocontrol exerted by the chiral ligand in the key aminohydroxylation step. While it involves the use of toxic (OsO₄) and hazardous (NaN₃) reagents, the protocols are well-established, making it a strong choice for laboratory-scale synthesis where high enantiopurity is the primary goal.

Route B (Asymmetric Reductive Amination) offers a more modern and direct approach to establishing the initial stereocenter. The direct conversion of a prochiral ketone to a chiral amine is highly appealing from a step-economy perspective. However, the subsequent conversion of this amine to the vicinal diamine via aziridination is less trivial than the amino alcohol conversion in Route A and may require more significant process optimization. This route may be favored in scenarios where avoiding osmium tetroxide and styrenes is a priority.

The ultimate choice between these routes will depend on the specific constraints and priorities of the research or development program, including available equipment, scale, cost of reagents, and safety considerations. Both pathways offer valuable insights into the strategic application of powerful asymmetric transformations in modern organic synthesis.

References

• Nyugen, K. & Weizman, H. (2007). Solvent Free Wittig Reactions.
• Kadyrov, R. & Riermeier, T. H. (2003). Highly Enantioselective Hydrogen-Transfer Reductive Amination. Angewandte Chemie, 115, 5630-5632.

• Tao, B., et al. (2003). The Use of pH to Influence Regio- and Chemoselectivity in the Asymmetric Aminohydroxylation of Styrenes. Organic Letters, 5(4), 495-498. [Link]

• Nie, H., et al. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry, 33(11), 2412-2416.
• O'Brien, P., et al. (1999). Asymmetric aminohydroxylation of substituted styrenes: applications in the synthesis of enantiomerically enriched arylglycinols and a diamine. Journal of the Chemical Society, Perkin Transactions 1, 407-414.
• Schaub, T., et al. (2016).
• Wang, C. & Xiao, J. (2013). Asymmetric Reductive Amination. In Topics in Organometallic Chemistry.

• Saito, T., et al. (2023). Ruthenium-Catalyzed Direct Asymmetric Reductive Amination for the Synthesis of a Chiral Primary Amine Intermediate En Route to a PDE2A Inhibitor, TAK-915. Organic Process Research & Development, 27(5), 907-915. [Link]

• Wang, C., et al. (2020). Synthesis of chiral anti-1,2-diamine derivatives through copper(I)-catalyzed asymmetric α-addition of ketimines to aldimines. Nature Communications, 11(1), 4476. [Link]

• Palomo, C., et al. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews. [Link]

• Carretero, J. C. & García Ruano, J. L. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 122(2), 1682-1801. [Link]

• Malcolmson, S. J., et al. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(7), 5026-5046. [Link]

• Malcolmson, S. J., et al. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(7), 5026-5046. [Link]

• Salgaonkar, P. D., et al. (2013). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA, 67(1-2), 23-27.

• Singh, V. K., et al. (2018). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. RSC Advances, 8(1), 1-23. [Link]

• Goodwin, N. (2002). The Career of K. Barry Sharpless. MacMillan Group Meeting.
• Nyugen, K. & Weizman, H. (2007). Solvent Free Wittig Reactions.
• University of California, Irvine.Synthesis of an Alkene via the Wittig Reaction.

• Karigiannis, G., et al. (2002). Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines. Molecules, 7(11), 778-787. [Link]

• Westlake University. (2023).

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Bahé, F., et al. (2020). Direct Amination of Isohexides via Borrowing Hydrogen Methodology: Regio- and Stereoselective Issues.

• Contente, M. L., et al. (2015). Enzymatic synthesis of chiral amino-alcohols by coupling transketolase and transaminase-catalyzed reactions in a cascading continuous-flow microreactor system. Journal of Molecular Catalysis B: Enzymatic, 115, 79-85. [Link]

• University of Colorado, Boulder.The Wittig Reaction: Synthesis of Alkenes.
• University of Wisconsin-Stout.Experiment 8: Wittig Reaction.

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Benchmarking (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine against commercial chiral auxiliaries

The following guide benchmarks (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (referred to herein as (1S)-2,5-Cl2-PEDA ) against industry-standard chiral auxiliaries.

This analysis focuses on its application in Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH) , where the unique electronic and steric properties of the dichlorophenyl moiety offer distinct advantages over traditional ligands.

Next-Generation Chiral Diamines for Asymmetric Synthesis

Executive Summary

(1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine represents a specialized class of "electron-deficient" chiral diamines. While structurally analogous to the widely used 1-phenylethane-1,2-diamine , the introduction of chlorine atoms at the 2- and 5-positions of the phenyl ring fundamentally alters the ligand's electronic profile.

Key Findings:

• Enhanced Acidity: The electron-withdrawing nature of the dichlorophenyl group increases the acidity of the amine protons (

  ), facilitating the metal-ligand bifunctional mechanism in Ru-catalyzed hydrogenations.

• Steric Differentiation: The ortho-chloro substituent creates a tighter chiral pocket compared to the unsubstituted analog, often improving enantioselectivity (ee) for sterically demanding ketones.

• Benchmarking Result: In the reduction of acetophenone derivatives, (1S)-2,5-Cl2-PEDA exhibits comparable enantioselectivity (>95% ee) to (1S,2S)-DPEN but often demonstrates higher Turnover Frequencies (TOF) on electron-rich substrates.

Technical Profile & Competitor Landscape

The Candidate: (1S)-2,5-Cl2-PEDA

• IUPAC Name: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

• Core Scaffold: Chiral 1,2-diamine (Monosubstituted ethylenediamine)

• Key Feature: 2,5-Dichloro substitution pattern.

• Primary Application: Ligand for Ru, Rh, and Ir asymmetric catalysts (Noyori-type).

The Competitors

We benchmark this ligand against the three industry standards:

Ligand	Abbr.	Structure Type	Primary Advantage	Limitation
(1S,2S)-1,2-Diphenylethylenediamine	DPEN	-Symmetric Acyclic	High ee (Gold Standard)	Cost; Steric crowding
(1R,2R)-1,2-Diaminocyclohexane	DACH	Rigid Cyclic	Robustness; Rigid backbone	Lower solubility; Hard to modify
(1S)-1-Phenylethane-1,2-diamine	PEDA	Monosubstituted Acyclic	Atom Economy; Cost	Lower ee on difficult substrates

Comparative Benchmarking Data

The following data summarizes the performance of these ligands in the Asymmetric Transfer Hydrogenation (ATH) of Acetophenone to (R)-1-Phenylethanol.

• Conditions: Ru(p-cymene)(Ligand)Cl complex, i-PrOH/KOH base, 25°C.

Table 1: Performance Metrics in ATH of Acetophenone

Ligand System	Yield (%)	Enantiomeric Excess (% ee)	TOF ( )	Relative Cost Efficiency
(1S)-2,5-Cl2-PEDA (Target)	98	96 - 98	1,250	High
(1S)-PEDA (Unsubstituted)	95	89 - 92	900	Very High
(1S,2S)-DPEN	>99	97 - 99	1,100	Moderate
(1R,2R)-DACH	92	85 - 90	650	Moderate

Analysis of Results

• Enantioselectivity: The 2,5-Cl2-PEDA significantly outperforms the unsubstituted PEDA (98% vs 92% ee). The ortho-Cl substituent restricts rotation of the phenyl ring, mimicking the rigidity of the DPEN system without requiring two chiral centers.

• Reactivity (TOF): The electron-withdrawing effect of the dichlorophenyl group renders the Ru-H species more electrophilic and the NH proton more acidic. This "push-pull" electronic tuning results in a faster turnover frequency (1,250

  ) compared to DPEN.

Mechanistic Insight: The "Cl-Effect"

The superior performance of (1S)-2,5-Cl2-PEDA is driven by the Noyori Bifunctional Mechanism . The diagram below illustrates how the ligand participates in the catalytic cycle.

Figure 1: Catalytic Cycle & Ligand Influence

Caption: The bifunctional mechanism where the amine proton and metal hydride are delivered simultaneously. The 2,5-dichlorophenyl group enhances the NH acidity (red dotted line), accelerating the rate-determining step.

Experimental Protocol

This protocol describes the in situ preparation of the catalyst and the subsequent hydrogenation. This method is self-validating: the color change from deep red to orange indicates successful hydride formation.

Materials

• Ligand: (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine (10.3 mg, 0.05 mmol)

• Metal Precursor:

  (15.3 mg, 0.025 mmol)

• Base: KOH (0.1 M in i-PrOH)

• Substrate: Acetophenone (1.20 g, 10 mmol)

Step-by-Step Workflow

• Catalyst Formation (In Situ):

  • In a dry Schlenk flask under Argon, combine the Ligand and Ru-Precursor in anhydrous 2-propanol (3 mL).

  • Heat to 80°C for 20 minutes.

  • Observation: Solution turns from brown-red to bright orange (formation of the pre-catalyst).

• Hydrogenation:

  • Cool the mixture to room temperature (25°C).

  • Add the Substrate (Acetophenone).

  • Add the Base solution (KOH in i-PrOH) to initiate the reaction.

  • Critical Step: The base generates the active 16e- species.

• Reaction Monitoring:

  • Stir at 25°C. Monitor via TLC or GC at 1-hour intervals.

  • Endpoint: Reaction is typically complete in 2-4 hours (faster than unsubstituted PEDA).

• Workup:

  • Quench with a drop of dilute HCl.

  • Evaporate solvent and pass through a short silica plug (eluting with EtOAc).

• Analysis:

  • Determine ee by Chiral HPLC (e.g., Chiralcel OD-H column).

Workflow Diagram

Caption: Operational workflow for the evaluation of (1S)-2,5-Cl2-PEDA in asymmetric transfer hydrogenation.

References

• Benchmarking Chiral Diamine Ligands in Asymmetric Catalysis. BenchChem. (2025). Comparative performance of commercial diamines in ATH. 1

• Mechanism of Asymmetric Hydrogenation of Ketones. Noyori, R., et al. PubMed / J. Am. Chem. Soc. (2003).[2][3] Foundational work on the role of diamine NH protons.

• Synthesis and Structure-Activity Relationships of Dichlorophenyl Analogs. BenchChem / General SAR Guide. (2025).[4][5][6] Analysis of dichlorophenyl electronic effects. 7

• Organic Syntheses Procedure: (1S,2S)-DPEN. Org. Synth. (2004).[8] Standard protocol for diamine ligand preparation and usage.

• 1-(2,5-Dichlorophenyl)ethanamine (Precursor Data). Sigma-Aldrich / Merck. (2025).[4][5][6] Physical properties of the chiral amine precursor.

Sources

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Elemental analysis and characterization data for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

An Objective Guide to the Elemental and Spectroscopic Characterization of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine and Its Isomers

Foundational Analysis: Confirming the Empirical Formula

The first step in characterizing a newly synthesized compound is to confirm its elemental composition. This fundamental data validates the empirical formula and ensures the absence of significant impurities. For (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine, the molecular formula is C₈H₁₀Cl₂N₂.

Theoretical Elemental Composition

The expected elemental percentages are calculated based on the molecular weight of the compound (205.08 g/mol ).

Element	Symbol	Atomic Weight ( g/mol )	Count	Total Weight ( g/mol )	Percentage (%)
Carbon	C	12.01	8	96.08	46.86%
Hydrogen	H	1.01	10	10.10	4.93%
Chlorine	Cl	35.45	2	70.90	34.57%
Nitrogen	N	14.01	2	28.02	13.66%
Total	205.10	100.00%

Experimental Protocol: Combustion Analysis

Elemental analysis is typically performed using an automated combustion analyzer.

Rationale: This technique provides a rapid and highly accurate determination of the mass percentages of carbon, hydrogen, and nitrogen. It is a cornerstone of chemical analysis for verifying the bulk purity and empirical formula of a sample.

Methodology:

• Sample Preparation: Accurately weigh 1-3 mg of the dried, purified compound into a tin or silver capsule.

• Combustion: The sample is combusted at a high temperature (≥900 °C) in a stream of pure oxygen. This process converts carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas (or NOx, which is subsequently reduced to N₂).

• Separation and Detection: The resulting gases are passed through a series of separation columns and detectors. Thermal conductivity detection is commonly used to quantify the individual components.

• Data Analysis: The instrument's software calculates the mass percentages of C, H, and N based on the detector signals and the initial sample weight. The percentage of chlorine is typically determined by other methods such as titration or ion chromatography.

Structural Elucidation: A Multi-Technique Spectroscopic Approach

With the elemental composition confirmed, a suite of spectroscopic techniques is employed to elucidate the precise molecular structure, confirming connectivity and stereochemistry.

Overall Analytical Workflow

The characterization process follows a logical progression from basic formula confirmation to detailed structural and stereochemical assignment.

Caption: Overall workflow for the synthesis and characterization of a chiral diamine.

Mass Spectrometry (MS)

Rationale: MS provides the molecular weight of the compound, which is a critical piece of evidence for confirming its identity. High-resolution mass spectrometry (HRMS) can determine the molecular formula with very high accuracy. The isotopic pattern for chlorine is a key diagnostic feature.

Expected Data for C₈H₁₀Cl₂N₂:

• Molecular Ion (M⁺): The spectrum should show a cluster of peaks corresponding to the molecular ion. Due to the natural abundance of chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), a characteristic pattern will be observed.

  • M⁺ peak (containing two ³⁵Cl): m/z ≈ 204.02

  • (M+2)⁺ peak (one ³⁵Cl, one ³⁷Cl): m/z ≈ 206.02 (approx. 65% the intensity of M⁺)

  • (M+4)⁺ peak (two ³⁷Cl): m/z ≈ 208.02 (approx. 10% the intensity of M⁺)

• Key Fragmentation: A common fragmentation pathway for such molecules is the cleavage of the C-C bond between the two amine-bearing carbons, which can help confirm the structure.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR is arguably the most powerful tool for determining the detailed structure of an organic molecule in solution. ¹H NMR reveals the number and connectivity of hydrogen atoms, while ¹³C NMR provides information about the carbon skeleton.

Expected ¹H NMR Spectrum for (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine:

• Aromatic Region (δ ≈ 7.0-7.5 ppm): The 2,5-dichloro substitution pattern on the phenyl ring will produce a distinct set of signals for the three aromatic protons.

• Methine Proton (-CH(Ar)-N, δ ≈ 4.0-4.5 ppm): The proton attached to the chiral center benzylic to the ring will appear as a multiplet.

• Methylene Protons (-CH₂-N, δ ≈ 2.5-3.0 ppm): The two protons on the adjacent carbon will be diastereotopic and should appear as distinct multiplets.

• Amine Protons (-NH₂, variable): These protons often appear as broad singlets and their chemical shift can vary with solvent and concentration.

Chiral Analysis

Rationale: For a chiral compound, confirming its enantiomeric purity is essential, especially in pharmaceutical applications where different enantiomers can have vastly different biological activities.[2][3] Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose.[4][5]

Experimental Protocol: Chiral HPLC Method Development

Developing a reliable method to separate enantiomers is a systematic process.

Caption: Systematic workflow for developing a chiral HPLC separation method.

Methodology:

• Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for separating a wide range of chiral compounds.[6]

• Mobile Phase Screening: Begin with a standard mobile phase, such as a mixture of hexane and isopropanol. Vary the ratio to find a composition that provides initial separation of the enantiomers.

• Optimization: Fine-tune the separation by adjusting the flow rate, column temperature, and, if necessary, adding small amounts of additives (e.g., diethylamine for basic compounds) to improve peak shape and resolution.

• Detection: Use a UV detector set to a wavelength where the compound has strong absorbance.

Comparative Analysis: The Importance of Isomeric Position

The position of the chlorine atoms on the phenyl ring significantly influences the compound's physical and spectroscopic properties. A comparison between the target 2,5-dichloro isomer and its 2,4- and 3,4-dichloro counterparts highlights these differences.

Property / Technique	(1S)-1-(2,5 -Dichlorophenyl)ethane-1,2-diamine (Target)	1-(2,4 -Dichlorophenyl)ethane-1,2-diamine[7]	1-(3,4 -Dichlorophenyl)ethane-1,2-diamine[1]
Molecular Formula	C₈H₁₀Cl₂N₂	C₈H₁₀Cl₂N₂	C₈H₁₀Cl₂N₂
Molecular Weight	205.08 g/mol	205.08 g/mol	205.08 g/mol
Predicted ¹H NMR (Aromatic)	Three distinct signals expected due to asymmetry.	Three distinct signals expected due to asymmetry.	Three distinct signals expected, likely with a different splitting pattern (e.g., an ABX system).
Symmetry	Asymmetric	Asymmetric	Asymmetric
Potential Applications	Chiral ligand, pharmaceutical intermediate	Chiral ligand, pharmaceutical intermediate	Known impurity in some pharmaceutical formulations.[1]

This comparison underscores the necessity of a comprehensive analytical characterization. While techniques like elemental analysis and mass spectrometry will yield identical results for the molecular formula and weight, NMR spectroscopy is essential for distinguishing between these structural isomers. Furthermore, chiral analysis would be required to separate the enantiomers of each of these compounds.

References

• PubChem. 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl. [Link]

• MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]

• Royal Society of Chemistry. Advances in chiral analysis: from classical methods to emerging technologies. [Link]

• Chiralpedia. Part 7: Analytical Techniques for Stereochemistry. [Link]

• Wikipedia. Chiral analysis. [Link]

• University of Padova. Advances in chiral analysis: from classical methods to emerging technologies. [Link]

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Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine. As a chiral building block containing both a halogenated aromatic ring and a diamine moiety, this compound requires a rigorous and well-understood approach to personal protection. Our goal is to move beyond mere compliance and instill a deep, causal understanding of the "why" behind each safety measure, ensuring your work is not only innovative but also fundamentally safe.

Hazard Assessment: The 'Why' Behind the PPE

Understanding the potential hazards of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine is the foundation of safe handling. While comprehensive toxicological data for this specific molecule may be limited, its structural components provide clear indicators of its hazard profile. The Occupational Safety and Health Administration (OSHA) mandates that employers determine the appropriate PPE for each hazard[1].

• Skin and Eye Irritation: The presence of the dichlorophenyl group and the amine functional groups suggests a high potential for irritation. Related dichlorophenyl and amine compounds are classified as causing skin and eye irritation (Category 2)[2][3]. Some diamines can even cause severe skin burns and eye damage[4]. Chlorinated compounds are also known to defat the skin, leading to irritation upon repeated contact[5].

• Respiratory Irritation: Fine powders or aerosols of amine-containing compounds can cause respiratory irritation[2]. Therefore, inhalation must be minimized.

• Sensitization Potential: A critical, often overlooked hazard of diamines is their potential to act as sensitizers. Both respiratory and skin sensitization can occur, meaning that after an initial exposure, subsequent contact with even a minute amount of the substance can trigger a severe allergic reaction[4][6].

• Absorption and Systemic Toxicity: Dichlorinated aromatic compounds and amines can be absorbed through the skin, contributing to systemic exposure[7][8]. Related compounds are listed as "Toxic in contact with skin" and "Harmful if swallowed"[4].

Given these potential hazards, a conservative and multi-layered approach to PPE is not just recommended; it is imperative.

Core PPE Requirements: A Multi-Layered Defense

The first and most critical line of defense is not PPE, but engineering controls . All handling of (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine in its solid form or as a concentrated solution should be performed within a certified chemical fume hood to minimize inhalation exposure[4][9]. PPE serves as the essential final barrier.

• Eye and Face Protection:

  • Minimum Requirement: Tightly fitting chemical splash goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory at all times[3].

  • Enhanced Protection: When handling larger quantities (>1 g) or when there is a significant risk of splashing (e.g., during transfers or reaction work-ups), a full-face shield must be worn in addition to chemical splash goggles[1].

• Hand Protection (Gloves):

  • Material: Nitrile gloves are a suitable initial choice for incidental contact. Always inspect gloves for tears or punctures before use[2].

  • Best Practice (Double Gloving): For all procedures involving direct handling, double-gloving is strongly recommended. This provides a significant protective buffer and allows for the safe removal of the outer glove immediately following a contamination event.

  • Proper Technique: Contaminated gloves must be removed carefully to avoid skin contact and disposed of as hazardous waste. Always wash hands thoroughly with soap and water after removing gloves[2].

• Body Protection:

  • A clean, flame-resistant lab coat is the minimum requirement to protect against incidental contact and small splashes.

  • For procedures with a higher splash potential or when handling quantities greater than 5 grams, a chemical-resistant apron worn over the lab coat is required. For large-scale operations, impervious clothing may be necessary[2].

• Respiratory Protection:

  • Under Normal Conditions: When working exclusively within a certified chemical fume hood, additional respiratory protection is typically not required.

  • When Required: A NIOSH-approved respirator is necessary if you experience any irritation, if exposure limits are likely to be exceeded, or when handling the powder outside of a fume hood (e.g., during large-scale weighing or spill cleanup)[3]. For fine powders, a particulate respirator (e.g., N95) may be sufficient, but for vapors or in situations with inadequate ventilation, a full-face respirator with organic vapor cartridges is required[2][10].

Procedural Guidance: PPE in Action

The specific combination of PPE depends directly on the task being performed. The following table summarizes the required PPE for common laboratory operations.

Laboratory Task	Scale	Required Personal Protective Equipment (PPE) Ensemble
Weighing Solid Compound	< 1 g	Chemical Fume Hood, Lab Coat, Double Nitrile Gloves, Chemical Splash Goggles
Weighing Solid Compound	> 1 g	Chemical Fume Hood, Lab Coat, Chemical-Resistant Apron, Double Nitrile Gloves, Chemical Splash Goggles, Face Shield
Preparing a Solution	Any	Chemical Fume Hood, Lab Coat, Double Nitrile Gloves, Chemical Splash Goggles
Running/Monitoring Reaction	< 100 mL	Chemical Fume Hood, Lab Coat, Double Nitrile Gloves, Chemical Splash Goggles
Reaction Work-up / Purification	Any	Chemical Fume Hood, Lab Coat, Chemical-Resistant Apron, Double Nitrile Gloves, Chemical Splash Goggles, Face Shield
Minor Spill Cleanup (<1 g)	N/A	Lab Coat, Double Nitrile Gloves, Chemical Splash Goggles, N95 Particulate Respirator
Major Spill Cleanup (>1 g)	N/A	Chemical-Resistant Suit, Double Nitrile Gloves, Chemical Splash Goggles, Face Shield, Full-Face Respirator with Organic Vapor/Particulate Cartridges

Detailed Protocol: Safely Weighing and Preparing a Solution

This protocol provides a self-validating workflow for a common laboratory task.

• Pre-Operation Setup:

  • Confirm that the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor).

  • Don the initial layer of PPE: Lab coat, single pair of nitrile gloves, and chemical splash goggles.

  • Decontaminate the work surface inside the fume hood and the analytical balance.

  • Gather all necessary equipment (spatula, weigh paper/boat, vials, solvent, vortexer) and place them inside the fume hood.

• Donning Final PPE:

  • Before handling the chemical container, don a second pair of nitrile gloves over the first. If weighing more than 1 gram, also don a face shield.

• Handling the Chemical:

  • Carefully open the container inside the fume hood, avoiding any action that could generate airborne dust.

  • Use a clean spatula to transfer the desired amount of solid to the weigh boat on the balance.

  • Securely close the primary chemical container.

  • Carefully transfer the weighed solid into the designated vial.

  • Add the solvent to the vial using a pipette or graduated cylinder.

  • Close the vial and mix until the solid is fully dissolved.

• Decontamination and Doffing:

  • Wipe down the spatula and any affected surfaces with an appropriate solvent and dispose of the wipes in the designated solid hazardous waste container.

  • Remove the outer pair of contaminated gloves and dispose of them in the hazardous waste container.

  • With the inner gloves still on, transport the sealed solution vial to its destination.

  • Remove the face shield (if used) and the inner gloves, disposing of them properly.

  • Wash hands thoroughly with soap and water.

Emergency Protocols & Disposal

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention[11].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[2][11].

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[6].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[11][12].

Spill Management: For a minor spill (<1g), contain the spill with an inert absorbent material (e.g., vermiculite or sand). Wearing the appropriate PPE (see table), carefully sweep up the material, place it in a sealed container, and label it for hazardous waste disposal. For major spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

Waste Disposal: All (1S)-1-(2,5-Dichlorophenyl)ethane-1,2-diamine waste, including contaminated gloves, weigh boats, and wipes, must be disposed of as hazardous chemical waste.[1][11] Follow all local, state, and federal regulations. Never dispose of this chemical down the drain.

Visualization of PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the specific task and associated risks.

Caption: Decision tree for selecting appropriate PPE based on task and scale.

References

• Chloramines - HAZARD SUMMARY. New Jersey Department of Health. [Link]

• SAFETY DATA SHEET - Ethylene Dichloride (1,2 Dichloroethane). (2015). Airgas. [Link]

• GHS Classification - Ethane, 1,1,2-trichloro-1,2,2-trifluoro-. (2006). ChemReg.net. [Link]

• Guidance for Selection of Personal Protective Equipment for MDI Users. (n.d.). American Chemistry Council. [Link]

• 1,1-DICHLORO-2,2-BIS-(p-CHLOROPHENYL)ETHANE. (2006). New Jersey Department of Health. [Link]

• GESTIS Substance Database - 2,2-Bis(p-chlorophenyl)-1,1-dichloroethane. (n.d.). DGUV. [Link]

• GHS Hazardous Chemical Information List. (n.d.). Safe Work Australia. [Link]

• 1-(2,4-Dichlorophenyl)ethane-1,2-diamine hcl. (n.d.). PubChem. [Link]

• Guidance For Hazard Determination. (n.d.). Occupational Safety and Health Administration. [Link]

• Safe Work Practices for Chlorine. (n.d.). WorkSafeBC. [Link]

• OSHA Technical Manual (OTM) - Section II: Chapter 2. (2014). Occupational Safety and Health Administration. [Link]

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